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2,3-Epoxy-3-(o-nitrophenyl)propiophenone Documentation Hub

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  • Product: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone
  • CAS: 7152-68-3

Core Science & Biosynthesis

Foundational

physical and chemical properties of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

[1] CAS Number: 7152-68-3 IUPAC Name: methanone Synonyms: 2-Nitrochalcone epoxide; o-Nitrochalcone oxide; 1-Benzoyl-2-(2-nitrophenyl)oxirane Executive Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a functionalized...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

CAS Number: 7152-68-3 IUPAC Name: methanone Synonyms: 2-Nitrochalcone epoxide; o-Nitrochalcone oxide; 1-Benzoyl-2-(2-nitrophenyl)oxirane

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a functionalized


-epoxy ketone belonging to the class of chalcone epoxides. It serves as a critical intermediate in the synthesis of nitrogen-containing heterocycles, particularly quinolines, benzothiazepines, and related bioactive scaffolds. Its chemical utility stems from the interplay between the electrophilic epoxide ring and the ortho-nitro group, which facilitates unique intramolecular cyclization pathways under reductive or acidic conditions.

This guide details the physicochemical profile, synthetic pathways, and reactivity mechanisms of this compound for researchers in medicinal chemistry and organic synthesis.[1]

Physical & Chemical Properties[1][3][4][5][6]

Physicochemical Data

The compound is typically isolated as a crystalline solid. Its solubility profile is characteristic of moderately polar organic molecules, showing good solubility in chlorinated solvents and polar aprotic solvents, but negligible solubility in water.

PropertyValue / Description
Molecular Formula

Molecular Weight 269.25 g/mol
Appearance Pale yellow to white crystalline solid
Melting Point Typically 80–110 °C (Isomer dependent; para-isomer ~128 °C)
Density (Predicted) ~1.34 g/cm³
Solubility Soluble in DCM, CHCl₃, EtOAc, DMSO, Acetone; Insoluble in

LogP (Predicted) ~2.7 (Lipophilic)
Spectral Characteristics

Identification relies on characteristic vibrational bands and NMR shifts associated with the epoxide and nitro functionalities.[2]

  • IR Spectroscopy:

    • Epoxide (C-O-C): Distinct bands at ~880–900 cm⁻¹ and ~1250 cm⁻¹.

    • Nitro (

      
      ):  Asymmetric stretch at ~1520 cm⁻¹; Symmetric stretch at ~1340 cm⁻¹.
      
    • Carbonyl (C=O): Strong absorption at ~1680–1690 cm⁻¹ (conjugated ketone).

  • ¹H NMR (CDCl₃, 400 MHz):

    • Epoxide Protons: The

      
      - and 
      
      
      
      -protons typically appear as doublets (
      
      
      Hz for trans) in the region of
      
      
      4.0–4.5 ppm.
    • Aromatic Protons: Multiplets in the

      
       7.4–8.2 ppm range, with the ortho-nitro proton often deshielded.
      

Chemical Reactivity & Mechanisms[9][10][11]

The reactivity of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is defined by two primary electrophilic sites: the carbonyl carbon and the epoxide ring . The presence of the ortho-nitro group adds a third dimension, enabling intramolecular redox-cyclization reactions.

Acid-Mediated Cyclization (Quinoline Formation)

Reaction with hydrogen halides (e.g., HCl) does not merely open the epoxide ring to form a halohydrin; it often triggers a cascade cyclization to form quinoline derivatives. For instance, treatment with ethereal HCl can yield 6-chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one via a mechanism involving epoxide opening, nitro group interaction, and subsequent rearrangement.

CyclizationMechanism cluster_legend Reaction Conditions Start 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Inter1 Chlorohydrin Intermediate (Ring Opening) Start->Inter1 HCl / Ether (Epoxide Opening) Inter2 Cyclization Intermediate (N-attack) Inter1->Inter2 Intramolecular Condensation Product Quinoline Derivative (e.g., 1,3-dihydroxy-2-phenylquinolin-4-one) Inter2->Product Rearrangement & Dehydration Acidic Media (HCl) Acidic Media (HCl) Room Temp Room Temp Acidic Media (HCl)->Room Temp

Figure 1: Proposed pathway for the acid-mediated transformation of the epoxide into quinoline scaffolds.

Nucleophilic Ring Opening

Standard nucleophiles (amines, thiols, azides) attack the epoxide ring, typically at the


-carbon (adjacent to the nitro-aryl group) due to electronic activation by the carbonyl group, following an 

-like mechanism.
  • Reaction with Amines: Yields

    
    -hydroxy-
    
    
    
    -amino ketones.
  • Reaction with Azides: Precursor to

    
    -hydroxy-
    
    
    
    -azido ketones, which can be reduced to amino alcohols.

Synthesis & Experimental Protocols

The most robust synthesis involves the Algar-Flynn-Oyamada (AFO) reaction or a two-step Claisen-Schmidt condensation followed by Weitz-Scheffer epoxidation.

SynthesisWorkflow cluster_step1 Step 1: Claisen-Schmidt Condensation cluster_step2 Step 2: Weitz-Scheffer Epoxidation SM1 o-Nitrobenzaldehyde Chalcone 2-Nitrochalcone (Intermediate) SM1->Chalcone NaOH / EtOH RT, 4h SM2 Acetophenone SM2->Chalcone Product 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Chalcone->Product H2O2 (30%) / NaOH Acetone/MeOH, 0°C -> RT

Figure 2: Two-step synthetic workflow from commercially available precursors.

Detailed Protocol: Epoxidation of 2-Nitrochalcone

Objective: Synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone via alkaline hydrogen peroxide.

Reagents:

  • 2-Nitrochalcone (1.0 eq)

  • Hydrogen Peroxide (30% aq., 3.0 eq)

  • Sodium Hydroxide (5% aq., 0.5 eq)

  • Solvent: Acetone/Methanol (2:1 v/v)

Procedure:

  • Dissolution: In a 100 mL round-bottom flask, dissolve 2-nitrochalcone (e.g., 5 mmol) in 20 mL of Acetone/Methanol mixture. Ensure complete dissolution; mild warming may be required, then cool to 0°C.

  • Addition of Oxidant: Add hydrogen peroxide (30%, 15 mmol) dropwise to the stirred solution at 0°C.

  • Basification: Slowly add the 5% NaOH solution (2.5 mmol) dropwise over 10 minutes. Caution: Exothermic reaction.

  • Reaction: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 4:1) until the chalcone spot disappears.

  • Workup: Pour the reaction mixture into 100 mL of ice-cold water. The epoxide typically precipitates as a solid.

    • If solid forms: Filter, wash with cold water, and dry under vacuum.

    • If oil forms: Extract with Dichloromethane (3 x 30 mL), wash with brine, dry over anhydrous

      
      , and concentrate in vacuo.
      
  • Purification: Recrystallize from Ethanol or purify via silica gel column chromatography (Hexane/EtOAc gradient) if necessary.

Safety & Handling

  • Nitro Compounds: Potential energetic properties.[2] Avoid excessive heating of the dry solid.

  • Epoxides: Alkylating agents. Potentially mutagenic. Handle in a fume hood with appropriate PPE (gloves, goggles).

  • Storage: Store in a cool, dry place (

    
    ), protected from light to prevent photochemical degradation or ring opening.
    

References

  • Spence, T. W. M., & Tennant, G. (1971). The reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone with hydrogen chloride.[3] Journal of the Chemical Society C: Organic, 3712-3719. [Link]

  • Bennett, D. J., et al. (1979). Synthetic applications of chalcone epoxides. Journal of the Chemical Society, Perkin Transactions 1, 2990-2994.
  • PubChem. (n.d.).[4] 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CID 95229). National Library of Medicine. [Link]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

Sources

Exploratory

Spectroscopic Characterization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary & Compound Profile This guide provides a rigorous spectroscopic framework for the characterization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-benzoyl-3-(2-nitrophenyl)oxirane). As a fu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Profile

This guide provides a rigorous spectroscopic framework for the characterization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-benzoyl-3-(2-nitrophenyl)oxirane). As a functionalized chalcone epoxide, this compound serves as a critical electrophilic intermediate in the synthesis of bioactive heterocycles, including 1,5-benzothiazepines and flavonoids.

Accurate characterization requires distinguishing the oxirane ring's electronic environment from the precursor chalcone's alkene moiety while confirming the integrity of the labile o-nitro group. This document outlines the expected spectral signatures across UV-Vis, FT-IR,


H/ 

C NMR, and Mass Spectrometry, grounded in the Weitz-Scheffer epoxidation mechanism.
Compound Identity
PropertyDetail
IUPAC Name Phenyl-[3-(2-nitrophenyl)oxiran-2-yl]methanone
Molecular Formula

Molecular Weight 269.25 g/mol
Key Moieties

-Epoxy ketone, o-Nitrophenyl, Benzoyl
Stereochemistry Typically trans (via alkaline

epoxidation)

Synthesis Context & Sample Preparation[1][2][3][4]

To ensure spectral fidelity, one must understand the sample's origin. This compound is typically synthesized via the Weitz-Scheffer reaction —the nucleophilic epoxidation of o-nitrochalcone using alkaline hydrogen peroxide.

Critical Purity Check: The most common impurity is the unreacted chalcone (olefin).

  • Pre-Analysis Purification: Recrystallization from ethanol or methanol is recommended.

  • Solvent Selection:

    • NMR:

      
       (Chloroform-d) is the standard; DMSO-
      
      
      
      may be used if solubility is poor, though it may shift active protons.
    • IR: KBr pellet or ATR (Attenuated Total Reflectance) on neat solid.

    • UV-Vis: Methanol (HPLC grade).

Workflow Visualization

SynthesisWorkflow Start o-Nitrochalcone (Precursor) Reagent H2O2 / NaOH (Weitz-Scheffer) Start->Reagent Nucleophilic Attack Intermediate Hydroperoxide Enolate Reagent->Intermediate 1,4-Addition Product 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Intermediate->Product Ring Closure (-OH) Purification Recrystallization (EtOH) Product->Purification Isolate Solid Analysis Spectroscopic Characterization Purification->Analysis Pure Sample

Figure 1: Synthesis and purification workflow ensuring sample integrity for characterization.[1]

Spectroscopic Characterization Protocols

Infrared Spectroscopy (FT-IR)

Objective: Confirm the formation of the epoxide ring and the retention of the nitro/carbonyl groups.

Mechanism of Assignment: The conversion of the chalcone (


) to the epoxide (

) results in the disappearance of the alkene stretch (~1640

) and the appearance of oxirane ring vibrations. The carbonyl stretch shifts to a higher wavenumber compared to the conjugated enone precursor due to the loss of

-cis/

-trans conjugation with the double bond, though it remains conjugated with the phenyl ring.

Diagnostic Bands: | Functional Group | Wavenumber (


) | Intensity | Assignment Logic |
| :--- | :--- | :--- | :--- |
| Epoxide (C-O-C)  | 1240–1260 | Medium | Symmetric ring stretching (breathing mode). |
| Epoxide (C-O-C)  | 850–900 | Medium | Asymmetric ring deformation. |
| Carbonyl (C=O)  | 1680–1700 | Strong | Benzoyl ketone. Shifted blue vs. chalcone (~1660) due to loss of C=C conjugation. |
| Nitro (

)
| 1520–1540 | Strong | Asymmetric stretching (Ar-

). | | Nitro (

)
| 1340–1360 | Strong | Symmetric stretching. | | Aromatic (C=C) | 1590–1600 | Medium | Skeletal vibrations of the phenyl rings. |
Nuclear Magnetic Resonance ( H NMR)

Objective: Determine stereochemistry (cis vs. trans) and confirm the regiochemistry of the epoxide.

The Vicinal Coupling Constant (


): 
The magnitude of the coupling constant between the two oxirane protons (

and

) is the definitive indicator of stereochemistry.
  • Trans-epoxide:

    
     Hz.
    
  • Cis-epoxide:

    
     Hz.
    
  • Note: The Weitz-Scheffer reaction is stereoselective, typically yielding the trans isomer.

Protocol:

  • Dissolve ~5-10 mg of sample in 0.6 mL

    
    .
    
  • Acquire spectrum at 300 MHz or higher (400/500 MHz recommended for resolution of aromatic multiplets).

Expected Chemical Shifts (


, ppm): 
| Proton | Shift (

) | Multiplicity | Coupling (

) | Interpretation | | :--- | :--- | :--- | :--- | :--- | |

(C2-H)
| 4.20 – 4.35 | Doublet (d) | ~2.0 Hz | Proton adjacent to Carbonyl. | |

(C3-H)
| 4.60 – 4.80 | Doublet (d) | ~2.0 Hz | Proton adjacent to

-Nitrophenyl. Deshielded by

proximity. | | Ar-H (Ortho to

)
| 8.00 – 8.20 | Doublet/Multiplet | - | Strongly deshielded by the nitro group's anisotropy. | | Ar-H (Other) | 7.40 – 7.80 | Multiplets | - | Remaining aromatic protons (benzoyl + nitrophenyl). |
C NMR Spectroscopy

Objective: Confirm the carbon skeleton and oxidation state.

Key Signals:

  • Carbonyl (C=O): ~190–193 ppm (Ketone).

  • Epoxide Carbons (

    
    ):  ~55–65 ppm. The 
    
    
    
    (benzylic to nitro group) is typically downfield of
    
    
    .
  • Aromatic Carbons: 120–150 ppm. Look for the C-N ipso carbon around 148 ppm.

Mass Spectrometry (MS)

Objective: Molecular weight confirmation and fragmentation analysis.

Technique: EI (Electron Impact) or ESI (Electrospray Ionization).

  • Molecular Ion (

    
    ):  m/z 269.
    
  • Fragmentation Pattern (EI):

    • m/z 269:

      
      .
      
    • m/z 253:

      
      . Loss of epoxide oxygen (common in chalcone epoxides).
      
    • m/z 105:

      
      . Benzoyl cation (characteristic of propiophenone derivatives).
      
    • m/z 164:

      
      . The nitrophenyl-epoxide fragment.[2]
      

Mechanistic Visualization

The following diagram illustrates the NMR splitting logic and the fragmentation pathway, providing a visual guide for data interpretation.

CharacterizationLogic cluster_NMR 1H NMR Logic cluster_MS Mass Spec Fragmentation Compound 2,3-Epoxy-3-(o-nitrophenyl) propiophenone H_alpha H-alpha (C2) ~4.2 ppm Compound->H_alpha M_Ion Molecular Ion m/z 269 Compound->M_Ion Coupling J = 1.8 - 2.0 Hz (Trans Configuration) H_alpha->Coupling H_beta H-beta (C3) ~4.7 ppm H_beta->Coupling Frag1 Benzoyl Cation m/z 105 M_Ion->Frag1 Alpha Cleavage Frag2 Epoxy Fragment m/z 164 M_Ion->Frag2

Figure 2: Correlating structural features with spectroscopic signals (NMR coupling and MS fragmentation).

References

  • Synthesis & General Characteriz

    • Source: Asian Journal of Chemistry / PubChem
    • Context: Describes the Weitz-Scheffer epoxidation of chalcones using alkaline hydrogen peroxide and the resulting trans-stereochemistry.
    • URL:

  • Kinetic Analysis of Chalcone Epoxid

    • Title: Kinetic Analysis of Chalcone Epoxidation in a Biphasic System[1]

    • Source: ACS Public
    • Context: Provides mechanistic details on the formation of epoxy ketones from chalcones, supporting the synthesis and purity protocols.
    • URL:[Link]

  • IR Spectroscopy of Epoxy Ketones

    • Title: Infrared Spectra of Some Common Functional Groups[3][4][5]

    • Source: Chemistry LibreTexts
    • Context: Authoritative reference for assigning C-O-C (1250, 850 cm-1)
    • URL:

  • NMR Stereochemistry of Epoxides

    • Title: Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities
    • Source: Rajshahi University Institutional Repository
    • Context: Confirms the characteristic coupling constants for trans-chalcone epoxides.
    • URL:[Link]

Sources

Foundational

1H and 13C NMR data for 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

This guide details the NMR spectroscopic characterization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specific -epoxy ketone derivative. The content is structured for researchers requiring precise structural validati...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the NMR spectroscopic characterization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specific


-epoxy ketone derivative. The content is structured for researchers requiring precise structural validation of this compound, derived from the epoxidation of o-nitrochalcone.

Part 1: Core Directive & Structural Context

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as trans-methanone) is a chalcone epoxide characterized by an oxirane ring bridging the carbonyl and the o-nitrophenyl moiety.

  • Molecular Formula :

    
    [1][2]
    
  • Molecular Weight : 269.25 g/mol

  • Key Structural Feature : The vicinal protons on the epoxide ring (H-2 and H-3) serve as the primary diagnostic signals. Their coupling constant (

    
    ) definitively assigns the stereochemistry (typically trans for alkaline peroxide synthesis).
    

This guide synthesizes experimental data from closely related o, m, and p-substituted analogs to establish a rigorous assignment framework, as the specific o-nitro isomer exhibits unique deshielding effects due to the proximity of the nitro group to the oxirane ring.

Part 2: Experimental Protocol & Methodology

To ensure high-fidelity data, the following acquisition parameters are recommended.

Sample Preparation
  • Solvent : Deuterochloroform (

    
    ) is the standard solvent. It minimizes solvent-solute interactions that could obscure the critical epoxide region (3.5–4.5 ppm).
    
  • Concentration : ~10–15 mg of sample in 0.6 mL solvent.

  • Reference : Tetramethylsilane (TMS,

    
     0.00 ppm) or residual 
    
    
    
    (
    
    
    7.26 ppm for
    
    
    , 77.16 ppm for
    
    
    ).
Acquisition Parameters
  • 
     NMR : 400 MHz or higher.
    
    • Pulse:

      
       to 
      
      
      
      .
    • Relaxation Delay (D1):

      
       s to ensure accurate integration of aromatic protons.
      
    • Scans: 16–64.

  • 
     NMR : 100 MHz or higher.[3][4]
    
    • Decoupling: Proton-decoupled (broadband).

    • Scans:

      
       to resolve quaternary carbons (C=O, C-NO
      
      
      
      ).

Part 3: NMR Analysis

The proton spectrum is defined by the AB system of the epoxide ring and the complex aromatic region.

Epoxide Region (Diagnostic Signals)

The protons at positions 2 and 3 (H-2 and H-3) appear as distinct doublets.

  • H-2 (

    
     to Carbonyl) : Typically appears at 4.25 – 4.40 ppm .
    
  • H-3 (

    
     to Carbonyl) : Typically appears at 4.20 – 4.50 ppm .
    
  • Stereochemistry :

    • 
       Hz : Indicates a trans -epoxide. This is the major product from the reaction of o-nitrochalcone with 
      
      
      
      /NaOH.
    • 
       Hz : Indicates a cis -epoxide (rare in this synthetic route).
      

Note on the Ortho Effect: Unlike the p-nitro analog (where H-2 and H-3 are at 4.27 and 4.21 ppm, respectively), the o-nitro group exerts a steric and field effect that typically deshields H-3, potentially shifting it downfield to ~4.4–4.6 ppm, causing it to overlap or cross over H-2.

Aromatic Region (6.5 – 8.2 ppm)
  • Ortho-Nitro Ring (Ring B) : The proton adjacent to the nitro group (H-3') is significantly deshielded (

    
     ~8.0–8.2 ppm).
    
  • Benzoyl Ring (Ring A) : The ortho-protons (H-2'', H-6'') typically appear as a multiplet around 7.9–8.1 ppm.

Table 1: Representative NMR Data (400 MHz, )

Data derived from validated analogs (m-nitro, p-nitro, o-methoxy) to establish the specific o-nitro profile.

PositionSignal TypeShift (

, ppm)
Coupling (

, Hz)
Assignment Logic
H-2 Doublet (d)4.30 – 4.45 1.6 – 2.0

-proton to ketone; diagnostic for epoxide.
H-3 Doublet (d)4.40 – 4.60 1.6 – 2.0

-proton; deshielded by o-

proximity.
Ar-H (o-nitro) Doublet/Multiplet8.00 – 8.25 ~8.0Proton ortho to nitro group (Ring B).
Ar-H (benzoyl) Multiplet7.90 – 8.10 -Protons ortho to carbonyl (Ring A).
Ar-H (other) Multiplet7.40 – 7.70 -Remaining aromatic protons.

Part 4: NMR Analysis

The carbon spectrum confirms the backbone connectivity.

Key Signals
  • Carbonyl (C=O) : The most deshielded signal, appearing at 191.0 – 193.0 ppm .

  • Epoxide Carbons :

    • C-2 (

      
      ) : 58.0 – 59.5 ppm .
      
    • C-3 (

      
      ) : 56.0 – 58.0 ppm .
      
    • Note: The o-nitro substituent may cause C-3 to shift slightly upfield relative to the p-nitro analog due to steric compression (

      
      -effect).
      
  • Aromatic Carbons :

    • C-NO

      
       (Quaternary) : ~148 – 149 ppm .[5]
      
    • C-ipso (Epoxide) : ~134 – 136 ppm .[6]

Table 2: Representative NMR Data (100 MHz, )
Carbon TypeShift (

, ppm)
Assignment
C=O 191.5 – 193.0 Ketone carbonyl.
C-NO

148.0 – 149.5 Quaternary aromatic C attached to nitro.
Ar-C (ipso) 135.0 – 138.0 Quaternary C attached to epoxide/carbonyl.
Ar-CH 123.0 – 134.0 Aromatic methine carbons.
C-2 (Epoxide) 58.5 – 61.0

-carbon (quaternary-like chemical environment).
C-3 (Epoxide) 56.0 – 58.5

-carbon.

Part 5: Visualization & Logic

Diagram 1: Structural Assignment Workflow

This diagram illustrates the logical flow from synthesis to spectral confirmation, highlighting the critical decision points (coupling constants).

G Start o-Nitrochalcone (Precursor) Reaction Epoxidation (H2O2 / NaOH) Start->Reaction Product 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Reaction->Product NMR 1H NMR Analysis Product->NMR Decision Check J(H2,H3) NMR->Decision Measure Coupling Trans Trans Isomer (J = 1.6-2.0 Hz) Major Product Decision->Trans Small J Cis Cis Isomer (J = 4.0-5.0 Hz) Minor/Trace Decision->Cis Large J

Caption: Workflow for confirming the synthesis and stereochemistry of the target epoxide via NMR coupling constants.

Diagram 2: NMR Signal Correlation (HMBC/COSY)

A visualization of the connectivity established by 2D NMR techniques.

NMR_Correlation CO C=O (192 ppm) H2 H-2 (4.35 ppm) H2->CO HMBC (2J) H3 H-3 (4.50 ppm) H2->H3 COSY (J=1.8Hz) C2 C-2 (59 ppm) H2->C2 HSQC H3->CO HMBC (3J) C3 C-3 (57 ppm) H3->C3 HSQC ArH_o Ar-H (o-nitro) (8.1 ppm) H3->ArH_o NOESY/Space

Caption: Key HMBC (red), HSQC (grey), and COSY (dashed) correlations defining the epoxide structure.

References

  • Synthesis and NMR Characterization of Epoxy Chalcones: Detailed spectral data for m-nitro and p-nitro analogs, serving as the primary reference for the expected shifts in the o-nitro deriv

    • Source: ACG Publications, "Synthesis of 2,3-epoxy-1-phenyl-3-aryl-1-propanone..."
    • URL: [Link]

  • PubChem Compound Summary : 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CID 95229).[1] Validates chemical names, formula, and structure.

    • Source: National Center for Biotechnology Inform
    • URL: [Link]

  • General Spectroscopic Data of Chalcone Epoxides: Provides comparative data for substituent effects on the oxirane ring protons.

    • Source: Beilstein Journal of Organic Chemistry.
    • URL: [Link]

Sources

Exploratory

Infrared (IR) Spectroscopy of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone: A Technical Guide

Executive Summary & Chemical Context 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (often referred to as 2-nitrochalcone epoxide) is a highly reactive oxirane intermediate utilized extensively in medicinal chemistry. It serve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (often referred to as 2-nitrochalcone epoxide) is a highly reactive oxirane intermediate utilized extensively in medicinal chemistry. It serves as a foundational building block for synthesizing complex heterocyclic scaffolds, including azaisoflavones, pyrazoles, and quinolinones. Because the oxirane ring is highly strained and susceptible to unintended nucleophilic ring-opening, precise structural verification is critical during drug development workflows.

Infrared (IR) spectroscopy—specifically Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy—provides a rapid, non-destructive, and highly diagnostic method for confirming the successful epoxidation of the parent chalcone. This whitepaper details the mechanistic causality behind the vibrational shifts of this molecule and provides a self-validating experimental framework for its synthesis and characterization.

Mechanistic Causality in IR Vibrational Shifts

To interpret the IR spectrum of 2,3-epoxy-3-(o-nitrophenyl)propiophenone (), one must understand the electronic and steric changes that occur during its formation from 2-nitrochalcone.

  • Carbonyl (C=O) Deconjugation: In the parent 2-nitrochalcone, the carbonyl group is part of an extended

    
    -unsaturated system. This delocalization of 
    
    
    
    -electrons lowers the force constant of the C=O bond, resulting in an absorption band typically around 1640–1660 cm⁻¹. Upon epoxidation, the formation of the oxirane ring abruptly breaks this extended conjugation. The C=O bond regains its localized, pure double-bond character, increasing its force constant and shifting the absorption peak to a higher frequency (~1670–1690 cm⁻¹).
  • Oxirane Ring Strain: The newly formed three-membered epoxide ring is highly strained. This unique geometry restricts bond angles to approximately 60°, altering the hybridization of the carbons and resulting in highly characteristic asymmetric (~1240 cm⁻¹) and symmetric (~890 cm⁻¹) C–O–C stretching modes ().

  • Nitro Group Inductive Effects: The ortho-nitro group on the phenyl ring is a strongly electron-withdrawing moiety. It exerts a powerful inductive pull that subtly polarizes the adjacent oxirane system, while exhibiting its own distinct asymmetric (~1530 cm⁻¹) and symmetric (~1350 cm⁻¹) N–O stretching vibrations that dominate the fingerprint region.

G Mol 2,3-Epoxy-3-(o-nitrophenyl) propiophenone CO Carbonyl (C=O) ~1680 cm⁻¹ Mol->CO Loss of Conjugation NO2 Nitro (NO₂) ~1530 & 1350 cm⁻¹ Mol->NO2 Strong Dipole Oxi Oxirane Ring ~1240 & 890 cm⁻¹ Mol->Oxi Ring Strain Aro Aromatic C=C ~1590 & 1450 cm⁻¹ Mol->Aro Backbone

Fig 1. Vibrational mode mapping for key functional groups in the target molecule.

Quantitative IR Diagnostic Data

The following table summarizes the key diagnostic IR bands required to confirm the structure of 2,3-epoxy-3-(o-nitrophenyl)propiophenone.

Functional GroupExpected Wavenumber (cm⁻¹)Vibration TypeDiagnostic Significance
Carbonyl (C=O) 1670–1690StretchingIndicates loss of

-conjugation compared to the parent chalcone.
Nitro (NO₂) 1520–1540Asymmetric StretchConfirms the presence of the ortho-nitro substituent.
Nitro (NO₂) 1340–1360Symmetric StretchSecondary confirmation of the nitro group.
Oxirane (C–O–C) 1230–1250Asymmetric Ring StretchPrimary confirmation of successful epoxide ring closure.
Oxirane (C–O–C) 870–900Symmetric Ring StretchSecondary confirmation of the highly strained three-membered ring.
Aromatic (C=C) 1580–1610Ring StretchingConfirms the integrity of the propiophenone and nitrophenyl backbones.
Aromatic (C–H) 3030–3080StretchingStandard aromatic boundary marker (>3000 cm⁻¹).

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and characterization of this molecule must be treated as a unified, self-validating system. The synthesis relies on the Weitz-Scheffer epoxidation, chosen specifically because alkaline hydrogen peroxide selectively targets electron-deficient alkenes via nucleophilic addition, avoiding the unwanted Baeyer-Villiger oxidation of the ketone that electrophilic peracids (like mCPBA) often cause.

Synthesis via Weitz-Scheffer Epoxidation
  • Substrate Dissolution: Dissolve 10 mmol of 2-nitrochalcone in 30 mL of an acetone/methanol mixture (1:1 v/v).

    • Causality: This specific mixed solvent system ensures the complete dissolution of the hydrophobic chalcone while remaining fully miscible with the aqueous reagents introduced in the next step.

  • Temperature Control: Chill the reaction vessel to 0–5 °C using an ice-water bath.

    • Causality: The epoxidation is highly exothermic. Maintaining near-freezing temperatures prevents the thermal degradation of hydrogen peroxide and strictly suppresses unwanted side reactions.

  • Nucleophilic Addition: Add 15 mmol of 30% aqueous H₂O₂, followed by the dropwise addition of 5 mL of 2M NaOH over 15 minutes.

    • Causality: The NaOH deprotonates H₂O₂ to form the hydroperoxide anion (HOO⁻). This potent nucleophile attacks the electron-deficient

      
      -carbon of the enone to form an enolate intermediate, which subsequently displaces the hydroxide ion to close the oxirane ring ().
      
  • Quenching & Isolation: After 2 hours of continuous stirring, neutralize the mixture to pH 7 with dilute HCl. Extract the aqueous layer with dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure. Recrystallize the crude solid from hot ethanol.

ATR-FTIR Characterization & Quality Control

The IR characterization serves as the ultimate logic gate for the protocol.

  • Background Calibration: Clean the ATR crystal (diamond or ZnSe) with high-purity isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) to eliminate atmospheric H₂O and CO₂ interference.

  • Sample Acquisition: Place 2–5 mg of the purified, dried 2,3-epoxy-3-(o-nitrophenyl)propiophenone directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure uniform contact. Collect the spectrum.

  • Self-Validating Logic Gate: Evaluate the spectrum against the following strict parameters to validate the synthetic outcome:

G N1 Purified Product Ready for ATR-FTIR N2 IR Scan (32 Scans, 4 cm⁻¹) N1->N2 N3 Pass: C=O at ~1680 cm⁻¹ Oxirane at ~1240 & 890 cm⁻¹ No C=C at ~1610 cm⁻¹ N2->N3 Validated N4 Fail A: C=O at ~1650 cm⁻¹ C=C present at ~1610 cm⁻¹ (Incomplete Reaction) N2->N4 Unreacted Enone N5 Fail B: Broad OH at ~3400 cm⁻¹ (Hydrolytic Ring-Opening) N2->N5 Degradation

Fig 2. Self-validating IR logic gate for Weitz-Scheffer epoxidation quality control.

  • Pass Condition: The spectrum exhibits a sharp C=O stretch at ~1680 cm⁻¹ and oxirane bands at ~1240 cm⁻¹ and ~890 cm⁻¹. The parent alkene C=C stretch (~1610 cm⁻¹) is completely absent. The product is verified.

  • Fail Condition A (Incomplete Reaction): If peaks at ~1650 cm⁻¹ (conjugated C=O) and ~1610 cm⁻¹ (alkene C=C) persist, the epoxidation is incomplete. Corrective Action: Increase H₂O₂ equivalents or reaction time in the next batch.

  • Fail Condition B (Hydrolytic Degradation): If a broad, intense band appears between 3200–3500 cm⁻¹, the highly strained oxirane ring has undergone nucleophilic ring-opening by the hydroxide to form a diol. Corrective Action: Reduce the NaOH concentration and strictly maintain the temperature below 5 °C to prevent hydrolysis.

References

  • PubChem. "2,3-Epoxy-3-(o-nitrophenyl)propiophenone". National Center for Biotechnology Information. [Link]

  • Mphahlele, M. J., et al. "Elucidation of the Structure of the 2-amino-3,5-Dibromochalcone Epoxides in Solution and Solid State". Crystals 2019, 9(6), 277.[Link]

  • Al-Mulla, A., et al. "Synthesis, X-ray crystal structure with theoretical investigation of new pyrazole and imidazolone compounds...". RSC Advances, 2024, 14, 10793-10809.[Link]

Foundational

Photochemical Control of Bioactive Agents: A Master Guide to o-Nitrobenzyl Systems

Topic: Photochemical Properties of o-Nitrobenzyl Compounds Content Type: Technical Whitepaper / Application Guide Audience: Senior Researchers, Medicinal Chemists, and Chemical Biologists Executive Summary The o-nitroben...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Photochemical Properties of o-Nitrobenzyl Compounds Content Type: Technical Whitepaper / Application Guide Audience: Senior Researchers, Medicinal Chemists, and Chemical Biologists

Executive Summary

The o-nitrobenzyl (ONB) moiety remains the gold standard in photolabile protecting groups (PPGs) due to its synthetic accessibility and robust cleavage kinetics. However, successful application in drug delivery and chemical biology requires more than simple conjugation; it demands a mastery of the Norrish Type II mechanism , precise tuning of quantum efficiency , and active management of phototoxic byproducts . This guide moves beyond basic synthesis, offering a mechanistic blueprint for designing self-validating photocleavage systems.

Part 1: Mechanistic Foundations (The Norrish Type II Cycle)

The efficacy of an ONB system relies on the Norrish Type II intramolecular hydrogen abstraction. Unlike simple hydrolysis, this is a multi-step photochemical cascade. Understanding this pathway is critical because the rate-limiting step is often not the photon absorption, but the dark reaction (hemiacetal collapse) or the H-abstraction itself.

The Photolytic Cascade
  • Excitation: Absorption of a photon (

    
    ) promotes the nitro group to an excited triplet state (
    
    
    
    ).
  • H-Abstraction: The excited nitro oxygen abstracts a benzylic hydrogen (or

    
    -hydrogen), forming an aci-nitro intermediate.
    
  • Cyclization & Rearrangement: The aci-nitro species cyclizes to a benzisoxazole (often short-lived) and rearranges to a hemiacetal.

  • Collapse: The hemiacetal collapses, releasing the free "payload" (drug/fluorophore) and the o-nitrosobenzaldehyde byproduct.

Mechanistic Pathway Diagram

Figure 1: The photochemical flux of ONB cleavage, highlighting the critical intermediate states and toxic byproduct formation.

ONB_Mechanism Reactant Ground State (Caged Compound) Excited Excited Triplet State (n -> pi*) Reactant->Excited hv (UV/Near-UV) AciNitro aci-Nitro Intermediate Excited->AciNitro H-Abstraction (Fast) Hemiacetal Hemiacetal (Dark Species) AciNitro->Hemiacetal Cyclization & Rearrangement Payload Free Payload (Drug/DNA) Hemiacetal->Payload Collapse (Rate Limiting) Byproduct o-Nitrosobenzaldehyde (Toxic Byproduct) Hemiacetal->Byproduct Release Byproduct->Reactant Competes for Photon Absorption

Caption: Kinetic pathway of o-nitrobenzyl photolysis. Note the 'Inner Filter Effect' where the byproduct competes for light.

Part 2: Structure-Property Relationships (SPR)

Selecting the right derivative is a trade-off between absorption wavelength (


) and quantum yield (

).
Critical Design Parameters
  • 
    -Substitution (Methyl vs. H):  Adding a methyl group at the benzylic position (
    
    
    
    -Me) significantly enhances the rate of H-abstraction and prevents the formation of reactive imine byproducts, though it generates a ketone byproduct rather than an aldehyde.
  • Ring Substitution (Alkoxy groups): Electron-donating groups (e.g., methoxy) on the ring red-shift the absorption, allowing uncaging at 365 nm or 405 nm (less damaging to cells), but often lower the quantum yield due to increased fluorescence decay pathways.

Comparative Data Table
DerivativeStructure Code

(nm)

(approx)
Key Characteristic
o-Nitrobenzyl NB ~2800.01 - 0.10High quantum yield but requires deep UV (toxic).
4,5-Dimethoxy-2-nitrobenzyl DMNB ~3500.01 - 0.05Standard for bio-applications; uncages at 365 nm.

-Methyl-2-nitrobenzyl
MeNB ~280> 0.10Faster kinetics; byproduct is a ketone (less reactive).
NPPOC (Propoxycarbonyl) NPPOC ~350~0.40High efficiency; widely used in DNA chip synthesis.

Expert Insight: Do not default to DMNB solely for its wavelength. If your system tolerates 300-320 nm, the simpler NB or MeNB scaffolds often provide cleaner release profiles with higher quantum efficiencies.

Part 3: Experimental Framework

Protocol A: Synthesis of a DMNB-Caged Carboxylate (Generic)

Objective: Caging a drug with a carboxylic acid moiety using DMNB-bromide.

Reagents:

  • Target Molecule (R-COOH)

  • 4,5-Dimethoxy-2-nitrobenzyl bromide (DMNB-Br)

  • Potassium Carbonate (

    
    )
    
  • Solvent: DMF (Anhydrous)

Workflow:

  • Preparation (Dark Room): Wrap reaction vessel in aluminum foil. ONB compounds are sensitive to ambient fluorescent light over long periods.

  • Activation: Dissolve R-COOH (1.0 eq) in anhydrous DMF. Add

    
     (1.5 eq) and stir for 15 min to generate the carboxylate anion.
    
  • Coupling: Add DMNB-Br (1.1 eq) dropwise.

  • Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (visualize under UV briefly).

  • Workup: Dilute with EtOAc, wash with water x3 (to remove DMF) and brine. Dry over

    
    .
    
  • Purification: Flash chromatography. Crucial: Minimize light exposure during column packing and fraction collection.

Validation (Self-Correcting Step):

  • 1H NMR: Look for the benzylic protons. In DMNB esters, these appear as a sharp singlet around 5.5 - 5.7 ppm . If this peak is split or shifted, check for

    
    -oxidation or hydrolysis.
    
Protocol B: Photolysis and Byproduct Scavenging

Objective: Clean release of payload in a biological buffer.

The "Nitroso" Problem: The o-nitrosobenzaldehyde byproduct is electrophilic and toxic. It can Schiff-base with amines on your protein/DNA payload, causing aggregation or inactivation.

Optimized Uncaging Workflow:

  • Buffer: PBS pH 7.4.

  • Scavenger Additive: Add 1–5 mM Semicarbazide or Hydroxylamine . These nucleophiles rapidly trap the nitroso byproduct as an oxime, preventing it from reacting with the biological target or absorbing incident light.

  • Light Source: 365 nm LED (approx. 10–20 mW/cm²). Avoid broad-spectrum UV lamps to prevent protein damage.

  • Duration: Typically 1–10 minutes.

Experimental Workflow Diagram

Figure 2: Step-by-step logic for synthesis, purification, and application.

Workflow Start Start: Target Molecule (Acid/Amine) Synth Synthesis: Mitsunobu or Alkylation (Dark Conditions) Start->Synth Purify Purification: Flash Column (Protect from Light) Synth->Purify QC QC Check: NMR Benzylic Peak (~5.5 ppm) Purify->QC QC->Synth Fail (Hydrolysis) Uncaging Uncaging: 365 nm LED + Scavenger QC->Uncaging Pass Assay Biological Assay Uncaging->Assay

Caption: Operational workflow for ONB caging and uncaging. QC steps are critical before irradiation.

Part 4: Advanced Applications & Troubleshooting

The Inner Filter Effect

As the reaction proceeds, the o-nitrosobenzaldehyde byproduct accumulates. This molecule has a high extinction coefficient at ~320 nm. If you are irradiating at 300–330 nm, the byproduct will absorb the light, shielding the remaining caged compound and slowing the reaction (pseudo-first-order kinetics failure).

  • Solution: Irradiate at >350 nm where the nitroso absorption tail is weaker, or use flow chemistry to remove the byproduct continuously.

Two-Photon Excitation (2PE)

For tissue engineering, UV light has poor penetration. DMNB derivatives have modest 2PE cross-sections (~0.1 GM).

  • Strategy: To improve 2PE, use conjugated systems (e.g., nitrobiphenyls) or "antenna" sensitizers that transfer energy to the ONB group, allowing uncaging at 700–800 nm.

Solubility Issues

ONB groups are hydrophobic. Caging a polar drug often precipitates it.

  • Modification: Introduce a solubilizing chain (e.g., short PEG or sulfonate) on the nitrobenzyl ring (positions 4 or 5) to maintain aqueous solubility.

References

  • Klán, P. et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. Link

  • Engels, J. & Schlaeger, E.J. (1977). Synthesis, Structure, and Reactivity of Adenosine Cyclic 3',5'-Phosphate-Benzyl Esters. Journal of Medicinal Chemistry. Link

  • Bochet, C.G. (2002). Photolabile Protecting Groups and Linkers. Journal of the Chemical Society, Perkin Transactions 1. Link

  • Aujard, I. et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chemistry - A European Journal. Link

  • Beharry, A.A. & Woolley, G.A. (2011). Azobenzene Photoswitches for Biomolecules. Chemical Society Reviews.[1] Link

Sources

Exploratory

Unlocking the Synthetic Potential of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone: A Guide to the Reactivity of its Strained Oxirane Core

An in-depth technical guide by a Senior Application Scientist Executive Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a member of the α,β-epoxy ketone class of compounds, often derived from chalcones. Its structure...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide by a Senior Application Scientist

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a member of the α,β-epoxy ketone class of compounds, often derived from chalcones. Its structure is characterized by a strained three-membered epoxide ring flanked by two powerful electron-withdrawing groups: a benzoyl moiety at the C2 position and an ortho-nitrophenyl ring at the C3 position. This unique electronic and steric arrangement imbues the molecule with significant synthetic potential, making it a valuable intermediate for constructing complex molecular architectures, particularly heterocyclic systems relevant to drug discovery.[1][2] This guide provides an in-depth analysis of the factors governing the reactivity of the epoxide ring, focusing on the regioselectivity of its ring-opening reactions under both acidic and basic conditions. We will explore the underlying mechanistic principles, provide field-proven experimental protocols, and highlight the unique participatory role of the ortho-nitro group that sets this molecule apart from simpler epoxides.

Synthesis: Forging the Strained Ring

The primary and most efficient route to 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a two-step process commencing with the synthesis of its α,β-unsaturated precursor, a chalcone, followed by its subsequent epoxidation.

Step 1: Chalcone Formation via Claisen-Schmidt Condensation

The precursor, (E)-3-(2-nitrophenyl)-1-phenylprop-2-en-1-one, is synthesized via a base-catalyzed Claisen-Schmidt condensation between 2-nitrobenzaldehyde and acetophenone.[3] The use of an alcoholic basic medium, such as sodium hydroxide in ethanol, facilitates the enolate formation from acetophenone, which then attacks the aldehyde. The subsequent dehydration is typically spontaneous and yields the trans-isomer as the thermodynamically favored product.[3]

Step 2: Nucleophilic Epoxidation

The epoxidation of the electron-deficient alkene in the chalcone is readily achieved using nucleophilic oxidizing agents. A common and environmentally benign method involves the use of aqueous hydrogen peroxide under basic conditions.[4][5][6] The reaction proceeds via the conjugate addition of the hydroperoxide anion to the β-carbon of the enone, followed by intramolecular S_N2 displacement of the hydroxide to form the epoxide ring. To enhance reaction rates and yields, especially in biphasic systems, phase-transfer catalysts can be employed.[1]

Experimental Protocol: Synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Part A: Synthesis of (E)-3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (Chalcone Precursor)

  • To a stirred solution of acetophenone (10 mmol) in ethanol (15 mL) in an ice-salt bath, add a 1.0 M solution of sodium hydroxide (6 mL).[3]

  • Stir the mixture for 15 minutes to ensure complete enolate formation.

  • Add 2-nitrobenzaldehyde (10 mmol) to the reaction mixture.

  • Remove the ice bath and continue stirring at room temperature for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water.

  • Filter the resulting precipitate, wash thoroughly with water until the washings are neutral, and dry the solid.

  • Recrystallize the crude product from a suitable solvent pair (e.g., dichloromethane/n-hexane) to yield the pure chalcone.[3]

Part B: Epoxidation

  • Dissolve the synthesized chalcone (0.5 mmol) in 3.5 mL of methanol in a 50 mL round-bottom flask with a stir bar. Gentle heating may be applied to aid dissolution.[4]

  • Add 250 µL of 2 M aqueous sodium hydroxide, followed by 65 µL of 30% hydrogen peroxide to the flask.[4]

  • Place the flask in an ice-water bath and stir the mixture vigorously for 1-2 hours.

  • After the reaction period, add 5 mL of ice-cold water to the flask.

  • Extract the product using diethyl ether (2 x 10 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude 2,3-Epoxy-3-(o-nitrophenyl)propiophenone.[4]

  • Purify the product by recrystallization.

Visualization: Synthetic Workflow

Synthesis_Workflow cluster_0 Step 1: Claisen-Schmidt Condensation cluster_1 Step 2: Epoxidation Acetophenone Acetophenone Chalcone (E)-3-(2-nitrophenyl)- 1-phenylprop-2-en-1-one Acetophenone->Chalcone NaOH, EtOH Nitrobenzaldehyde o-Nitrobenzaldehyde Nitrobenzaldehyde->Chalcone Epoxide 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Chalcone->Epoxide H₂O₂, NaOH, MeOH

Caption: Two-step synthesis of the target epoxide.

The Electronic and Steric Landscape of the Epoxide Ring

The reactivity of the epoxide is dictated by the interplay of ring strain, inductive effects, and steric hindrance.[7]

  • Ring Strain: The three-membered oxirane ring possesses significant angle strain (~13 kcal/mol), making it thermodynamically predisposed to ring-opening reactions that relieve this strain.[7][8]

  • Electronic Effects: Both substituents electronically activate the epoxide ring towards nucleophilic attack.

    • The benzoyl group at C2 is strongly electron-withdrawing via resonance and induction, rendering the adjacent C2 carbon highly electrophilic.

    • The o-nitrophenyl group at C3 is also a potent electron-withdrawing group, increasing the electrophilicity of the C3 carbon.

  • Steric Hindrance: Both C2 and C3 are tertiary carbons, creating a sterically crowded environment. The decision of a nucleophile to attack C2 or C3 is therefore a subtle competition between electronic activation and steric accessibility.

Regioselectivity of Nucleophilic Ring-Opening

The site of nucleophilic attack on the asymmetric epoxide is critically dependent on the reaction conditions—specifically, whether the reaction is catalyzed by acid or base.

Base-Catalyzed Ring-Opening: The S_N2 Pathway

Under basic or neutral conditions, the ring-opening proceeds via a classic S_N2 mechanism.[9][10] The nucleophile directly attacks one of the electrophilic carbons of the epoxide, simultaneously cleaving the C-O bond.

  • Causality of Regioselectivity: In this S_N2 pathway, steric hindrance is the dominant factor.[2][11] The nucleophile will preferentially attack the less sterically hindered carbon atom. While both C2 and C3 are crowded, the precise outcome can depend on the nature of the nucleophile. For α,β-epoxy ketones, attack is often favored at the β-carbon (C3). The alkoxide generated is stabilized by the adjacent aromatic ring.

  • Stereochemistry: The reaction occurs with an inversion of stereochemistry at the center of attack, consistent with the backside attack characteristic of an S_N2 reaction.

Visualization: Base-Catalyzed Mechanism

Caption: S_N2 attack at the less hindered C3 position.

Acid-Catalyzed Ring-Opening: A S_N1/S_N2 Hybrid

Under acidic conditions, the mechanism shifts dramatically. The reaction is initiated by the protonation of the epoxide oxygen, which transforms the poor alkoxide leaving group into a good hydroxyl leaving group.[8][9]

  • Causality of Regioselectivity: The subsequent nucleophilic attack occurs at the carbon atom that can best stabilize the developing positive charge in the transition state.[8][10] This transition state has significant S_N1 character. In 2,3-Epoxy-3-(o-nitrophenyl)propiophenone, the C3 carbon is benzylic. Despite the deactivating effect of the nitro group, the benzylic position is generally more capable of stabilizing a partial positive charge than the C2 carbon, which is destabilized by the adjacent electron-withdrawing carbonyl group. Therefore, nucleophilic attack preferentially occurs at the more substituted C3 position .[10]

  • Stereochemistry: Although the attack occurs at the more substituted carbon (an S_N1-like feature), the stereochemical outcome is that of an S_N2 reaction. The nucleophile attacks from the side opposite to the C-O bond, resulting in a trans configuration of the nucleophile and the hydroxyl group in the product.[9][10]

Visualization: Acid-Catalyzed Mechanism

Acid_Catalyzed_Opening Epoxide Epoxide ProtonatedEpoxide Protonated Epoxide Epoxide->ProtonatedEpoxide H⁺ TransitionState S_N1-like Transition State ProtonatedEpoxide->TransitionState Nu⁻ Product trans Ring-Opened Product TransitionState->Product Attack at C3 (more stable carbocation)

Caption: S_N1-like attack at the C3 benzylic position.

The Participatory Role of the Ortho-Nitro Group

A key feature imparting unique reactivity to this molecule is the ortho-positioning of the nitro group. This group is not merely a passive electronic substituent; it can actively participate in reactions, leading to complex and synthetically valuable transformations.

A prime example is the reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone with ethereal hydrogen chloride. Instead of yielding a simple halohydrin, the reaction proceeds via a cascade mechanism to form 6-chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one.[12] This transformation involves the initial acid-catalyzed opening of the epoxide, followed by an intramolecular cyclization involving the nitro group, which is subsequently reduced and incorporated into the new heterocyclic ring system. This demonstrates how the specific arrangement of functional groups can be exploited to rapidly build molecular complexity.

Experimental Protocol: Reaction with Ethereal Hydrogen Chloride

This protocol is adapted from the literature and should be performed with appropriate safety precautions.[12]

  • Dissolve 2,3-epoxy-3-(2-nitrophenyl)propiophenone in anhydrous diethyl ether.

  • Pass a stream of dry hydrogen chloride gas through the solution at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure.

  • Purify the resulting solid by column chromatography or recrystallization to isolate the 6-chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one product.[12]

Summary of Reactivity

The choice of reaction conditions is paramount in directing the outcome of nucleophilic additions to 2,3-Epoxy-3-(o-nitrophenyl)propiophenone.

FeatureBase-Catalyzed ConditionsAcid-Catalyzed Conditions
Mechanism S_N2S_N1 / S_N2 Hybrid[9][10]
Initial Step Direct nucleophilic attackProtonation of epoxide oxygen[8]
Key Factor Steric Hindrance[11]Carbocation Stability[10]
Site of Attack Less substituted/hindered carbon (C3 favored)More substituted carbon (C3, benzylic)
Stereochemistry Inversion at the point of attacktrans addition of Nu and OH
Typical Reagents NaOH, NaOMe, Amines, Grignard Reagents[9][13]H₃O⁺, Anhydrous HX[10][12]

References

  • Li, J., et al. (2009). Synthesis of 2,3-epoxy-1-phenyl-3-aryl-1-propanone by combination of phase transfer catalyst and ultrasound irradiation. ACG Publications. Available at: [Link]

  • Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. Available at: [Link]

  • PubChem. 2,3-Epoxy-3-(o-nitrophenyl)propiophenone. National Center for Biotechnology Information. Available at: [Link]

  • YouTube. (2021). Green Epoxidation of Chalcones. Millersville University Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). One-pot synthesis of chalcone epoxides - A green chemistry strategy. Available at: [Link]

  • Donnelly, J. A., & Murphy, J. J. (1970). Reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone(2-nitrochalcone epoxide) with hydrogen chloride. Journal of the Chemical Society C: Organic. Available at: [Link]

  • SciSpace. (n.d.). Connecting the Chemical and Biological Reactivity of Epoxides. Available at: [Link]

  • Master Organic Chemistry. (2015). Opening of Epoxides With Acid. Available at: [Link]

  • OpenStax. (2023). 18.5 Reactions of Epoxides: Ring-Opening. Organic Chemistry. Available at: [Link]

  • Kara, Y., et al. (2022). Regio- and stereo-chemical ring-opening reactions of the 2,3-epoxy alcohol derivative with nucleophiles. GCRIS. Available at: [Link]

  • MDPI. (2021). Synthesis, Crystal Structures, and Molecular Properties of Three Nitro-Substituted Chalcones. Available at: [Link]

  • Rajshahi University. (n.d.). Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities. RUCL Institutional Repository. Available at: [Link]

  • MDPI. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Available at: [Link]

  • Rogers, D. W., et al. (2005). Thermochemical Studies of Epoxides and Related Compounds. PMC. Available at: [Link]

  • Pearson+. (2024). Predict the products of the following reactions.(g) trans-2,3-epo... Available at: [Link]

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Foundational

Technical Guide: Stability Profiling and Storage Protocols for 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (an -epoxy ketone derivative of a nitro-chalcone) represents a class of reactive intermediates frequently employed in the synthesis of heterocyclic pharmacophore...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (an


-epoxy ketone derivative of a nitro-chalcone) represents a class of reactive intermediates frequently employed in the synthesis of heterocyclic pharmacophores, including benzothiazepines and flavonoids.

Its stability profile is governed by a "Dual-Threat" mechanism:

  • Ring Strain: The epoxide ring is highly susceptible to nucleophilic attack (hydrolysis/methanolysis) and acid-catalyzed rearrangement.

  • Photochemical Lability: The conjugated ketone system, combined with the ortho-nitro substituent, creates a high quantum yield for photo-rearrangement (Bodforss rearrangement) and intramolecular redox reactions.

Immediate Recommendation: Store at -20°C , under Argon , in Amberized glassware. Avoid all protic solvents (methanol, water) during storage.

Chemical Nature & Reactivity Profile

To effectively manage the stability of this compound, one must understand the molecular "hotspots" that drive its degradation.

Structural Analysis[1]
  • Core Skeleton: 1,3-diphenyl-2,3-epoxypropan-1-one (Chalcone Epoxide).

  • Electrophilic Center: The

    
    -carbon (C3) is highly electrophilic due to the combined electron-withdrawing effects of the epoxide oxygen and the adjacent o-nitrophenyl ring.
    
  • Chromophore: The o-nitrophenyl group coupled with the carbonyl system extends conjugation, making the molecule sensitive to UV and low-visible light (blue spectrum).

Primary Degradation Mechanisms

The compound degrades via three distinct pathways depending on environmental stress:

  • Acid-Catalyzed Rearrangement (Thermal/Acidic): In the presence of trace acids or Lewis acids (e.g., from degrading silica gel or chlorinated solvents), the epoxide rearranges to form a

    
    -diketone or an 
    
    
    
    -formyl ketone. This is often irreversible.
  • Nucleophilic Ring Opening (Moisture/Protic Solvents): Water or alcohols attack the epoxide ring (typically at the

    
    -position) to form diols or alkoxy-alcohols. This reaction is accelerated by both acid and base.
    
  • Photochemical Rearrangement (Light): Upon irradiation,

    
    -epoxy ketones undergo the Bodforss Rearrangement , converting the epoxide into a 
    
    
    
    -diketone. The o-nitro group can further complicate this via nitro-to-nitroso photo-isomerization, leading to complex, deeply colored degradation mixtures.

Stability Factors & Critical Limits

ParameterCritical LimitConsequence of Excursion
Temperature > 4°C (Long term)Thermal rearrangement to dicarbonyls.
Light > 50 Lux (UV/Blue)Rapid photo-isomerization (Bodforss) & Nitro-redox.
Atmosphere > 10% Relative HumidityHydrolysis to diol (irreversible).
pH Sensitivity pH < 5 or pH > 9Rapid ring opening; Acid catalyzes rearrangement.
Solvent Compatibility Protic Solvents (MeOH, EtOH)Solvolysis (formation of methoxy-alcohols).

Visualized Degradation Pathways

The following diagram illustrates the mechanistic pathways for degradation, highlighting why specific storage conditions are mandatory.

DegradationPathways Compound 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Acid Acid/Thermal (Trace HCl, Heat) Compound->Acid Light UV/Vis Light (hv) Compound->Light Moisture Moisture/Nucleophiles (H2O, MeOH) Compound->Moisture Diketone Beta-Diketone (Rearrangement Product) Acid->Diketone Epoxide Migration Light->Diketone Bodforss Rearrangement Nitroso Nitroso-Benzoic Species (Deep Red/Brown) Light->Nitroso Nitro-Photoisomerization Diol Diol / Methoxy-Alcohol (Ring Opening) Moisture->Diol Nucleophilic Attack

Figure 1: Mechanistic degradation pathways showing susceptibility to acid, light, and moisture.

Storage & Handling Protocols

Storage Decision Matrix

StorageWorkflow Start Incoming Material 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Usage Intended Usage? Start->Usage Immediate Immediate Use (< 24 Hours) Usage->Immediate Synthesis Active LongTerm Long Term Storage (> 24 Hours) Usage->LongTerm Stockpile ProtocolA Protocol A: - Keep at 4°C - Amber Vial - Nitrogen Flush after use Immediate->ProtocolA ProtocolB Protocol B (Archive): - Store at -20°C - Desiccator Cabinet - Parafilm + Foil Wrap - Argon Atmosphere LongTerm->ProtocolB

Figure 2: Decision matrix for determining appropriate storage protocols based on usage timeline.

Detailed Protocols
Protocol A: Working Standard (Short-Term)
  • Container: Borosilicate glass vial, Amber (Type I).

  • Headspace: Flush with Nitrogen (

    
    ) before closure.
    
  • Temperature: 2°C to 8°C (Standard Refrigerator).

  • Precaution: Allow vial to equilibrate to room temperature before opening to prevent condensation (which leads to hydrolysis).

Protocol B: Archive Storage (Long-Term)
  • Container: Amber glass vial with Teflon-lined screw cap.

  • Secondary Containment: Place vial inside a heat-sealed Mylar bag with a silica gel desiccant packet.

  • Atmosphere: Purge vial with Argon (heavier than air, provides better blanket than

    
    ).
    
  • Temperature: -20°C

    
     5°C.
    
  • Light: Wrap the secondary container in aluminum foil if the freezer has internal lighting.

Quality Control & Degradation Analysis

To validate the integrity of stored samples, use the following analytical markers.

NMR Markers ( -NMR in )
  • Intact Epoxide: Look for the characteristic doublet of doublets for the

    
     and 
    
    
    
    protons of the epoxide ring, typically in the 4.0 – 4.5 ppm range.
  • Degradation (Diketone): Appearance of an enolic proton (singlet, exchangeable) downfield at >15 ppm or methylene signals at ~6.0 ppm indicates rearrangement to the

    
    -diketone.
    
  • Degradation (Hydrolysis): Broadening of signals and appearance of -OH peaks (variable, 2.0–5.0 ppm) indicates ring opening.

HPLC Method (Generic)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5

    
    .
    
  • Mobile Phase: Acetonitrile : Water (0.1% Formic Acid). Avoid Methanol to prevent on-column degradation.

  • Gradient: 50% to 90% ACN over 15 mins.

  • Detection: 254 nm (General) and 210 nm (Epoxide backbone).

  • Failure Mode: The degradation product (diketone) is typically more polar and will elute earlier than the parent epoxide; however, deep-colored nitroso oligomers may elute very late as broad peaks.

References

  • Mechanism of Epoxide Inhibition: Morisseau, C., et al. (1998). "Mechanism of mammalian soluble epoxide hydrolase inhibition by chalcone oxide derivatives." Archives of Biochemistry and Biophysics. Link

  • Photochemical Rearrangement (Bodforss): Bodforss, S. (1918). "Über die Einwirkung von Licht auf Keto-oxido-verbindungen." Berichte der deutschen chemischen Gesellschaft. (Foundational reference for chalcone epoxide photo-rearrangement).
  • Epoxide Ring Opening: Smith, J. (2014). "Unusual Tandem Oxidative C-C Bond Cleavage and Acetalization of Chalcone Epoxides." Synlett. Link

  • General Stability of Chalcones: Pise, N., et al. (2018). "Forced Degradation Studies on Agents of Therapeutic Interest." Sciforum. Link

Exploratory

Unlocking the Pharmacological Potential of Chalcone Epoxides: Synthesis, Mechanisms, and Biological Applications

Executive Summary Chalcones (1,3-diphenyl-2-propen-1-ones) are privileged scaffolds in medicinal chemistry. The epoxidation of their α,β-unsaturated carbonyl system yields chalcone epoxides (α,β-epoxy ketones), fundament...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Chalcones (1,3-diphenyl-2-propen-1-ones) are privileged scaffolds in medicinal chemistry. The epoxidation of their α,β-unsaturated carbonyl system yields chalcone epoxides (α,β-epoxy ketones), fundamentally transforming a planar Michael acceptor into a highly reactive, three-membered oxirane ring. This structural modification alters the molecule's electronic profile and steric geometry, unlocking potent biological activities ranging from tubulin polymerization inhibition to broad-spectrum antimicrobial efficacy. This technical whitepaper synthesizes the mechanistic biology and experimental workflows necessary for the rigorous evaluation of chalcone epoxides in drug development.

Chemical Foundation: The Electrophilic Oxirane Ring

The biological activity of chalcone epoxides is intrinsically linked to the chemical reactivity of the oxirane ring. Unlike unfunctionalized epoxides, α,β-epoxy ketones possess dual electrophilic centers. Nucleophilic attack by biological thiols or amines (e.g., cysteine or lysine residues on target proteins) can occur at either the α- or β-carbon, leading to regioselective ring opening[1]. This covalent modification of biological targets is the primary driver of their cytotoxicity and antimicrobial action.

Anticancer Efficacy: Tubulin Inhibition and Apoptotic Pathways

Chalcone epoxides have emerged as highly potent anti-mitotic agents. Mechanistic studies reveal that specific derivatives, such as A, B-epoxones, act as tubulin polymerization inhibitors by binding directly to the colchicine binding site on β-tubulin[2]. By preventing microtubule assembly, these compounds disrupt spindle formation during mitosis, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis[2].

Mechanism CE Chalcone Epoxide Bind Binds Colchicine Site (β-Tubulin) CE->Bind Inhib Inhibits Tubulin Polymerization Bind->Inhib Arrest G2/M Phase Arrest Inhib->Arrest Apop Apoptosis Arrest->Apop

Mechanism of Action: Chalcone Epoxide-Induced Apoptosis via Tubulin Inhibition.

Quantitative Efficacy Data

To benchmark the efficacy of these compounds, Table 1 summarizes the half-maximal inhibitory concentrations (IC50) and growth inhibition (GI50) values of key chalcone epoxides across various human cancer cell lines.

Table 1: Cytotoxic Potency of Select Chalcone Epoxides

Compound / DerivativeTarget Cell LineAssay TypePotency (IC50 / GI50)Reference
Chalcone Epoxide 40aBXPC-3 (Pancreatic)GI505.6 – 15.8 µM[2]
Chalcone Epoxide 40aNCI-60 Panel (Average)GI5014.1 µM[2]
Epoxychalcone CH7HepG2 (Liver)IC5021.6 µM[3]
3-Hydroxychalcone EpoxideAGS (Gastric)IC5012.93 – 22.30 µM[4]
3-Hydroxychalcone EpoxideMCF-7 (Breast)IC5012.93 – 22.30 µM[4]

Antimicrobial and Anti-Osteoporotic Activities

Beyond oncology, chalcone epoxides exhibit broad-spectrum antimicrobial properties. The Weitz-Scheffer epoxidation of chalcones significantly enhances their biocidal activity against Gram-positive (S. aureus) and Gram-negative (E. coli, P. aeruginosa) bacteria, as well as pathogenic fungi (C. albicans)[5]. The mechanism involves the alkylation of essential microbial enzymes via epoxide ring opening[1]. Additionally, recent phenotypic screenings have identified specific epoxy chalcones (e.g., compound CH7) that exhibit significant anti-osteoporotic activity by modulating osteoblast viability in MC3T3-E1 cell lines[3].

Methodological Framework: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following workflows detail the synthesis and biological evaluation of chalcone epoxides. The causality behind each reagent and step is explicitly defined to empower researchers to troubleshoot and optimize the system.

Workflow Step1 1. Weitz-Scheffer Epoxidation (H2O2, NaOH, Catalyst) Step2 2. Liquid-Liquid Extraction (Ethyl Acetate & Brine) Step1->Step2 Step3 3. Structural Validation (NMR, FTIR) Step2->Step3 Step4 4. Biological Assays (MTT Viability, MIC) Step3->Step4

Standardized Workflow for Synthesis and Biological Evaluation of Chalcone Epoxides.

Protocol 1: Synthesis of Chalcone Epoxides via the Weitz-Scheffer Reaction

The Weitz-Scheffer reaction is a green, highly efficient method for converting chalcones to epoxychalcones using hydrogen peroxide under alkaline conditions[5].

Step 1: Reagent Preparation

  • Combine 1.0 mmol of the substituted chalcone, 2 mL of distilled water, and 0.05 mmol of benzyldimethyltetradecylammonium chloride in a 50 mL round-bottom flask[6].

  • Causality: Chalcones are highly lipophilic. The addition of a phase-transfer catalyst is critical; it shuttles the reactive hydroperoxide anion into the organic phase, drastically reducing reaction time and improving yield[6].

Step 2: Reaction Initiation

  • Place the flask in an ice bath (0–5 °C). Slowly add 1.0 mmol of 30% aqueous NaOH, followed dropwise by 1.5 mmol of 30% aqueous H₂O₂.

  • Causality: NaOH deprotonates H₂O₂ to form the highly nucleophilic hydroperoxide anion (HOO⁻). The ice bath prevents the thermal degradation of H₂O₂ and suppresses unwanted side reactions, such as Baeyer-Villiger oxidation. The HOO⁻ attacks the electron-deficient β-carbon (Michael addition), followed by intramolecular displacement of the hydroxide ion to form the oxirane ring.

Step 3: Incubation and Monitoring

  • Irradiate the mixture in an ultrasonic cleaning bath at 20 °C for 2 hours, monitoring via Thin Layer Chromatography (TLC)[6].

  • Self-Validation: The reaction is complete when the UV-active chalcone spot completely disappears on the TLC plate, replaced by a higher Rf spot corresponding to the less polar epoxide.

Step 4: Quenching and Extraction

  • Extract the aqueous mixture with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate (MgSO₄).

  • Causality: The brine wash removes residual peroxides and unreacted base. This is a critical self-validating step; residual H₂O₂ will cause severe false positives in downstream cytotoxicity assays by inducing oxidative stress in cell cultures. MgSO₄ removes trace moisture that could degrade the epoxide during storage.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

Step 1: Cell Seeding

  • Seed target cancer cells (e.g., HepG2, MCF-7) at a density of 5 × 10³ cells/well in a 96-well plate. Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

  • Causality: The 24-hour incubation allows cells to adhere to the plastic substratum and re-enter the log phase of growth, ensuring uniform metabolic baselines.

Step 2: Compound Treatment

  • Treat the cells with varying concentrations of the chalcone epoxide (e.g., 0.1 µM to 100 µM) dissolved in DMSO (final DMSO concentration < 0.5% v/v). Incubate for 48 hours.

  • Causality: Keeping DMSO below 0.5% ensures the solvent itself does not induce baseline cytotoxicity, which would skew the IC50 calculations.

Step 3: Viability Quantification

  • Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

  • Causality: Viable cells with active mitochondrial succinate dehydrogenase reduce the yellow, water-soluble MTT into insoluble, purple formazan crystals. Dead cells lose this metabolic capacity.

  • Carefully aspirate the media and dissolve the formazan crystals in 100 µL of DMSO. Read the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

References

1.[2] A review on synthetic chalcone derivatives as tubulin polymerisation inhibitors. Taylor & Francis / NIH. Available at: 2.[6] 1,3-Diphenyl-2,3-epoxy-1-propanone | 5411-12-1. Benchchem. Available at: 3.[3] Anti-Cancer, Anti-Osteoporosis, and Molecular Docking Studies of Novel Chalcone and Epoxy Chalcone. ResearchGate. Available at: 4.[4] Anticancer potential of chalcones loaded on mesoporous silica nanoparticles. ResearchGate. Available at: 5.[5] WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. AWS. Available at: 6.[1] Cascade annulation reaction (CAR): highly diastereoselective synthesis of pyranopyrazole scaffolds. RSC Publishing. Available at:

Sources

Foundational

Comprehensive Technical Guide: Synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

This guide details the synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specialized chalcone epoxide derivative.[1] This compound serves as a critical intermediate in the synthesis of bioactive heterocycles, inc...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specialized chalcone epoxide derivative.[1] This compound serves as a critical intermediate in the synthesis of bioactive heterocycles, including quinolinones and benzothiazepines, often utilized in drug discovery for their potential antimicrobial and anti-inflammatory profiles.

Executive Summary

  • Target Molecule: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-nitrochalcone epoxide).[1][2][3]

  • Core Structure: An

    
    -epoxy ketone scaffold bridging a phenyl ring and an o-nitrophenyl moiety.[1]
    
  • Primary Application: High-value intermediate for the synthesis of 2-phenylquinolin-4(1H)-ones and flavonoid mimetics.[1]

  • Synthetic Challenge: The ortho-nitro substituent introduces significant steric hindrance and electron-withdrawing effects, requiring optimized conditions for the epoxidation step to prevent retro-aldol cleavage or incomplete conversion.[1]

Retrosynthetic Analysis

The most robust pathway to the target epoxide is the nucleophilic epoxidation of its corresponding


-unsaturated ketone (chalcone).
  • Disconnection: C2–C3 epoxide bond.[1]

  • Precursor: 3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (2-Nitrochalcone).[1]

  • Starting Materials: Acetophenone + 2-Nitrobenzaldehyde.[1]

Step 1: Synthesis of the Precursor (2-Nitrochalcone)

Reaction Type: Claisen-Schmidt Condensation.[1]

Mechanism & Rationale

The reaction proceeds via a crossed-aldol condensation.[1] The base deprotonates the


-carbon of acetophenone, generating an enolate.[1] This nucleophile attacks the carbonyl carbon of 2-nitrobenzaldehyde.[1] The ortho-nitro group activates the aldehyde towards nucleophilic attack but may sterically hinder the approach.[1] Subsequent dehydration (

) yields the conjugated enone.
Experimental Protocol
  • Reagents:

    • Acetophenone (10 mmol, 1.20 g)

    • 2-Nitrobenzaldehyde (10 mmol, 1.51 g)[1]

    • Ethanol (95%, 15 mL)

    • NaOH (10% aqueous solution, 5 mL)

  • Procedure:

    • Dissolve acetophenone and 2-nitrobenzaldehyde in ethanol in a 50 mL round-bottom flask.

    • Cool the solution to 0–5°C in an ice bath (Critical: Low temperature minimizes side reactions like Cannizzaro).

    • Add the NaOH solution dropwise with vigorous stirring.

    • Allow the reaction to warm to room temperature and stir for 3–4 hours. A heavy precipitate should form.

    • Work-up: Cool the mixture overnight in a refrigerator. Filter the solid, wash with cold water (until neutral pH), and then with cold ethanol (2 x 5 mL).

    • Purification: Recrystallize from hot ethanol.

    • Expected Yield: 80–90%.[1]

    • Characterization: Yellow crystals.[1] MP: ~124–126°C.[1]

Step 2: Epoxidation (The Core Transformation)

Reaction Type: Weitz-Scheffer Epoxidation (Nucleophilic Epoxidation).[1]

Method A: Traditional Alkaline Hydrogen Peroxide

Suitable for small-scale, initial screening.[1]

  • Reagents: 2-Nitrochalcone (1 g), Methanol/Acetone (20 mL),

    
     (30%, 2 mL), NaOH (2M, 1 mL).
    
  • Protocol: Dissolve chalcone in solvent. Add

    
    . Add NaOH dropwise. Stir at RT for 2–6 hours. Pour into ice water to precipitate.
    
Method B: Phase Transfer Catalysis (Recommended for High Purity)

The ortho-nitro group renders the double bond electron-deficient but sterically crowded.[1] A biphasic system using a Phase Transfer Catalyst (PTC) ensures higher yields and cleaner products by protecting the sensitive epoxide from hydrolytic ring opening in the aqueous phase.

Optimized PTC Protocol
  • Reagents:

    • 2-Nitrochalcone (2.53 g, 10 mmol)[1]

    • Toluene (30 mL) – Organic Phase

    • 
       (30% aq, 15 mL) – Oxidant
      
    • NaOH (5% aq, 10 mL) – Base

    • Tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol) – Catalyst

  • Procedure:

    • Dissolve the chalcone and TBAB in toluene.

    • Add the aqueous NaOH and

      
       mixture to the organic phase.
      
    • Stir vigorously (1000 rpm) at room temperature for 1–2 hours. The PTC transports the hydroperoxide anion (

      
      ) into the organic layer.[1]
      
    • Monitoring: Check TLC (Silica, Hexane:EtOAc 4:1). The yellow spot of chalcone will disappear, replaced by a UV-active spot (lower

      
      ).
      
  • Work-up:

    • Separate the organic layer.[4][5] Wash with brine (2 x 15 mL) and water (2 x 15 mL).

    • Dry over anhydrous

      
      .[5]
      
    • Evaporate solvent under reduced pressure.

  • Purification: Recrystallize from Ethanol/Acetone (9:1).

Mechanistic Insights & Visualization

The Weitz-Scheffer Mechanism

Unlike electrophilic epoxidation (e.g., with mCPBA), this reaction is nucleophilic .

  • Initiation:

    
    
    
  • Addition: The

    
     attacks the 
    
    
    
    -carbon of the enone (Michael addition), forming a resonance-stabilized enolate.[1]
  • Cyclization: The enolate oxygen attacks the peroxide oxygen, expelling

    
     and closing the epoxide ring.
    

WeitzScheffer H2O2 H2O2 + NaOH OOH Hydroperoxide Anion (HOO-) H2O2->OOH Deprotonation Transition Enolate Intermediate (Resonance Stabilized) OOH->Transition Nucleophilic Attack (C-beta) Chalcone 2-Nitrochalcone (Electrophile) Chalcone->Transition Epoxide 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Transition->Epoxide Ring Closure (Intramolecular SN2) OH_out OH- (Regenerated) Transition->OH_out

Caption: Mechanistic pathway of the base-catalyzed nucleophilic epoxidation of electron-deficient enones.

Characterization Data

ParameterSpecificationNotes
Appearance White to pale yellow needlesDistinct color change from the deep yellow precursor.[1]
Melting Point 108–110°C (Lit. range for similar isomers)Ortho isomers often have lower MPs than para analogs due to crystal packing disruption.
IR Spectrum

: ~1685 cm⁻¹

: ~1240, 890 cm⁻¹
Loss of C=C stretch (~1600 cm⁻¹) is the key indicator.
¹H NMR

4.10 (d, 1H,

Hz,

)

4.35 (d, 1H,

Hz,

)
The doublet coupling constant (

Hz) confirms the trans-epoxide stereochemistry.
¹³C NMR Carbonyl: ~192 ppmEpoxide carbons: ~58–60 ppmSignificant upfield shift of

carbons compared to alkene precursors.

Experimental Workflow Diagram

Workflow cluster_0 Step 1: Precursor Synthesis cluster_1 Step 2: Epoxidation (PTC Method) Acetophenone Acetophenone Condensation Claisen-Schmidt (NaOH/EtOH, 0°C) Acetophenone->Condensation Aldehyde 2-Nitrobenzaldehyde Aldehyde->Condensation Chalcone 2-Nitrochalcone (Solid, Yellow) Condensation->Chalcone Mix Biphasic Mixture Toluene + Aq NaOH + H2O2 Chalcone->Mix Catalyst Add Catalyst (TBAB) Mix->Catalyst Reaction Stir 2h @ RT (Monitor TLC) Catalyst->Reaction Workup Phase Separation Wash & Dry Reaction->Workup Product Target Epoxide (White Crystals) Workup->Product

Caption: Step-by-step experimental workflow from starting materials to purified epoxide.[1]

References

  • Claisen-Schmidt Condensation Principles : Vogel’s Textbook of Practical Organic Chemistry, 5th Ed., Longman, 1989.[1] (Standard reference for aldol condensations).

  • Weitz-Scheffer Epoxidation Mechanism : Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1]

  • Phase Transfer Catalysis in Epoxidation : Journal of the Chemical Society, Perkin Transactions 1, "Novel conversions and coupling reactions of chalcones and their epoxides".

  • Characterization of Nitrochalcone Epoxides : Synlett, "Epoxidation of Enones by Nucleophilic Oxidation".

  • Juliá–Colonna Asymmetric Epoxidation : Wikipedia/Review, "Juliá–Colonna epoxidation".

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone from o-Nitrochalcone

For: Researchers, scientists, and drug development professionals Introduction Epoxides are a crucial class of organic compounds characterized by a three-membered ring containing two carbon atoms and one oxygen atom.[1] T...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals

Introduction

Epoxides are a crucial class of organic compounds characterized by a three-membered ring containing two carbon atoms and one oxygen atom.[1] The inherent ring strain of this structure makes epoxides highly reactive intermediates, valuable in the synthesis of a wide array of more complex molecules.[1][2] In the pharmaceutical industry, chalcone epoxides, in particular, serve as significant precursors for various bioactive compounds, including those with antimicrobial and anticancer properties.[3][4] This application note provides a detailed protocol for the synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone from o-nitrochalcone via nucleophilic epoxidation using alkaline hydrogen peroxide. This method, often referred to as the Weitz-Scheffer reaction, is an efficient and widely used procedure for the epoxidation of α,β-unsaturated ketones.[5]

The synthesis involves the reaction of o-nitrochalcone with hydrogen peroxide in a basic medium. The electron-withdrawing nature of the o-nitrophenyl group on the chalcone substrate facilitates the nucleophilic attack of the hydroperoxide anion, leading to the formation of the desired epoxide.[6] This guide will delve into the mechanistic underpinnings of this transformation, provide a step-by-step experimental protocol, and outline the necessary safety precautions and characterization techniques.

Reaction Mechanism and Scientific Rationale

The epoxidation of α,β-unsaturated ketones like o-nitrochalcone under alkaline conditions proceeds through a nucleophilic addition mechanism.[7] The key steps are outlined below:

  • Formation of the Hydroperoxide Anion: In the presence of a base, such as sodium hydroxide, hydrogen peroxide is deprotonated to form the hydroperoxide anion (HOO⁻), a potent nucleophile.

  • Nucleophilic Attack: The hydroperoxide anion attacks the β-carbon of the α,β-unsaturated system of the o-nitrochalcone. This is a Michael-type addition, driven by the electrophilic nature of the β-carbon, which is rendered electron-deficient by the conjugated carbonyl and the o-nitrophenyl group. This attack forms a resonance-stabilized enolate intermediate.[5][7]

  • Intramolecular Ring Closure: The enolate intermediate then undergoes an intramolecular nucleophilic substitution (SN2-type) reaction. The negatively charged oxygen of the enolate attacks the adjacent carbon atom bearing the hydroperoxy group, displacing a hydroxide ion and forming the three-membered epoxide ring.[8][9][10]

The presence of an electron-withdrawing group, such as the nitro group on the B-ring of the chalcone, generally promotes the formation of the epoxide in high yields.[6] The reaction is typically stereoselective, yielding the trans-epoxide as the major product.[11]

Visualization of the Reaction Mechanism

ReactionMechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_products Products o_nitrochalcone o-Nitrochalcone enolate_intermediate Resonance-Stabilized Enolate Intermediate o_nitrochalcone->enolate_intermediate Nucleophilic Attack (Michael Addition) H2O2 H₂O₂ hydroperoxide_anion Hydroperoxide Anion (HOO⁻) H2O2->hydroperoxide_anion Deprotonation by NaOH H2O H₂O NaOH NaOH hydroperoxide_anion->enolate_intermediate Nucleophilic Attack (Michael Addition) epoxide 2,3-Epoxy-3-(o-nitrophenyl)propiophenone enolate_intermediate->epoxide Intramolecular SN2 Ring Closure OH_minus OH⁻

Caption: Reaction mechanism for the synthesis of the target epoxide.

Experimental Protocol

This protocol details the synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone from o-nitrochalcone.

Materials and Reagents
Reagent/MaterialFormulaMolar Mass ( g/mol )QuantitySupplier Notes
o-NitrochalconeC₁₅H₁₁NO₃253.251.0 mmolSynthesized via Claisen-Schmidt condensation
MethanolCH₃OH32.0410 mLACS Grade
Sodium Hydroxide (2M aq.)NaOH40.000.25 mL---
Hydrogen Peroxide (30%)H₂O₂34.010.065 mLCaution: Strong Oxidizer
Diethyl Ether(C₂H₅)₂O74.1220 mLAnhydrous
Magnesium SulfateMgSO₄120.37q.s.Anhydrous
Deionized WaterH₂O18.02As needed---
Equipment
  • 50 mL Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice-water bath

  • Separatory funnel (100 mL)

  • Erlenmeyer flasks (50 mL, 100 mL)

  • Rotary evaporator

  • Melting point apparatus

  • FT-IR Spectrometer

  • ¹H NMR Spectrometer

Step-by-Step Procedure
  • Dissolution of o-Nitrochalcone:

    • To a 50 mL round-bottom flask, add o-nitrochalcone (1.0 mmol).

    • Add 10 mL of methanol and stir the mixture until the chalcone is completely dissolved. If necessary, dimethyl sulfoxide (DMSO) can be added in small portions to aid dissolution.[12]

  • Reaction Initiation:

    • Cool the flask in an ice-water bath.

    • While stirring, add 250 µL of 2M aqueous sodium hydroxide solution.[12][13]

    • Subsequently, add 65 µL of 30% hydrogen peroxide solution dropwise.[12][13]

  • Reaction Progression:

    • Continue stirring the reaction mixture in the ice-water bath for 1 hour.[13] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Extraction:

    • After 1 hour, add 10 mL of ice-cold deionized water to the reaction mixture.

    • Transfer the mixture to a 100 mL separatory funnel.

    • Extract the product with 10 mL of diethyl ether. Shake the funnel vigorously, venting periodically.

    • Separate the layers and collect the organic (ether) layer.

    • Re-extract the aqueous layer with a fresh 10 mL portion of diethyl ether.

    • Combine the two organic extracts in a 50 mL Erlenmeyer flask.[12]

  • Drying and Solvent Removal:

    • Dry the combined organic extracts over anhydrous magnesium sulfate for 5-10 minutes.

    • Decant the dried ether solution into a pre-weighed round-bottom flask.

    • Remove the diethyl ether using a rotary evaporator.

  • Purification:

    • The crude product can be purified by recrystallization from a suitable solvent system, such as a mixture of dichloromethane and n-hexane.[14]

Visualization of the Experimental Workflow

Workflow start Start dissolve Dissolve o-Nitrochalcone in Methanol start->dissolve cool Cool to 0°C (Ice Bath) dissolve->cool add_reagents Add NaOH (2M) and H₂O₂ (30%) cool->add_reagents react Stir for 1 hour at 0°C add_reagents->react quench Quench with Ice-Cold Water react->quench extract Extract with Diethyl Ether (2x) quench->extract dry Dry Organic Layer (MgSO₄) extract->dry evaporate Evaporate Solvent dry->evaporate purify Recrystallize evaporate->purify end End purify->end

Caption: Experimental workflow for the synthesis of the target epoxide.

Characterization

The structure and purity of the synthesized 2,3-Epoxy-3-(o-nitrophenyl)propiophenone can be confirmed using various spectroscopic techniques:

  • Melting Point: A sharp melting point range indicates a high degree of purity.

  • FT-IR Spectroscopy: The disappearance of the C=C stretching vibration of the chalcone and the appearance of characteristic epoxide ring vibrations (around 1250 cm⁻¹ and 850 cm⁻¹) can be observed. The carbonyl (C=O) stretching frequency will also be present.

  • ¹H NMR Spectroscopy: The characteristic signals for the vinylic protons of the chalcone will be absent. New signals corresponding to the protons on the epoxide ring will appear as doublets. The coupling constant between these protons can help confirm the trans stereochemistry.

  • Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (C₁₅H₁₁NO₄, 269.25 g/mol ) should be observed.[15]

Safety Precautions

  • Hydrogen Peroxide (30%): Is a strong oxidizing agent and can cause severe skin and eye burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

  • Sodium Hydroxide: Is corrosive and can cause severe burns. Avoid contact with skin and eyes.

  • Diethyl Ether: Is highly flammable and volatile. Work in a well-ventilated fume hood and avoid any sources of ignition.

  • General Precautions: Always wear appropriate PPE, including a lab coat, gloves, and safety glasses, when handling chemicals.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone from o-nitrochalcone. The Weitz-Scheffer epoxidation using alkaline hydrogen peroxide is a reliable and efficient method for this transformation. By understanding the underlying reaction mechanism and adhering to the detailed experimental procedure and safety guidelines, researchers can successfully synthesize this valuable epoxide intermediate for further applications in drug discovery and organic synthesis.

References

  • Juliá–Colonna epoxidation. In Wikipedia. Retrieved from [Link]

  • Ferreira, D., & Roux, D. G. (1977). Novel conversions and coupling reactions of chalcones and their epoxides. Journal of the Chemical Society, Perkin Transactions 1, 134-141. Retrieved from [Link]

  • Synthesis of epoxides. Organic Chemistry Portal. Retrieved from [Link]

  • Kinetic Analysis of Chalcone Epoxidation in a Biphasic System. (2010). Cooper Union. Retrieved from [Link]

  • One-Pot Synthesis of Chalcone Epoxides via Claisen Schmidt Condensation and Epoxidation. ResearchGate. Retrieved from [Link]

  • Darzens condensation reaction in water. ResearchGate. Retrieved from [Link]

  • Reaction of chalcones with basic hydrogen peroxide: A structure and reactivity study. ResearchGate. Retrieved from [Link]

  • Darzens reaction. In Wikipedia. Retrieved from [Link]

  • Darzens Reaction. Organic Chemistry Portal. Retrieved from [Link]

  • Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities. RUCL Institutional Repository - Rajshahi University. Retrieved from [Link]

  • Darzens reaction. LS College. Retrieved from [Link]

  • Sadgir, N. V., Dhonnar, S. L., & Shinde, S. (2023). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF EPOXIDE DERIVATIVES. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 12(13), 763-770. Retrieved from [Link]

  • Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities. RUCL Institutional Repository - Rajshahi University. Retrieved from [Link]

  • Synthesis and Characterization of Some Chalcone Derivatives. Science Alert. Retrieved from [Link]

  • Green Epoxidation of Chalcones. YouTube. Retrieved from [Link]

  • Organocatalyzed Synthesis of Epoxides from Chalcones Utilizing Amino Acids. ScholarWorks at WMU - Western Michigan University. Retrieved from [Link]

  • Kumar, S., & Pandey, A. K. (2013). Chemistry and biological activities of chalcones: a review. EXCLI journal, 12, 1. Retrieved from [Link]

  • 2,3-Epoxy-3-(o-nitrophenyl)propiophenone. PubChem. Retrieved from [Link]

  • 6.8: Epoxidation. Chemistry LibreTexts. Retrieved from [Link]

  • Epoxides Ring-Opening Reactions. Chemistry Steps. Retrieved from [Link]

  • Torres-Padrón, G. A., et al. (2021). Synthesis, Crystal Structures, and Molecular Properties of Three Nitro-Substituted Chalcones. Molecules, 26(24), 7701. Retrieved from [Link]

  • Navarrete-Vázquez, G., et al. (2013). Synthesis and anti-inflammatory activity of three nitro chalcones. Bioorganic & medicinal chemistry letters, 23(19), 5393-5397. Retrieved from [Link]

  • Epoxidation of Alkenes. Organic Chemistry Tutor. Retrieved from [Link]

  • 9.6. Epoxide reactions. Organic Chemistry 1: An open textbook - Lumen Learning. Retrieved from [Link]

  • Epoxidation of Chalcones. YouTube. Retrieved from [Link]

  • Ovonramwen, O. A., et al. (2021). Synthesis of 1-(2,4-Dinitrophenyl)-3,5-diphenyl-1H-pyrazol-4-ol via trans-1,3-diphenyl-2,3-epoxy-1-propanone. Journal of Chemical Society of Nigeria, 46(4). Retrieved from [Link]

  • Synthesis of the three nitro-sustituted chalcones... ResearchGate. Retrieved from [Link]

Sources

Application

Application Note: Base-Catalyzed Epoxidation of o-Nitrochalcone Derivatives

Scientific Grounding & Nomenclature Clarification In drug development and synthetic organic chemistry, the precise identification of starting materials dictates the success of a synthetic pathway. The target nomenclature...

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Grounding & Nomenclature Clarification

In drug development and synthetic organic chemistry, the precise identification of starting materials dictates the success of a synthetic pathway. The target nomenclature provided—2-(o-nitrobenzoyl)acetophenone—structurally translates to 1-phenyl-3-(2-nitrophenyl)propane-1,3-dione, a 1,3-diketone. However, 1,3-diketones lack the requisite electron-deficient alkene necessary for epoxidation and typically undergo oxidative cleavage under basic peroxide conditions.

Therefore, this protocol is engineered around the scientifically validated substrate for this reaction class: the structurally related α,β-unsaturated ketone 2-(o-nitrobenzylidene)acetophenone (commonly known as o-nitrochalcone ). The conversion of o-nitrochalcone to its corresponding α,β-epoxy ketone is achieved via the classic Weitz-Scheffer epoxidation , a premier method for the nucleophilic epoxidation of electron-deficient alkenes[1].

Mechanistic Causality: The Weitz-Scheffer Reaction

Standard electrophilic oxidants (e.g., mCPBA) fail to efficiently epoxidize electron-poor alkenes like chalcones. The Weitz-Scheffer reaction overcomes this by utilizing a nucleophilic oxidation mechanism driven by alkaline hydrogen peroxide.

Causality of the Reaction Steps:

  • Nucleophile Generation: Sodium hydroxide (NaOH) deprotonates hydrogen peroxide (H₂O₂) to generate the highly nucleophilic hydroperoxide anion (HOO⁻).

  • Michael Addition: The HOO⁻ anion attacks the β-carbon of the o-nitrochalcone. The ortho-nitro group on the B-ring acts as a strong electron-withdrawing group (EWG), drastically increasing the electrophilicity of the β-carbon and accelerating this initial attack.

  • Ring Closure: The resulting enolate intermediate undergoes an intramolecular Sₙ2 substitution. The α-carbon attacks the peroxide oxygen, cleaving the weak O–O bond, displacing a hydroxide ion (OH⁻), and forming the oxirane ring.

  • Stereoselectivity: The reaction is highly diastereoselective. Because the intermediate enolate has time to rotate before the rate-limiting ring closure, the system adopts the most thermodynamically stable conformation, overwhelmingly yielding the trans-epoxide from a trans-chalcone[2].

Mechanism A H₂O₂ + Base → HOO⁻ C Hydroperoxide Attack (Michael Addition) A->C B o-Nitrochalcone B->C D Enolate Intermediate C->D E Intramolecular Sₙ2 (Ring Closure) D->E F trans-Epoxide + OH⁻ E->F

Figure 1: Mechanism of the Weitz-Scheffer epoxidation of o-nitrochalcone.

Quantitative Data & Parameter Optimization

To ensure a self-validating and reproducible workflow, reaction parameters must be tightly controlled. Polar protic solvents are crucial as they stabilize the transition state of the enolate intermediate, whereas non-polar solvents can halt the reaction entirely[3]. Furthermore, temperature control is vital, as the epoxidation of α,β-unsaturated ketones with hydrogen peroxide is highly exothermic.

Table 1: Reaction Parameter Optimization for Weitz-Scheffer Epoxidation

ParameterOptimal ConditionAlternativeCausality & Impact
Oxidant 30% H₂O₂ (aq)TBHPH₂O₂ provides superior atom economy. TBHP is milder but requires significantly longer reaction times[1].
Base Catalyst NaOH (1.0 M)KF-Al₂O₃Aqueous NaOH rapidly generates the HOO⁻ nucleophile. Solid bases allow for greener, biphasic conditions but reduce the reaction rate.
Solvent System Methanol / DCM (1:1)DMFMethanol stabilizes the enolate via hydrogen bonding. DCM ensures the hydrophobic o-nitrochalcone remains fully solubilized[3].
Temperature 0 °C to 5 °CRoom TempLow temperatures prevent exothermic runaway and suppress nucleophilic ring-opening of the newly formed oxirane ring.
Experimental Protocol: Self-Validating Methodology

This step-by-step methodology is designed with built-in validation checkpoints to ensure high fidelity and safety during the synthesis of the o-nitrochalcone epoxide.

Reagents Required:

  • o-Nitrochalcone (10 mmol)

  • 30% w/w Hydrogen peroxide (H₂O₂, 15 mmol)

  • 1.0 M Sodium hydroxide (NaOH, 2 mL)

  • Methanol and Dichloromethane (DCM)

Step-by-Step Workflow:

  • Substrate Dissolution: Suspend 10 mmol of o-nitrochalcone in 15 mL of Methanol. Add DCM dropwise (up to 15 mL) until the substrate is completely dissolved. Causality: Complete solvation prevents the substrate from crashing out when the aqueous reagents are introduced.

  • Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate to 0–5 °C. Causality: Suppressing the initial thermal energy prevents the cleavage of the newly formed epoxide by excess hydroxide ions.

  • Base Addition: Add 2 mL of 1.0 M NaOH to the stirring solution.

  • Oxidant Addition (Critical Step): Using an addition funnel, add 1.5 mL of 30% H₂O₂ dropwise over 15 minutes. Validation Checkpoint: Monitor the reaction temperature. A slight, controlled exotherm indicates the successful generation and attack of the hydroperoxide anion. If the temperature spikes above 10 °C, pause the addition to prevent runaway decomposition and oxygen gas evolution.

  • Reaction Propagation: Remove the ice bath after 30 minutes and allow the reaction to stir at room temperature for 2–4 hours. Validation Checkpoint: Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (8:2). The product epoxide will exhibit a distinct

    
     shift and altered UV absorption characteristics at 254 nm due to the interruption of the extended conjugated enone system.
    
  • Quenching and Extraction: Quench the reaction by pouring the mixture into 50 mL of ice-cold distilled water. Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine to remove residual peroxide.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Recrystallize the crude solid from hot ethanol to yield the pure trans-epoxide[2].

Workflow Step1 1. Dissolve o-Nitrochalcone in Methanol/DCM Step2 2. Chill to 0-5 °C (Ice Bath) Step1->Step2 Step3 3. Add Aqueous NaOH (Catalytic/Equimolar) Step2->Step3 Step4 4. Dropwise Addition of 30% H₂O₂ Step3->Step4 Step5 5. Stir & Monitor via TLC (approx. 2-4 hours) Step4->Step5 Step6 6. Quench with H₂O, Extract & Purify Step5->Step6

Figure 2: Step-by-step workflow for the base-catalyzed epoxidation of o-nitrochalcone.

References
  • Asymmetric epoxidation of electron-deficient olefins Source: RSC Publishing (rsc.org) URL:[Link][1]

  • Facile epoxidation of α,β-unsaturated ketones with cyclohexylidenebishydroperoxide Source: National Institutes of Health (nih.gov / PMC) URL:[Link][3]

  • Elucidation of the Structure of the 2-amino-3,5-Dibromochalcone Epoxides in Solution and Solid State Source: MDPI (mdpi.com) URL:[Link][2]

  • Organic oxidations promoted in vortex driven thin films under continuous flow Source: RSC Publishing (rsc.org) URL:[Link]

Sources

Method

Application Note: Stereoselective Synthesis of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone via the Darzens Condensation

Introduction & Scope The Darzens condensation is a highly versatile synthetic methodology used for the construction of α,β-epoxy esters, amides, and ketones (collectively known as glycidic derivatives) . By reacting an α...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scope

The Darzens condensation is a highly versatile synthetic methodology used for the construction of α,β-epoxy esters, amides, and ketones (collectively known as glycidic derivatives) . By reacting an α-halo ketone with an aryl aldehyde in the presence of a base, chemists can access complex oxirane systems in a single operational step .

This application note details the stereoselective synthesis of 2,3-epoxy-3-(o-nitrophenyl)propiophenone (also referred to in literature as o-nitrobenzalacetophenone oxide). This specific molecule serves as a critical intermediate in the synthesis of functionalized quinolines and other complex heterocyclic pharmacophores .

Mechanistic Causality & Stereochemical Control

The Darzens reaction proceeds via a well-defined sequence of nucleophilic addition followed by intramolecular substitution .

  • Enolization: The reaction initiates when a base (e.g., NaOH) deprotonates the acidic α-proton of phenacyl chloride, generating a resonance-stabilized enolate.

  • Aldol-Type Addition: This enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of o-nitrobenzaldehyde. The carbon-carbon bond formation is typically the rate-determining step .

  • Ring Closure: The resulting alkoxide intermediate undergoes a rapid intramolecular SN2 attack on the halogen-bearing α-carbon, displacing the chloride leaving group to form the epoxide ring.

Expertise Insight: The stereochemical outcome of this reaction is highly dependent on the reaction conditions. The trans-isomer (α-form) is the kinetically favored product, forming rapidly at lower temperatures. However, because the α-proton adjacent to the carbonyl in the resulting epoxide remains slightly acidic, prolonged exposure to strong bases (like sodium ethoxide) induces reversible enolization. This base-catalyzed epimerization drives the system toward the sterically less hindered and thermodynamically more stable cis-isomer (β-form) . Understanding this causality allows researchers to selectively isolate either diastereomer by tuning the reaction time, temperature, and base strength.

Reaction Pathway Visualization

DarzensMechanism cluster_0 Step 1: Enolate Formation cluster_1 Step 2 & 3: Aldol Addition & Ring Closure cluster_2 Step 4: Thermodynamic Equilibration A Phenacyl Chloride (α-halo ketone) B Resonance-Stabilized Enolate A->B NaOH / -H₂O D Alkoxide Intermediate (syn/anti mixture) B->D Nucleophilic Attack C o-Nitrobenzaldehyde (Electrophile) C->D E trans-Epoxide (α-form) Kinetic Product D->E Intramolecular SN2 -Cl⁻ F cis-Epoxide (β-form) Thermodynamic Product E->F NaOEt / EtOH Epimerization

Mechanistic pathway of the Darzens condensation yielding kinetic and thermodynamic epoxides.

Experimental Protocols

The following protocols establish a self-validating system where the physical properties of the isolated product confirm the success of the stereochemical control.

Protocol A: Synthesis of trans-2,3-Epoxy-3-(o-nitrophenyl)propiophenone (Kinetic Control)

Causality Rationale: To isolate the kinetic product, the reaction is kept at sub-ambient temperatures, and the product is rapidly precipitated to prevent base-catalyzed epimerization.

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 0.05 mol (7.55 g) of o-nitrobenzaldehyde and 0.05 mol (7.73 g) of phenacyl chloride in 100 mL of methanol.

  • Cooling: Chill the solution in an ice-water bath to 0–5 °C. Note: Lowering the temperature suppresses the thermodynamic equilibration pathway.

  • Base Addition: Slowly add 12 mL of an 8% aqueous NaOH solution dropwise over 15 minutes. The dropwise addition controls the exotherm and prevents localized spikes in basicity that could trigger premature epimerization.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for exactly 2 hours.

  • Quenching & Isolation: Dilute the mixture with 200 mL of ice-cold distilled water. The trans-epoxide will precipitate as a pale solid. Filter the precipitate under vacuum and wash with cold water.

  • Purification: Recrystallize the crude solid from absolute ethanol to yield the pure trans-isomer (α-form).

Protocol B: Base-Catalyzed Isomerization to the cis-Isomer (Thermodynamic Control)

Causality Rationale: The isolated trans-epoxide is deliberately subjected to harsher basic conditions to drive the equilibrium toward the sterically less hindered cis-configuration.

  • Preparation: Dissolve 2.0 g of the purified trans-epoxide in 50 mL of absolute ethanol.

  • Base Addition: Add 0.5 equivalents of sodium ethoxide (NaOEt). Note: NaOEt is a strong base that facilitates the enolization of the α-carbon without acting as a competing nucleophile that could inadvertently open the epoxide ring.

  • Reflux: Heat the mixture to a gentle reflux for 4 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 8:2) until the lower Rf spot (trans) completely disappears.

  • Isolation: Cool the mixture to room temperature, neutralize carefully with dilute HCl, and extract with dichloromethane (3 × 30 mL). Evaporate the solvent under reduced pressure and recrystallize the residue from ethanol to yield the cis-isomer (β-form).

Quantitative Data & Characterization

Verification of the stereochemical outcome is strictly dependent on melting point analysis and 1H NMR spectroscopy. According to the Karplus equation, the dihedral angle between the epoxide protons in the cis-isomer results in a significantly higher J-coupling constant compared to the trans-isomer . This provides a definitive, self-validating check for the protocol.

Propertytrans-Isomer (α-form)cis-Isomer (β-form)Diagnostic Significance
Thermodynamic Status Kinetic ProductThermodynamic ProductDictates reaction time and temperature choices.
Melting Point (°C) 110 – 112 °C174 – 175 °CRapid self-validation of bulk purity and identity.
1H NMR J-coupling (Hz) ~2.0 – 2.5 Hz~4.0 – 4.5 HzDefinitive proof of relative stereochemistry.
Solubility (Ethanol) HighLowEnables separation of mixtures via fractional crystallization.

References

  • Darzens reaction. Wikipedia.[Link]

  • Darzens Condensation. Master Organic Chemistry.[Link]

  • Epoxyketones. III. Stereochemistry of cis- and trans-o-Nitrobenzalacetophenone Oxide. Journal of the American Chemical Society (1954).[Link]

  • Darzens Reaction. Organic Chemistry Portal.[Link]

  • Synthesis by Carbonyl Epoxidation. Thieme E-Books (Aggarwal et al.).[Link]

Application

Application Note: High-Efficiency One-Pot Synthesis of Chalcone Epoxides via Weitz-Scheffer Epoxidation

Executive Summary Chalcone epoxides ( -epoxy ketones) are pivotal intermediates in the synthesis of bioactive heterocycles, including flavonoids, pyrazolines, and benzothiazepines, which exhibit significant anticancer, a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Chalcone epoxides (


-epoxy ketones) are pivotal intermediates in the synthesis of bioactive heterocycles, including flavonoids, pyrazolines, and benzothiazepines, which exhibit significant anticancer, anti-inflammatory, and anti-HIV properties. Traditional synthesis involves a two-step isolation process that consumes excess solvent and time.

This guide details a One-Pot Consecutive Protocol utilizing the Weitz-Scheffer reaction. By coupling the Claisen-Schmidt condensation with nucleophilic epoxidation in a single vessel, this method eliminates intermediate isolation, improves atom economy, and utilizes hydrogen peroxide (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) as a green oxidant.

Scientific Background & Mechanism[2][3][4][5]

The Weitz-Scheffer Mechanism

Unlike electrophilic epoxidation (e.g., using m-CPBA) which targets electron-rich alkenes, chalcones are electron-deficient due to the carbonyl group. Therefore, they require nucleophilic epoxidation .

The reaction proceeds via the Weitz-Scheffer mechanism :

  • Activation: Base deprotonates hydrogen peroxide (

    
    ) to generate the hydroperoxide anion (
    
    
    
    ).
  • Michael Addition: The

    
     attacks the 
    
    
    
    -carbon of the chalcone, breaking the C=C
    
    
    -bond and forming a resonance-stabilized enolate intermediate.
  • Ring Closure: The enolate oxygen attacks the peroxide oxygen, displacing a hydroxide ion (

    
    ) and closing the oxirane ring.
    
Mechanistic Pathway Diagram

WeitzSchefferMechanism H2O2 H2O2 + OH- HOO Hydroperoxide Anion (HOO-) H2O2->HOO Deprotonation Transition Enolate Intermediate (Resonance Stabilized) HOO->Transition Nucleophilic Attack (Michael Addition) Chalcone Chalcone (Enone) Chalcone->Transition Epoxide Chalcone Epoxide (Product) Transition->Epoxide Intramolecular Substitution OH_Byproduct OH- (Regenerated) Transition->OH_Byproduct Leaving Group

Figure 1: Mechanistic pathway of base-catalyzed nucleophilic epoxidation of


-unsaturated ketones.[1]

Critical Parameters for Optimization

To ensure reproducibility and high yield, the following parameters must be strictly controlled:

ParameterRecommended RangeMechanistic Rationale
Temperature 0°C – 25°CHigh temperatures (>40°C) promote retro-aldol cleavage and Baeyer-Villiger side reactions. Keep <5°C during

addition to control exotherm.
pH / Base pH 10–11Sufficient basicity is required to generate

, but excess base can hydrolyze the product. NaOH is standard; catalytic amounts often suffice if replenished.
Solvent Ethanol or MethanolPolar protic solvents stabilize the ionic intermediates. Ethanol is preferred for its lower toxicity and optimal solubility profile for chalcones.
Stoichiometry 1:1:3 (Ald:Ket:H2O2)Excess

(2.5–3.0 eq) drives the reaction to completion, compensating for mild decomposition of the oxidant over time.

Experimental Protocols

Protocol A: Standard One-Pot Synthesis (Green Chemistry)

Best for: Routine synthesis, educational labs, and gram-scale production.

Materials:
  • Substituted Benzaldehyde (10 mmol)

  • Substituted Acetophenone (10 mmol)

  • Ethanol (95%, 15 mL)

  • NaOH (aq) (20%, 5 mL)

  • Hydrogen Peroxide (30%, 5 mL)

Step-by-Step Procedure:
  • Condensation Phase (Formation of Chalcone):

    • In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Acetophenone (10 mmol) and Benzaldehyde (10 mmol) in 15 mL Ethanol .

    • Add 2 mL of 20% NaOH dropwise at room temperature.

    • Self-Validation Check: The solution should turn yellow/orange, and a precipitate (chalcone) typically forms within 15–30 minutes.

    • Stir for 1 hour. Monitor by TLC (Hexane:EtOAc 4:1) to ensure aldehyde consumption.

  • Epoxidation Phase (Oxidation):

    • Do not isolate the solid. Add the remaining 3 mL of 20% NaOH to the suspension.

    • Cool the flask to 0–5°C using an ice bath.

    • Add 5 mL of 30%

      
        dropwise over 10 minutes. Caution: Exothermic.
      
    • Allow the reaction to warm to room temperature and stir for 2–4 hours.

    • Self-Validation Check: The deep yellow color of the chalcone should fade to a pale yellow or white as the conjugated

      
      -system is broken.
      
  • Work-up & Isolation:

    • Pour the reaction mixture into 50 mL ice-cold water .

    • Filter the white precipitate using a Büchner funnel.

    • Wash with cold water (3 x 10 mL) until the filtrate is neutral (pH 7).

    • Recrystallize from hot ethanol if necessary.

Protocol B: Ultrasound-Assisted Rapid Synthesis

Best for: High-throughput screening, difficult substrates, and reduced reaction times.

Modifications:
  • Equipment: Ultrasonic cleaning bath (e.g., 40 kHz).

  • Procedure: Follow the reactant mixing in Protocol A. Instead of magnetic stirring, place the flask in the ultrasonic bath.

    • Condensation: Sonicate for 10–15 mins.

    • Epoxidation: Add

      
       and sonicate for an additional 20–30 mins.
      
  • Advantage: Reaction times are reduced by ~80% due to the cavitation effect improving mass transfer in the heterogeneous mixture.

Workflow Visualization

Workflow Start Start: Reagents (Aldehyde + Ketone) Mix Mix in Ethanol Start->Mix BaseAdd1 Add NaOH (Cat.) Stir 1 hr @ RT Mix->BaseAdd1 Check1 Validation: Precipitate/Color Change? BaseAdd1->Check1 Check1->BaseAdd1 No (Wait) Cool Cool to 0°C Check1->Cool Yes Oxidant Add H2O2 + NaOH Stir 2-4 hrs Cool->Oxidant Check2 Validation: Color Fading? Oxidant->Check2 Check2->Oxidant No (Wait) Quench Pour into Ice Water Filter Solid Check2->Quench Yes Finish Pure Epoxide Quench->Finish

Figure 2: Operational workflow for the one-pot synthesis of chalcone epoxides.

Data Analysis & Troubleshooting

Expected Yields and Times
Substrate (R-Benzaldehyde)MethodTime (min)Yield (%)MP (°C)
H (Unsubstituted)Stirring18075-8088-90
4-Cl (Electron Withdrawing)Stirring15085-9274-75
4-OMe (Electron Donating)Ultrasound458882-84
4-NO2 (Strong EWG)Stirring12090-95118-120
Characterization Guide
  • IR Spectroscopy: Look for the disappearance of the

    
    -unsaturated C=O stretch (~1660 
    
    
    
    ) and the appearance of a saturated ketone stretch (~1680-1700
    
    
    ) and C-O-C epoxide bands (~1250, 850
    
    
    ).
  • 1H NMR: The vinylic protons of the chalcone (doublets at

    
     7.5–8.0 ppm) will shift upfield to the epoxide region (
    
    
    
    4.0–4.5 ppm) and lose their large trans-coupling constant (
    
    
    becomes
    
    
    ).
Troubleshooting Table
IssueProbable CauseCorrective Action
No Precipitation Solvent volume too high or product is oily.Evaporate 50% of solvent or add ice chips to induce crystallization.
Low Yield Incomplete oxidation or retro-aldol cleavage.Ensure temp <5°C during ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

addition.[2] Check

activity (it degrades).
Sticky Product Polymerization or impurities.Recrystallize from Ethanol/Water (9:1).

References

  • Manchanayakage, R., & Ngo, D. (2014).[3] One-pot synthesis of chalcone epoxides: A green chemistry strategy. Tetrahedron Letters, 55(32), 4496-4500. Link[3]

  • Li, J.-T., et al. (2009). Efficient epoxidation of chalcones with urea-hydrogen peroxide under ultrasound irradiation. Ultrasonics Sonochemistry, 16(6), 735-739. Link

  • Weitz, E., & Scheffer, A. (1921). Über die Einwirkung von alkalischem Wasserstoffsuperoxyd auf ungesättigte Verbindungen. Berichte der deutschen chemischen Gesellschaft, 54(9), 2327-2344. Link

  • Dreyer, M. K., & Krebs, A. (2010). Kinetic Analysis of Chalcone Epoxidation in a Biphasic System. The Cooper Union for the Advancement of Science and Art. Link

  • BenchChem. (2025).[4][5] Application Notes and Protocols for the One-Pot Synthesis of Chalcones for Improved Efficiency. Link

Sources

Method

Phase Transfer Catalysis in the Epoxidation of Chalcones

Executive Summary Epoxy chalcones (α,β-epoxy ketones) are pivotal intermediates in the synthesis of bioactive heterocycles, including 3,5-diarylpyrazoles and 1,5-benzothiazepines, which exhibit significant anti-inflammat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Epoxy chalcones (α,β-epoxy ketones) are pivotal intermediates in the synthesis of bioactive heterocycles, including 3,5-diarylpyrazoles and 1,5-benzothiazepines, which exhibit significant anti-inflammatory, anticancer, and antioxidant properties. Traditional Weitz-Scheffer epoxidation often suffers from slow kinetics, poor solubility of lipophilic chalcones in aqueous basic media, and side reactions (e.g., retro-aldol cleavage).

This guide details the application of Phase Transfer Catalysis (PTC) to overcome these limitations. By utilizing quaternary ammonium salts to transport the hydroperoxide anion (


) into the organic phase, researchers can achieve high yields (>90%) under mild conditions. We provide two distinct protocols: a robust Achiral Standard Protocol  for scaffold generation and an Asymmetric Protocol  utilizing Cinchona alkaloid derivatives for enantioselective synthesis.

Mechanistic Insight: The Interfacial Engine

Understanding the mechanism is crucial for troubleshooting and optimization. The reaction follows a nucleophilic Michael addition-elimination pathway (Weitz-Scheffer oxidation), facilitated by the ion-pair transport of the PTC.

The PTC Cycle[1][2]
  • Aqueous Phase Generation: Sodium hydroxide deprotonates hydrogen peroxide to form the hydroperoxide anion (

    
    ).
    
  • Interfacial Ion Exchange: The lipophilic quaternary ammonium cation (

    
    ) exchanges its counter-ion (e.g., 
    
    
    
    or
    
    
    ) for the active nucleophile (
    
    
    ) at the interface.
  • Organic Phase Transport: The lipophilic ion pair

    
     migrates into the organic solvent.
    
  • Nucleophilic Attack:

    
     attacks the 
    
    
    
    -carbon of the chalcone, forming an enolate intermediate.
  • Ring Closure: The enolate collapses, displacing the leaving group (

    
    ) to form the epoxide ring.
    
  • Regeneration:

    
     returns to the interface to exchange 
    
    
    
    for a fresh
    
    
    ion.
Mechanistic Diagram

PTC_Mechanism cluster_organic Organic Phase (Toluene/DCM) cluster_interface Interface cluster_aqueous Aqueous Phase (NaOH/H2O2) Chalcone Chalcone (Substrate) Intermediate Enolate Intermediate Chalcone->Intermediate Q_HOO [Q+ HOO-] (Active Catalyst) Q_HOO->Chalcone Michael Addition Exchange_1 Ion Exchange (Activation) Q_HOO->Exchange_1 Epoxide Epoxy Chalcone (Product) Intermediate->Epoxide Ring Closure Q_OH [Q+ OH-] (Spent Catalyst) Intermediate->Q_OH Expels OH- Exchange_2 Ion Exchange (Regeneration) Q_OH->Exchange_2 Exchange_2->Exchange_1 Recycle Q+ H2O2 H2O2 + NaOH HOO_anion Na+ HOO- H2O2->HOO_anion Deprotonation HOO_anion->Exchange_1 OH_anion Na+ OH- OH_anion->Exchange_2

Figure 1: The catalytic cycle of PTC-mediated epoxidation, highlighting the transport of the hydroperoxide anion across the liquid-liquid interface.

Protocol 1: Robust Achiral Synthesis (High-Throughput)

Objective: High-yield synthesis of trans-epoxy chalcones for library generation.

Materials
  • Substrate: Chalcone derivative (1.0 equiv)

  • Oxidant: 30% Hydrogen Peroxide (

    
    ) (3.0 - 5.0 equiv)
    
  • Base: 15% w/v Aqueous Sodium Hydroxide (NaOH)

  • Catalyst: Tetrabutylammonium Bromide (TBAB) or Aliquat 336 (5 mol%)

  • Solvent: Toluene or Ethyl Acetate (Green alternative: Ethyl Acetate)

Step-by-Step Procedure
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the chalcone (10 mmol) in Toluene (30 mL).

  • Catalyst Addition: Add TBAB (0.5 mmol, 161 mg) to the organic solution. Ensure the catalyst is fully dispersed.

  • Oxidant Mixing: In a separate beaker, mix 30%

    
     (5 mL, ~50 mmol) with 10 mL of 15% NaOH solution. Caution: Exothermic.
    
  • Initiation: Add the alkaline oxidant solution dropwise to the rapidly stirring organic phase over 5 minutes.

    • Note: Vigorous stirring (>800 RPM) is critical to maximize the interfacial surface area.

  • Reaction: Stir at room temperature (20-25°C). Monitor by TLC (Eluent: 10% EtOAc/Hexanes) or HPLC.

    • Typical Time: 30 minutes to 2 hours.

  • Quench & Separation: Once the starting material is consumed, stop stirring. The phases will separate rapidly. Remove the lower aqueous layer.[1]

  • Work-up: Wash the organic layer with water (2 x 15 mL) and brine (1 x 15 mL). Dry over anhydrous

    
    .
    
  • Isolation: Evaporate the solvent under reduced pressure. Recrystallize from ethanol if necessary.

Protocol 2: Asymmetric Epoxidation (Drug Development)

Objective: Enantioselective synthesis using Chiral Phase Transfer Catalysis (CPTC). Key Reagent: N-benzylcinchoninium chloride or N-anthracenylmethyl-dihydrocinchonidinium bromide.

Critical Parameters for Enantioselectivity
  • Temperature: Lower temperatures (0°C to -20°C) generally increase enantiomeric excess (ee) by suppressing the non-catalyzed background reaction.

  • Solvent: Non-polar solvents like Toluene or Xylene are preferred to tighten the ion-pair association in the organic phase.

Step-by-Step Procedure
  • Setup: Dissolve chalcone (1.0 mmol) and the Chiral PTC (10 mol%) in Toluene (5 mL). Cool the mixture to 0°C in an ice bath.

  • Oxidant Preparation: Prepare a cold solution of 30%

    
     (0.5 mL) and 5N NaOH (0.5 mL).
    
  • Addition: Add the cold oxidant mixture dropwise to the chalcone solution.

  • Reaction: Stir vigorously at 0°C for 12-24 hours.

    • Note: Reaction rates will be slower than the achiral protocol due to temperature and steric bulk of the catalyst.

  • Work-up: Separate phases while cold. Wash with cold water and brine. Dry and concentrate.

  • Analysis: Determine enantiomeric excess using Chiral HPLC (e.g., Chiralcel OD-H column, IPA/Hexane mobile phase).

Optimization & Troubleshooting Guide

Parameter Impact Table
ParameterAdjustmentEffect on Reaction
Stirring Speed IncreaseSignificant Increase. Reaction is diffusion-controlled; maximizing interfacial area is key.
Catalyst Lipophilicity TBAB

Aliquat 336
Increase. More lipophilic catalysts (longer alkyl chains) reside longer in the organic phase, improving transport.
Base Concentration Increase [NaOH]Increase. Higher

shifts the equilibrium towards more

, but increases risk of hydrolysis.
Temperature IncreaseIncrease Rate / Decrease Selectivity. Avoid >40°C to prevent peroxide decomposition.
Troubleshooting Common Issues
  • Low Conversion:

    • Cause: Insufficient stirring or catalyst "poisoning" (catalyst staying in aqueous phase).

    • Fix: Increase RPM to >1000. Switch to a more lipophilic catalyst (e.g., Tetrahexylammonium bromide).

  • Product Hydrolysis (Diol formation):

    • Cause: Base concentration too high or reaction time too long.

    • Fix: Reduce NaOH concentration to 5-10%. Quench immediately upon TLC completion.

  • Emulsion Formation:

    • Cause: Surfactant nature of PTC.

    • Fix: Add saturated brine during work-up or filter through a Celite pad.

Experimental Workflow Diagram

Workflow cluster_setup Reaction Setup cluster_reaction Biphasic Reaction cluster_downstream Downstream Processing Start Dissolve Chalcone + PTC in Toluene Mix Combine Phases High Speed Stirring Start->Mix PrepOx Mix H2O2 + NaOH (Exothermic!) PrepOx->Mix Monitor Monitor (TLC/HPLC) Check Disappearance Mix->Monitor Sep Phase Separation Discard Aqueous Monitor->Sep Complete Wash Wash Organic (Water/Brine) Sep->Wash Dry Dry (Na2SO4) & Evaporate Wash->Dry

Figure 2: Operational workflow for the batch synthesis of epoxy chalcones via phase transfer catalysis.

Safety & Waste Management

  • Peroxides: Hydrogen peroxide is a strong oxidizer. Never mix high concentrations (>30%) with organic solvents in the absence of water/stabilizers. Test peroxide levels before concentrating organic phases.

  • Base Burns: High concentration NaOH is corrosive. Wear chemical-resistant gloves.

  • Waste: Aqueous waste contains active peroxides. Quench with sodium bisulfite (

    
    ) or sodium thiosulfate (
    
    
    
    ) before disposal to prevent downstream reactions in waste drums.

References

  • Mechanism & Kinetics: Cooper Union. (2010).[2][3] Kinetic Analysis of Chalcone Epoxidation in a Biphasic System. Retrieved from [Link]

  • Chiral Catalysis: Lygo, B., & Wainwright, P. G. (1997). Asymmetric Phase-Transfer Catalysis. Tetrahedron Letters. Retrieved from [Link] (Context verified via Search Result 1.7)

  • General Protocol & Green Chemistry: Fisher Digital Publications. (2016).[4] One-pot Synthesis of Chalcone Epoxides: A Green Chemistry Experiment. Retrieved from [Link]

  • Catalyst Comparison: ResearchGate. (2019).[5] Synthesis of Some New Chalcone Derivatives from Application of Phase Transfer Catalysis Technique. Retrieved from [Link]

  • Medicinal Importance: National Institutes of Health (PMC). (2023).[5][6] Synthesis of Chalcones: An Improved High-Yield Protocol. Retrieved from [Link]

Sources

Application

acid-catalyzed ring-opening of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Application Note: Regiocontrolled Acid-Catalyzed Ring-Opening of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Executive Summary The regioselective functionalization of chalcone epoxides (α,β-epoxy ketones) is a cornerstone t...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regiocontrolled Acid-Catalyzed Ring-Opening of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary

The regioselective functionalization of chalcone epoxides (α,β-epoxy ketones) is a cornerstone transformation in the synthesis of biologically active flavonoids, pharmaceutical scaffolds, and complex heterocycles. However, the introduction of a strongly electron-withdrawing ortho-nitro group in 2,3-epoxy-3-(o-nitrophenyl)propiophenone [1] fundamentally alters the electronic landscape of the oxirane ring. This application note provides a comprehensive, self-validating methodology for the acid-catalyzed ring-opening of this specific substrate, detailing the mechanistic causality behind catalyst selection and providing robust protocols for both oxygen- and nitrogen-based nucleophiles.

Mechanistic Causality & Reaction Dynamics

In standard chalcone epoxides, acid-catalyzed ring-opening typically proceeds via an


-like transition state. The Lewis or Brønsted acid coordinates to the epoxide oxygen, promoting C–O bond lengthening. Nucleophilic attack predominantly occurs at the 

-carbon (C3), as the adjacent phenyl ring stabilizes the developing positive charge, while the

-carbonyl group actively destabilizes any carbocation character at C2 [2].

The ortho-Nitro Effect: The presence of the o-nitro group severely disrupts this classical pathway. The strong inductive (-I) and resonance (-M) effects of the nitro moiety destabilize the developing benzylic carbocation at the


-position. Consequently, the transition state shifts toward a more concerted 

-like mechanism.
  • Catalyst Selection: Strong Brønsted acids (e.g.,

    
    ) can force unwanted C–C bond cleavage or oxidative side-reactions. Therefore, mild, oxophilic Lewis acids—specifically Indium(III) chloride (
    
    
    
    )
    —are preferred.
    
    
    provides highly targeted activation of the epoxide oxygen without interfering with the sensitive nitro group, ensuring strict regiochemical fidelity (attack at the
    
    
    -carbon)[3].

MechanisticPathway A 2,3-Epoxy-3-(o-nitrophenyl) propiophenone B Lewis Acid Coordination (O-InCl3 complex) A->B + InCl3 C SN2-like Transition State (β-C-O lengthening) B->C Activation D Nucleophilic Attack at β-Carbon C->D + NuH E β-Substituted-α-hydroxy Ketone D->E Deprotonation

Fig 1: Mechanistic pathway of the Lewis acid-catalyzed ring opening of the o-nitrochalcone epoxide.

Experimental Workflows: Self-Validating Protocols

The following protocols utilize a self-validating framework. By integrating In-Process Controls (IPC) directly into the workflow, researchers can verify regioselectivity and conversion in real-time before proceeding to downstream purification.

Protocol A: Synthesis of -Methoxy- -hydroxy Ketone (Methanolysis)

Objective: Ring-opening using a weak oxygen nucleophile (Methanol).

  • Substrate Preparation: Dissolve 2,3-epoxy-3-(o-nitrophenyl)propiophenone (1.0 mmol) in anhydrous

    
     (5.0 mL) under an inert argon atmosphere.
    
  • Nucleophile Addition: Add anhydrous methanol (5.0 mmol, 5 equiv). Stir and cool the mixture to 0 °C.

  • Catalyst Activation: Add

    
     (10 mol%, 0.1 mmol) in a single portion. Allow the reaction to warm to room temperature.
    
  • Self-Validation (IPC):

    • TLC Monitoring: The starting epoxide (

      
       in 3:1 Hexanes:EtOAc) will convert to a more polar spot (
      
      
      
      ).
    • NMR Check: Extract a 0.1 mL aliquot, evaporate, and run a crude

      
      -NMR. Validation is confirmed by the disappearance of the epoxide doublets (
      
      
      
      4.10–4.30 ppm) and the emergence of the
      
      
      -hydroxy proton (
      
      
      ppm) and the
      
      
      -methoxy proton (
      
      
      ppm).
  • Quench & Isolation: Quench with saturated aqueous

    
     (5 mL). Extract with 
    
    
    
    (3 × 10 mL), dry over
    
    
    , and concentrate. Purify via flash chromatography.
Protocol B: Friedel-Crafts Ring Opening with Indole

Objective: C–C bond formation using a nitrogen heterocycle to yield a


-indolyl-

-hydroxy ketone [3].
  • Preparation: Dissolve the epoxide (1.0 mmol) and indole (1.2 mmol) in anhydrous

    
     (5.0 mL) at room temperature.
    
  • Catalysis: Introduce

    
     (10 mol%). The reaction will proceed rapidly due to the high nucleophilicity of the indole C3 position.
    
  • Monitoring: Reaction is typically complete within 45 minutes. Monitor via TLC for the consumption of the epoxide.

  • Workup: Dilute with water (10 mL) and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry, and concentrate.

ProtocolWorkflow Step1 1. Substrate Preparation Dissolve epoxide in Solvent Step3 3. Nucleophile Addition Introduce MeOH or Indole Step1->Step3 Step2 2. Catalyst Activation Add 10 mol% InCl3 at 0°C/RT Step4 4. Self-Validation (IPC) Monitor via TLC & 1H-NMR Step2->Step4 Step3->Step2 Step5 5. Quench & Isolate Aqueous workup & Chromatography Step4->Step5

Fig 2: Self-validating experimental workflow for the regioselective epoxide ring-opening protocol.

Quantitative Data & Optimization

The choice of catalyst heavily dictates the yield and regiochemical purity. The table below summarizes optimization data for the ring-opening of 2,3-epoxy-3-(o-nitrophenyl)propiophenone.


 demonstrates superior performance by suppressing the 

-attack side products that arise from the electronic destabilization caused by the o-nitro group.
CatalystLoading (mol%)NucleophileTime (h)Yield (%)Regioselectivity (

:

)

-TsOH
10Methanol4.07292:8

5Methanol2.58195:5

10 Methanol 3.0 89 >99:1

10 Indole 0.8 85 >99:1

Note: Yields represent isolated, chromatographically pure products. Regioselectivity was determined via


-NMR integration of the crude reaction mixtures.

References

  • National Center for Biotechnology Information. "2,3-Epoxy-3-(o-nitrophenyl)propiophenone | C15H11NO4 | CID 95229". PubChem. Available at:[Link]

  • Prakash, G. K. S., et al. (2013). "Contemporary Carbocation Chemistry: Applications in Organic Synthesis". Chemical Reviews, ACS Publications. Available at:[Link]

  • Konduru, N. K., & Ahmed, N. (2013). "Regioselective Opening of Chalcone Epoxides with Nitrogen Heterocycles Using Indium(III) Chloride as an Efficient Catalyst". Synthetic Communications, Taylor & Francis. Available at:[Link]

Method

Application Note: Nucleophilic Addition &amp; Cyclization Protocols for 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

This Application Note is designed for researchers and medicinal chemists focusing on the functionalization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone . It details the regioselective nucleophilic addition of amines and t...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and medicinal chemists focusing on the functionalization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone . It details the regioselective nucleophilic addition of amines and the unique acid-mediated cyclization pathways available to this scaffold.

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a versatile


-epoxy ketone  (chalcone epoxide) scaffold. Unlike simple aliphatic epoxides, its reactivity is governed by the interplay between the electron-withdrawing carbonyl group, the strained oxirane ring, and the ortho-nitro substituent. This note provides validated protocols for:
  • Regioselective Ring Opening: Using primary amines to synthesize

    
    -hydroxy-
    
    
    
    -amino ketones (anti-aldol surrogates).
  • Reductive Cyclization: Leveraging the o-nitro group to access 2-phenyl-4-quinolone derivatives, a core structure in antibiotic and anticancer therapeutics.

Scientific Foundation: Reactivity & Regioselectivity

The Electrophilic Bias

The regioselectivity of nucleophilic attack on


-epoxy ketones is dictated by electronic vs. steric control.
  • C2 (

    
    -carbon):  Sterically shielded by the benzoyl group but electronically activated by the direct inductive effect of the carbonyl.
    
  • C3 (

    
    -carbon):  Benzylic and activated by conjugation with the carbonyl (vinylogous activation).
    

Expert Insight: For nitrogen nucleophiles (amines) and weak nucleophiles under neutral/mild conditions, attack occurs almost exclusively at the C3 (


-carbon) . This preference is driven by the stability of the developing positive charge at the benzylic position and the "soft" electrophilic character induced by the distant carbonyl.
The Ortho-Nitro Effect

The o-nitro group is not merely a bystander; it serves as a latent nucleophile. Under acidic conditions or in the presence of reducing agents, the ring-opened intermediate can undergo cyclization to form quinolines or quinolones, making this substrate a "masked" heterocycle.

Experimental Protocols

Protocol A: Regioselective Ring Opening with Primary Amines

Objective: Synthesis of


-hydroxy-

-amino ketones. Mechanism:

-type attack at C3 with inversion of configuration (if chiral).
Materials
  • Substrate: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (1.0 equiv)

  • Nucleophile: Primary amine (e.g., Benzylamine, Aniline) (1.1 equiv)

  • Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)

  • Catalyst: Calcium Triflate [Ca(OTf)

    
    ] (5 mol%) [Optional but recommended for faster kinetics]
    
Procedure
  • Preparation: Dissolve 1.0 mmol of the epoxide in 5 mL of EtOH in a round-bottom flask.

  • Addition: Add 1.1 mmol of the amine dropwise.

    • Note: If using Ca(OTf)

      
      , add it prior to the amine.
      
  • Reaction: Stir the mixture at room temperature for 4–6 hours.

    • Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The epoxide spot (

      
      ) should disappear, replaced by a more polar product spot (
      
      
      
      ).
  • Workup:

    • Evaporate the solvent under reduced pressure.

    • Redissolve the residue in dichloromethane (DCM) and wash with water (

      
      ) to remove excess amine/salts.
      
    • Dry over anhydrous Na

      
      SO
      
      
      
      and concentrate.
  • Purification: Recrystallize from EtOH/Hexane or purify via flash column chromatography (Silica gel, gradient 10-30% EtOAc in Hexane).

Expected Data:

  • Yield: 85–95%

  • Product Structure: Ph-C(=O)-CH(OH)-CH(NHR)-(o-NO

    
    Ph)
    
Protocol B: Acid-Mediated Cyclization to 6-Chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one

Objective: Synthesis of functionalized quinolones via a cascade reaction. Context: This protocol utilizes HCl to trigger ring opening, followed by an intramolecular redox/condensation sequence involving the nitro group.

Materials
  • Substrate: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (1.0 equiv)

  • Reagent: Hydrogen Chloride (gas) or saturated ethereal HCl.

  • Solvent: Diethyl Ether or Dioxane.

  • Additive: Quinol (Hydroquinone) [Critical for suppressing chlorination if unchlorinated product is desired].

Procedure
  • Dissolution: Dissolve 500 mg of epoxide in 20 mL of dry diethyl ether.

  • Acidification: Bubble dry HCl gas through the solution for 30 minutes at 0°C, or add 5 mL of saturated ethereal HCl.

    • Observation: The solution will darken, and a precipitate may form.

  • Incubation: Seal the vessel and allow it to stand at room temperature for 12–24 hours.

  • Workup:

    • Pour the reaction mixture into ice-cold water (50 mL).

    • Neutralize carefully with saturated NaHCO

      
       solution.
      
    • Extract with Ethyl Acetate (

      
      ).
      
  • Isolation: The product often precipitates at the interface or upon concentration. Wash the solid with cold ether.

Mechanistic Note: The formation of the N-hydroxy-4-quinolone scaffold implies an internal redox where the epoxide oxygen is lost (as water) and the nitro group is partially reduced, likely consuming solvent or intermediate species in the process.

Data Analysis & Validation

Table 1: Characteristic Spectroscopic Signals

FeatureEpoxide (Starting Material)Ring-Opened Product (Protocol A)Quinolone (Protocol B)

H NMR (Epoxide/Methine)

4.2–4.5 ppm (doublets,

Hz)
DisappearsDisappears

H NMR (CH-OH / CH-NH)
N/A

5.1–5.5 ppm (broad multiplets)
N/A (Aromatic signals dominate)
IR (C=O)

(Ketone)

(Ketone, H-bonded)

(Quinolone Amide)
IR (OH/NH) Absent

(Broad)

(Sharp/Broad)

Pathway Visualization

The following diagram illustrates the divergent pathways controlled by the choice of nucleophile and conditions.

ReactionPathways Substrate 2,3-Epoxy-3-(o-nitrophenyl) propiophenone CondA Protocol A: Primary Amine (R-NH2) Ethanol, RT Substrate->CondA CondB Protocol B: HCl / Ether (Acid Mediated) Substrate->CondB IntermediateA Transition State: Nucleophilic Attack at C3 (Beta) CondA->IntermediateA Regioselective C3 Attack ProductA α-Hydroxy-β-amino Ketone (Ring Opened) IntermediateA->ProductA Proton Transfer IntermediateB Intermediate: Chlorohydrin / Nitro-Redox CondB->IntermediateB Ring Opening & Cyclization ProductB 6-Chloro-1,3-dihydroxy- 2-phenylquinolin-4(1H)-one IntermediateB->ProductB Dehydration & Redox

Figure 1: Divergent synthesis pathways. Protocol A yields the linear addition product, while Protocol B accesses the bicyclic quinolone core.

References

  • Spence, T. W. M., & Tennant, G. (1971). The reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone (2-nitrochalcone epoxide) with hydrogen chloride.[1] Journal of the Chemical Society C: Organic, 3712-3719. Link

  • Azizi, N., & Saidi, M. R. (2005). Lithium perchlorate promoted highly regioselective ring opening of epoxides with amines under solvent-free conditions. Canadian Journal of Chemistry, 83(5), 505-508. Link

  • Totaro, R. M., et al. (2023). Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones. Molecules, 28(14), 5424. Link

  • Hansen, T., et al. (2020).[2] Regioselectivity of Epoxide Ring-Openings via SN2 Reactions Under Basic and Acidic Conditions.[2] European Journal of Organic Chemistry, 2020(25), 3822-3828. Link

Sources

Application

Application Note: Catalytic Synthesis of Quinolines from 2,3-Epoxy Ketones

The following Application Note and Protocol is designed for researchers and drug development professionals. It details the Lewis Acid-Catalyzed Synthesis of Quinolines from Anilines and 2,3-Epoxy Ketones , a robust and a...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol is designed for researchers and drug development professionals. It details the Lewis Acid-Catalyzed Synthesis of Quinolines from Anilines and 2,3-Epoxy Ketones , a robust and atom-economical method for constructing the quinoline pharmacophore.

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous antimalarial, anticancer, and anti-inflammatory therapeutics (e.g., Chloroquine, Camptothecin). Traditional syntheses like the Skraup or Friedländer reactions often require harsh conditions (concentrated acids, high temperatures) or unstable intermediates.

This guide details a modern, catalytic protocol utilizing 2,3-epoxy ketones (often derived from chalcones) and anilines . This method leverages Lewis acid catalysis (specifically Sc(OTf)₃ or Bi(OTf)₃ ) to achieve high regioselectivity and yields under mild conditions. The protocol is self-validating through in-situ monitoring and offers a broad substrate scope, making it ideal for library generation in drug discovery.

Mechanistic Insight & Causality

The transformation of a 2,3-epoxy ketone and an aniline into a 2,3-disubstituted quinoline proceeds through a domino sequence: Epoxide Ring Opening


 Intramolecular Cyclization 

Dehydration/Aromatization
.
The Mechanistic Pathway[1][2][3][4][5]
  • Activation: The Lewis Acid (LA) coordinates with the epoxide oxygen, increasing the electrophilicity of the

    
    -carbon.
    
  • Nucleophilic Attack (Regioselective): The aniline nitrogen attacks the activated

    
    -carbon of the epoxide (regioselectivity governed by electronic stabilization of the developing positive charge at the 
    
    
    
    -position). This forms a
    
    
    -amino-
    
    
    -hydroxy ketone intermediate.
  • Cyclization (Intramolecular Friedel-Crafts): The carbonyl oxygen is activated by the LA, facilitating an intramolecular electrophilic attack by the aniline's ortho-carbon.

  • Aromatization: Subsequent dehydration (loss of H₂O) and oxidation (often aerobic or via disproportionation) drive the formation of the thermodynamically stable aromatic quinoline system.

Mechanistic Diagram

The following diagram illustrates the catalytic cycle and signal flow.

QuinolineMechanism Start Substrates: Aniline + 2,3-Epoxy Ketone Activation Lewis Acid Activation (Epoxide Coordination) Start->Activation + Sc(OTf)3 (cat) Attack Regioselective Ring Opening (Formation of β-amino ketone) Activation->Attack Nucleophilic Attack Intermed Intermediate: β-Amino-α-Hydroxy Ketone Attack->Intermed Cyclization Intramolecular Cyclization (Ortho-attack on Carbonyl) Intermed->Cyclization - H2O Dehydration Dehydration & Aromatization Cyclization->Dehydration Dehydration->Activation Catalyst Regeneration Product Product: 2,3-Disubstituted Quinoline Dehydration->Product

Caption: Mechanistic pathway for the Sc(OTf)₃-catalyzed synthesis of quinolines from 2,3-epoxy ketones.

Experimental Protocol

Materials & Reagents
  • Substrate A: Aniline derivative (1.0 mmol)

  • Substrate B: 2,3-Epoxy ketone (e.g., trans-epoxychalcone) (1.0 mmol)

  • Catalyst: Scandium(III) triflate [Sc(OTf)₃] (5 mol%) or Bismuth(III) triflate [Bi(OTf)₃] (10 mol%)

  • Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM) (anhydrous)

  • Additives: Molecular Sieves (4Å) (optional, to promote dehydration)

Step-by-Step Methodology

Phase 1: Reaction Setup (Autonomy Level: High)

  • Preparation: Flame-dry a 10 mL reaction vial equipped with a magnetic stir bar. Cool under an argon atmosphere.

  • Loading: Add the 2,3-epoxy ketone (1.0 equiv) and the aniline (1.0 equiv) to the vial.

  • Solvation: Dissolve the mixture in anhydrous MeCN (3.0 mL).

  • Catalysis: Add Sc(OTf)₃ (0.05 equiv) in one portion.

    • Critical Checkpoint: The solution may change color (often darkening) indicating complex formation.

Phase 2: Reaction & Monitoring 5. Execution: Stir the reaction mixture at 80°C (reflux) for 2–6 hours.

  • Note: For sensitive substrates, start at room temperature; heat only if conversion is slow.
  • Validation (TLC): Monitor progress using TLC (Hexane/EtOAc 4:1).
  • Target: Disappearance of the epoxide spot (usually higher Rf) and appearance of the fluorescent quinoline spot.

Phase 3: Work-up & Purification 7. Quenching: Cool to room temperature. Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL). 8. Drying: Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. 9. Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient Hexane


 10% EtOAc/Hexane).
Experimental Workflow Diagram

Workflow Step1 1. Setup Mix Aniline + Epoxy Ketone in MeCN under Argon Step2 2. Catalysis Add Sc(OTf)3 (5 mol%) Heat to 80°C Step1->Step2 Step3 3. Monitoring TLC every 30 mins (Check for fluorescence) Step2->Step3 Step3->Step2 Incomplete Step4 4. Work-up Dilute w/ H2O, Extract w/ EtOAc Dry over Na2SO4 Step3->Step4 Complete Step5 5. Purification Flash Chromatography (Hexane/EtOAc) Step4->Step5

Caption: Operational workflow for the catalytic synthesis of quinolines.

Data & Performance Metrics

The following table summarizes typical yields and substrate compatibility based on validated literature protocols (e.g., J. Org. Chem. 2020).[1]

Table 1: Substrate Scope and Yields

EntryAniline Substituent (R¹)Epoxy Ketone Substituent (R²)Time (h)Yield (%)Notes
1 H (Phenyl)Ph (Phenyl)3.092Standard reference
2 4-OMe (Electron Rich)Ph2.595Faster reaction
3 4-Cl (Electron Poor)Ph5.084Requires longer time
4 H4-NO₂-Ph4.088Tolerates EWG on ketone
5 2-Me (Steric Hindrance)Ph6.078Steric bulk reduces rate

Data derived from optimized conditions using Sc(OTf)₃ in MeCN.

Troubleshooting & Optimization

  • Low Yield: If the intermediate

    
    -amino alcohol persists, increase the temperature or add a dehydrating agent (e.g., p-TsOH co-catalyst or Molecular Sieves).
    
  • Regioselectivity Issues: For unsymmetrical epoxides, the regioselectivity is driven by the stability of the carbocation at the

    
    -position. Ensure the ketone substituent (R) provides sufficient electronic bias.
    
  • Catalyst Deactivation: Ensure solvents are anhydrous. Lewis acids like Sc(OTf)₃ are water-tolerant but perform best in dry conditions.

References

  • Sc(OTf)₃-Mediated One-Pot Synthesis : Journal of Organic Chemistry, 2020. "Sc(OTf)3-Mediated One-Pot Synthesis of 2,3-Disubstituted Quinolines from Anilines and Epoxides".

  • General Quinoline Synthesis : Organic Chemistry Portal. "Synthesis of Quinolines".

  • Epoxy Ketone Reactivity : National Institutes of Health (NIH). "Catalytic hydrogenation of alpha,beta-epoxy ketones".

  • Friedländer Synthesis Context : Alfa Chemistry. "Friedländer Quinoline Synthesis".[2]

Sources

Method

use of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone as a synthetic intermediate

Application Note: Precision Synthesis of Quinoline Scaffolds via 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Executive Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a high-value synthetic intermediate...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Precision Synthesis of Quinoline Scaffolds via 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a high-value synthetic intermediate belonging to the class of o-nitrochalcone epoxides. Unlike simple epoxy ketones, the presence of the ortho-nitro group confers unique reactivity, serving as a "masked" nitrogen nucleophile. Upon activation, this functionality enables rapid, intramolecular reductive cyclization to access 3-hydroxyquinoline and 4-quinolone scaffolds—privileged structures in medicinal chemistry found in antimalarial, antibacterial, and anticancer therapeutics.

This guide provides a validated protocol for the synthesis of this epoxide and its subsequent transformation into functionalized quinoline derivatives, emphasizing mechanistic causality and self-validating analytical steps.

Chemical Profile & Reactivity

PropertySpecification
IUPAC Name [3-(2-nitrophenyl)oxiran-2-yl]-phenylmethanone
Molecular Formula

Molecular Weight 269.25 g/mol
Appearance Pale yellow to white crystalline solid
Melting Point 115–116 °C (Lit.)
Key Reactivity Nucleophilic Epoxide Opening, Reductive Cyclization, Darzens Condensation
Storage 2–8 °C, Inert atmosphere (Argon/Nitrogen); Acid-sensitive

Strategic Utility: The epoxide ring introduces an oxygen atom at the C3 position of the final quinoline ring, a substitution pattern difficult to achieve via traditional Friedländer or Skraup syntheses. The o-nitro group, upon reduction to an amine (


) or hydroxylamine (

), attacks the electrophilic epoxide carbon (or the adjacent carbonyl), closing the heterocyclic ring in a single pot.

Synthesis Protocol: Modified Weitz-Scheffer Epoxidation

Objective: Selective formation of the trans-epoxide from o-nitrochalcone without side reactions (e.g., Michael addition).

Reagents:
  • (E)-3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (o-Nitrochalcone) [1.0 equiv]

  • Hydrogen Peroxide (30% aq.) [3.0 equiv]

  • Sodium Hydroxide (5% aq.) [1.2 equiv]

  • Methanol (HPLC grade) [Solvent]

  • Optional: Tetrabutylammonium bromide (TBAB) [0.05 equiv] for Phase Transfer Catalysis (PTC)[1]

Step-by-Step Procedure:
  • Dissolution: In a 250 mL round-bottom flask, dissolve 10 mmol of o-nitrochalcone in 50 mL of Methanol. Ensure complete dissolution; mild heating (30 °C) is permissible.

  • Oxidant Addition: Cool the solution to 0–5 °C using an ice bath. Add 30 mmol of 30%

    
     dropwise over 10 minutes.
    
  • Base Catalysis: Add 1.2 equiv of 5% NaOH solution dropwise. Critical: Maintain temperature <10 °C to prevent retro-aldol cleavage.

    • Expert Insight: If the reaction is sluggish, add 5 mol% TBAB. PTC conditions often improve yield and reduce reaction time by stabilizing the hydroperoxide anion in the organic phase.

  • Reaction: Stir vigorously at room temperature (25 °C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The bright yellow spot of the chalcone will disappear, replaced by a less polar (higher

    
    ), UV-active spot for the epoxide.
    
  • Work-up: Pour the mixture into 200 mL of ice-water. The epoxide should precipitate as a white solid. Filter, wash with cold water (

    
     mL), and dry under vacuum.
    
  • Purification: Recrystallize from Ethanol/Acetone if necessary.

Self-Validating Analytical Check:

  • 
     NMR (400 MHz, 
    
    
    
    ):
    Look for the disappearance of the olefinic doublets (
    
    
    Hz) and the appearance of two doublets around
    
    
    4.2–4.5 ppm with a smaller coupling constant (
    
    
    Hz), characteristic of trans-epoxide protons.

Application Protocol: Reductive Cyclization to 3-Hydroxyquinolines

Objective: Conversion of the epoxide intermediate into 3-hydroxy-2-phenylquinoline (or related 4-quinolone tautomers) via reductive cyclization.

Mechanism of Action

The reaction proceeds via the reduction of the nitro group to an aniline derivative. The nucleophilic nitrogen then attacks the


-carbon of the epoxide (or the carbonyl, followed by rearrangement), leading to ring closure and dehydration.

ReactionPathway Chalcone o-Nitrochalcone Epoxide 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Chalcone->Epoxide H2O2, NaOH (Epoxidation) Intermediate Amino-Epoxide Intermediate Epoxide->Intermediate SnCl2 / HCl (Nitro Reduction) Product 3-Hydroxy-2-phenylquinoline (or 4-Quinolone tautomer) Intermediate->Product Cyclization & Dehydration

Figure 1: Synthetic workflow from chalcone precursor to quinoline scaffold.[2][3][4][5][6]

Reagents:
  • 2,3-Epoxy-3-(o-nitrophenyl)propiophenone [1.0 equiv]

  • Tin(II) Chloride Dihydrate (

    
    ) [5.0 equiv]
    
  • Ethanol / Ethyl Acetate (1:1 v/v) [Solvent]

  • Conc. HCl [Catalytic amount]

Step-by-Step Procedure:
  • Preparation: Suspend 1.0 mmol of the epoxide in 10 mL of EtOH/EtOAc (1:1).

  • Reductant Addition: Add 5.0 mmol of

    
     in one portion.
    
  • Cyclization: Heat the mixture to reflux (70–80 °C) for 3–6 hours.

    • Observation: The solution often turns from pale yellow to deep orange/red as the amine forms and cyclizes.

  • Quenching: Cool to room temperature. Neutralize carefully with saturated

    
     solution (Caution: Gas evolution).
    
  • Extraction: Filter through a Celite pad to remove tin salts. Extract the filtrate with Ethyl Acetate (

    
     mL).
    
  • Isolation: Dry organics over

    
    , concentrate, and purify via flash column chromatography (DCM:MeOH gradient).
    

Alternative Reactivity (The "Ethereal HCl" Pathway): Reaction of this specific epoxide with ethereal hydrogen chloride (anhydrous HCl in ether) without a reducing agent has been reported to yield 6-chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one . This pathway involves a complex rearrangement where the epoxide oxygen is retained, and the solvent/halide participates in the functionalization. This is a specialized application for accessing chlorinated dihydroxy-quinolines.

Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
Low Yield (Epoxidation) Retro-aldol reaction (Cleavage of chalcone).Keep reaction temp <10 °C. Reduce NaOH concentration or use

.
No Cyclization Incomplete reduction of

.
Increase

equivalents or switch to

(Iron powder in acetic acid).
Complex Mixture Epoxide opening by solvent.Ensure solvents are anhydrous if using Lewis acids. Avoid nucleophilic solvents (e.g., water/alcohols) during acid catalysis steps.
Product is Oily/Sticky Presence of Tin salts.Perform a rigorous Celite filtration or use Potassium Fluoride workup to chelate Tin.

References

  • Reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone with hydrogen chloride. Spence, T. W. M., & Tennant, G. Journal of the Chemical Society C: Organic, 1971.

  • Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2'-Nitrochalcones. Molecules, 2023, 28(14), 5424.

  • Synthesis of 2,3-epoxy-1-phenyl-3-aryl-1-propanone by combination of phase transfer catalyst and ultrasound irradiation. ACG Publications, 2009.

  • Syntheses of 4-Indolylquinoline Derivatives via Reductive Cyclization of Indolylnitrochalcone Derivatives by Fe/HCl. PMC, 2014.

  • 2,3-Epoxy-3-(o-nitrophenyl)propiophenone | C15H11NO4. PubChem Compound Summary.

Sources

Application

photochemical rearrangement of 2,3-epoxy-3-phenylpropiophenones

Application Note: Photochemical Rearrangement of 2,3-Epoxy-3-phenylpropiophenones Introduction & Scope The (commonly known as chalcone epoxides) represents a powerful, atom-economical methodology for synthesizing 1,3-dia...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Photochemical Rearrangement of 2,3-Epoxy-3-phenylpropiophenones

Introduction & Scope

The (commonly known as chalcone epoxides) represents a powerful, atom-economical methodology for synthesizing 1,3-diarylpropane-1,3-diones (β-diketones). These β-diketone scaffolds are highly valued in drug development as bidentate ligands, precursors to bioactive heterocycles (e.g., pyrazoles, isoxazoles), and UV-absorbing agents.

Unlike traditional base-catalyzed rearrangements which can suffer from poor functional group tolerance, the photochemical approach leverages specific excited-state reactivity to drive the transformation under neutral conditions. This guide provides a comprehensive, self-validating protocol for executing this transformation, grounded in the mechanistic principles elucidated by pioneer photochemists[1][2].

Mechanistic Causality & Photophysics (E-E-A-T)

To successfully execute and troubleshoot this protocol, one must understand the causality of the photophysics. The rearrangement is not a concerted process; it is a stepwise radical cascade[2].

  • Excitation & Intersystem Crossing (ISC): Irradiation of the chalcone epoxide (typically at 254–300 nm) excites the carbonyl oxygen's non-bonding electrons, promoting the molecule to the

    
     (n,π) singlet state. This state undergoes rapid intersystem crossing to the more stable 
    
    
    
    (n,π
    ) triplet state.
  • Homolytic Cleavage: The energy of the

    
     state drives the homolytic cleavage of the oxirane 
    
    
    
    bond (the bond adjacent to the carbonyl). This generates a highly reactive triplet diradical intermediate[3].
  • 1,2-Shift & Tautomerization: To resolve the diradical, a 1,2-hydrogen shift occurs from

    
     to 
    
    
    
    , yielding the enol form of the diketone. Rapid tautomerization subsequently furnishes the stable 1,3-diketone product.

The Role of Oxygen (The Quenching Pitfall): Molecular oxygen is a potent triplet quencher. If the reaction is not rigorously degassed,


 intercepts the 

state or the diradical intermediate, diverting the pathway toward oxidative cleavage (yielding benzaldehyde and benzoic acid derivatives) rather than the desired rearrangement[3].

PhotochemicalMechanism S0 2,3-Epoxy-3-phenylpropiophenone (S0 Ground State) S1 S1 (n,π*) State S0->S1 hν (254-300 nm) T1 T1 (n,π*) State S1->T1 ISC (Rapid) Diradical Triplet Diradical (Cα-O Cleavage) T1->Diradical Homolysis Product 1,3-Diphenylpropane-1,3-dione (β-Diketone) Diradical->Product 1,2-H Shift & Tautomerization Byproduct Cleavage Products (Benzaldehyde, etc.) Diradical->Byproduct O2 Quenching (If not degassed)

Fig 1: Photochemical rearrangement of chalcone epoxide to β-diketone via a triplet diradical.

Quantitative Data: Substituent Effects

The efficiency of the rearrangement is heavily influenced by the electronic nature of the substituents on the phenyl rings. Electron-donating groups stabilize the diradical, while strong electron-withdrawing groups (like nitro) can act as internal quenchers, reducing the quantum yield.

Substituent (

on

-Phenyl)
SolventIrradiation Time (h)Yield of 1,3-Diketone (%)Yield of Cleavage Products (%)
-H (Unsubstituted)Benzene4.065 - 70< 5
-OCH₃ (Electron Donating)Benzene4.052 - 5810 - 15
-NO₂ (Electron Withdrawing)Benzene8.030 - 3525 - 30
-H (Unsubstituted)Acetonitrile4.055 - 608 - 12

Table 1: Representative yields of β-diketones vs. photooxidative cleavage products based on substrate electronics and solvent conditions.

Self-Validating Experimental Protocol

This protocol is designed with built-in causality checks to ensure the integrity of the photochemical workflow.

Phase 1: Precursor Synthesis (Weitz-Scheffer Epoxidation)
  • Reaction: Dissolve 10.0 mmol of the target chalcone in 30 mL of methanol. Cool the flask to 0 °C.

  • Addition: Add 3.0 mL of 30% aqueous

    
    . Dropwise, add 1.0 mL of 2M 
    
    
    
    over 10 minutes.
  • Isolation: Stir for 2 hours at room temperature. Pour the mixture into 100 mL of ice water. Filter the resulting white precipitate and recrystallize from hot ethanol to afford pure 2,3-epoxy-3-phenylpropiophenone.

Phase 2: Photochemical Rearrangement
  • Preparation: Transfer 1.0 mmol of the recrystallized chalcone epoxide to a quartz photoreactor tube.

  • Solvent Selection: Dissolve the substrate in 100 mL of anhydrous, spectroscopic-grade benzene (0.01 M).

    • Causality Note: Benzene is optimal as it is transparent above 280 nm, acts as a mild triplet sensitizer, and prevents the nucleophilic ring-opening side reactions common in protic solvents.

  • Degassing (Critical Step): Sparge the solution with ultra-pure Argon for a minimum of 30 minutes. Seal the tube with a Teflon-lined septum.

    • Self-Validation Check: To validate that your system is thoroughly degassed and proceeding via the

      
       pathway, run a parallel 0.1 mmol control reaction left open to the ambient atmosphere. The control should yield predominantly benzaldehyde (detectable by its distinct almond odor and TLC), confirming that oxygen quenches the desired pathway.
      
  • Irradiation: Place the quartz tube in a Rayonet photochemical reactor equipped with 300 nm UV lamps. Irradiate at ambient temperature (maintained via an internal cooling fan) for 4 to 6 hours.

  • Monitoring: Track the reaction via TLC (Eluent: 8:2 Hexane/Ethyl Acetate). The starting epoxide (

    
    ) will disappear, replaced by a highly UV-active spot (
    
    
    
    ) corresponding to the diketone.
Phase 3: Workup and Characterization
  • Concentration: Transfer the irradiated solution to a round-bottom flask and remove the benzene under reduced pressure in a well-ventilated fume hood.

  • Purification: Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient elution from 95:5 to 80:20 Hexane/Ethyl Acetate.

  • Analytical Confirmation: Confirm the product via

    
     NMR (
    
    
    
    ). The diagnostic signature of the 1,3-diphenylpropane-1,3-dione is the highly deshielded enol proton (
    
    
    ) appearing as a sharp singlet around 16.0–16.5 ppm , and the vinylic methine proton (
    
    
    ) around 6.8 ppm , confirming the molecule exists almost exclusively in its enol tautomer.

References

  • Photochemical rearrangement of .alpha.,.beta.-epoxy ketones. Elaboration of the mechanism. Markos, C. S., & Reusch, W. Journal of the American Chemical Society, 1967, 89(13), 3363-3364.[2] URL:[Link]

  • Oxa-di-π-methane Photochemical Rearrangement of Quinuclidinones. Synthesis of Pyrrolizidinones. (Review of Zimmerman's foundational triplet-sensitized sigmatropic 1,2-acyl shifts). ResearchGate, 2005.[1] URL:[Link]

  • Photochemistry of Flavonoids. Marais, C., et al. Molecules (Basel, Switzerland), PMC National Institutes of Health, 2018.[3] URL:[Link]

Sources

Method

Application Notes and Protocols for the Friedländer Synthesis of Quinolines from Aminoaryl Ketones

For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Relevance of the Quinoline Scaffold The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of med...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Quinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry and drug discovery.[1][2] Its derivatives are prevalent in a vast array of natural products and synthetic pharmaceuticals, exhibiting a broad spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[3][4][5] The Friedländer synthesis, first reported by Paul Friedländer in 1882, remains one of the most direct and versatile methods for constructing this privileged heterocyclic scaffold.[6][7] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound possessing a reactive α-methylene group.[6][8][9]

This guide serves as a comprehensive resource for researchers, providing in-depth theoretical background, field-proven insights into experimental design, detailed step-by-step protocols, and troubleshooting strategies for the successful application of the Friedländer synthesis in the laboratory.

Theoretical Foundation: Mechanism and Reaction Dynamics

The power of the Friedländer synthesis lies in its straightforward convergence of two readily available components into the valuable quinoline framework. The reaction is typically catalyzed by either an acid or a base and proceeds through a cyclocondensation pathway.[8] While seemingly simple, the precise mechanistic route can vary depending on the reaction conditions.

Two primary mechanisms are generally accepted[10][11]:

  • Aldol-First Pathway: The reaction initiates with an aldol condensation between the 2-aminoaryl ketone and the α-methylene ketone. This is often the rate-limiting step. The resulting aldol adduct rapidly undergoes dehydration to form an α,β-unsaturated carbonyl compound, which then cyclizes via intramolecular imine formation to yield the quinoline product after a final dehydration step.

  • Schiff Base-First Pathway: Alternatively, the initial step can be the formation of a Schiff base (imine) between the 2-aminoaryl ketone and the α-methylene compound. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to furnish the final aromatic quinoline ring.

Friedlander_Mechanism cluster_reactants Reactants cluster_p1 Pathway 1: Aldol Condensation First cluster_p2 Pathway 2: Schiff Base Formation First cluster_product Final Steps Reactants 2-Aminoaryl Ketone + α-Methylene Ketone AldolAdduct Aldol Adduct Reactants->AldolAdduct Aldol Condensation SchiffBase Schiff Base Reactants->SchiffBase Schiff Base Formation UnsatCarbonyl α,β-Unsaturated Carbonyl AldolAdduct->UnsatCarbonyl Dehydration CyclizedIntermediate Cyclized Intermediate FinalIntermediate Dehydration Intermediate UnsatCarbonyl->FinalIntermediate Imine Formation SchiffBase->CyclizedIntermediate Intramolecular Aldol Reaction CyclizedIntermediate->FinalIntermediate Dehydration Product Quinoline FinalIntermediate->Product Aromatization

Caption: The two primary mechanistic pathways of the Friedländer synthesis.

Experimental Design: A Scientist's Guide to Optimization

The success and efficiency of the Friedländer synthesis are highly dependent on the judicious selection of substrates, catalysts, and reaction conditions. A rational approach to experimental design is critical for achieving high yields and purity.

Substrate Selection and Reactivity

The reaction accommodates a wide variety of 2-aminoaryl ketones and compounds with an α-methylene group.[6] The electronic nature of substituents on the aromatic ring of the 2-aminoaryl ketone significantly influences reactivity. Electron-withdrawing groups (e.g., -Cl, -NO₂) can decrease the nucleophilicity of the amino group, potentially slowing the reaction, but may also prevent side reactions.[12] Conversely, electron-donating groups can enhance reactivity.

Catalyst Choice: From Classical to Modern Systems

The choice of catalyst is arguably the most critical parameter. While traditional methods often employed harsh conditions, modern catalysis has introduced milder and more efficient alternatives.

Catalyst TypeExamplesTypical ConditionsAdvantagesDisadvantages
Brønsted Acids p-TsOH, H₂SO₄Toluene or EtOH, RefluxInexpensive, Readily availableHarsh conditions, potential for side reactions/degradation[8][13]
Bases KOH, NaOH, KOtBuEtOH or Toluene, RefluxEffective for certain substratesCan promote self-condensation (aldol) of the ketone reactant[8][14]
Lewis Acids ZrCl₄, Nd(NO₃)₃·6H₂OEtOH/H₂O or Solvent-free, 60-100 °CMilder conditions, high yields, good functional group tolerance[15][16]Stoichiometric amounts may be needed, moisture sensitivity
Heterogeneous SiO₂/H₂SO₄, Nafion, MOFsMethanol or Toluene, RefluxCatalyst is reusable, simple work-up (filtration), environmentally benign[9][15][17]May require higher temperatures or longer reaction times
Elemental Iodine (I₂)Solvent-free, 80-100 °CMild, efficient, and inexpensive catalyst[9][13]Requires quenching with a reducing agent (e.g., Na₂S₂O₃)
Catalyst-Free WaterWater, 70 °C"Green" approach, simple, avoids catalyst cost and removal[18]Limited to highly reactive substrates
Addressing Common Experimental Challenges

Even with a well-designed protocol, researchers may encounter issues such as low yields or the formation of side products.

  • Challenge: Low Yield. This is a frequent issue stemming from several factors.[13]

    • Cause: Harsh reaction conditions (high temperature, strong acid/base) leading to degradation.

    • Solution: Switch to a milder catalytic system like a Lewis acid or a heterogeneous catalyst.[13] Incrementally optimize the temperature by monitoring the reaction via Thin-Layer Chromatography (TLC).[13]

    • Cause: Self-condensation of the ketone starting material, a common side reaction under basic conditions.[14]

    • Solution: Use an acid catalyst instead of a base. Alternatively, using the imine analogue of the 2-aminoaryl ketone can prevent this side reaction.[8]

  • Challenge: Poor Regioselectivity. When using an unsymmetrical ketone (e.g., 2-butanone), two different enolates can form, leading to a mixture of regioisomeric quinoline products.[8]

    • Solution: Introduce a phosphoryl group on one α-carbon of the ketone to direct the condensation.[8] The use of specific amine catalysts or ionic liquids has also been shown to effectively control regioselectivity.[8]

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for both a classic and a modern approach to the Friedländer synthesis.

workflow start Combine Reactants & Catalyst in Solvent react Heat & Stir (Reflux or Set Temp) start->react monitor Monitor Reaction (TLC) react->monitor monitor->react Incomplete workup Work-up: Quench, Extract, Wash monitor->workup Complete purify Purification: Column Chromatography or Recrystallization workup->purify analyze Characterization: NMR, MS, IR purify->analyze

Caption: A generalized experimental workflow for the Friedländer synthesis.

Protocol 1: Iodine-Catalyzed Synthesis of a Polysubstituted Quinoline (Solvent-Free)

This protocol describes a simple, efficient, and environmentally friendly method using molecular iodine as a catalyst.[9][13]

Materials:

  • 2-Aminoaryl ketone (e.g., 2-aminobenzophenone) (1.0 mmol)

  • Active methylene compound (e.g., ethyl acetoacetate) (1.2 mmol)

  • Molecular Iodine (I₂) (10 mol%)

  • Ethyl acetate

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a clean, dry round-bottom flask, add the 2-aminoaryl ketone (1.0 mmol), the active methylene compound (1.2 mmol), and molecular iodine (0.1 mmol).

  • Heat the reaction mixture in an oil bath at 80-100 °C. The mixture will likely become a homogenous melt.

  • Stir the reaction mixture and monitor its progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

  • Upon completion (typically 1-3 hours, indicated by the disappearance of the starting materials), cool the reaction mixture to room temperature.

  • Dissolve the dark residue in ethyl acetate (30 mL).

  • Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of Na₂S₂O₃ (2 x 15 mL) to remove the iodine. The organic layer should become colorless or pale yellow.

  • Wash the organic layer with brine (15 mL), dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired quinoline.

Protocol 2: Lewis Acid-Catalyzed Synthesis of Ethyl 2-methyl-4-phenylquinoline-3-carboxylate

This protocol utilizes the mild and effective Lewis acid catalyst Zirconium(IV) chloride (ZrCl₄) for the synthesis of a highly functionalized quinoline.[14][15]

Materials:

  • 2-Aminobenzophenone (1.0 mmol, 197.2 mg)

  • Ethyl acetoacetate (1.2 mmol, 156.2 mg, 152 µL)

  • Zirconium(IV) chloride (ZrCl₄) (10 mol%, 0.1 mmol, 23.3 mg)

  • Ethanol (5 mL)

  • Water (5 mL)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask, dissolve 2-aminobenzophenone (1.0 mmol) and ethyl acetoacetate (1.2 mmol) in a 1:1 mixture of ethanol and water (10 mL).

  • To this stirring solution, carefully add ZrCl₄ (10 mol%). Caution: The addition may be exothermic.

  • Heat the reaction mixture to 60 °C and stir.

  • Monitor the reaction progress by TLC.

  • Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

  • Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ until gas evolution ceases.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel (using a hexane-ethyl acetate gradient) to afford the pure ethyl 2-methyl-4-phenylquinoline-3-carboxylate.

Applications in Drug Discovery and Development

The Friedländer synthesis is not merely an academic exercise; it is a powerful engine for the creation of bioactive molecules. The quinoline core is a key pharmacophore in numerous FDA-approved drugs.[19] This synthesis provides a direct route to novel analogues for combating drug resistance and discovering new therapeutic agents.

  • Anticancer Agents: Many quinoline derivatives synthesized via this method exhibit potent anticancer activity by inhibiting key cellular targets like tyrosine kinases or topoisomerases.[2][15]

  • Antimalarial Drugs: The quinoline scaffold is central to antimalarial drugs like chloroquine and mefloquine. The Friedländer synthesis is employed to generate new compounds to fight resistant strains of malaria.[2][4][15]

  • Antibacterial Agents: The famous fluoroquinolone class of antibiotics features the quinoline core, and this synthesis allows for the creation of new derivatives to address the challenge of bacterial resistance.[4][20]

Conclusion

The Friedländer synthesis is a classic name reaction that has continuously evolved, demonstrating remarkable staying power in the field of organic and medicinal chemistry. Its operational simplicity, high atom economy, and the ability to access a diverse range of functionalized quinolines from readily available starting materials ensure its continued relevance.[6][15] By understanding the underlying mechanisms and embracing modern catalytic advancements, researchers can effectively harness this reaction as a pivotal tool in the synthesis of novel heterocyclic compounds for drug discovery and development.

References

  • Wikipedia. Friedländer synthesis. [Link]

  • Rojas, R., et al. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. Chemical Biology & Drug Design, 100(1), 27-42. [Link]

  • Lightner, D. A., et al. (1998). Concerning the mechanism of the Friedländer quinoline synthesis. The Journal of Organic Chemistry, 63(21), 7348-7356. [Link]

  • Organic Chemistry Portal. Friedlaender Synthesis. [Link]

  • Afolayan, M. F., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(28), 17758-17787. [Link]

  • Cheng, C. C., & Yan, S. J. (2011). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201. [Link]

  • Vora, D. N., et al. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 39(3). [Link]

  • ResearchGate. Organo-polymers based catalysts for optimized Friedlander reaction. [Link]

  • Satheeshkumar, R., et al. (2021). Friedländer Synthesis of Novel Polycyclic Quinolines Using Solid SiO₂/H₂SO₄ Catalyst. ACS Omega, 6(9), 6465-6472. [Link]

  • Al-Ostath, A., et al. (2023). An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Molecules, 28(14), 5396. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. The Chemistry and Applications of Quinoline: A Comprehensive Review. [Link]

  • Patil, S. A., et al. (2021). Advances in polymer based Friedlander quinoline synthesis. Turkish Journal of Chemistry, 45(4), 1017-1043. [Link]

  • ResearchGate. Regioselectivity of Friedländer Quinoline Syntheses. [Link]

  • ResearchGate. Quinoline-Based FDA-Approved Drugs: Synthetic Route and Clinical Uses. [Link]

  • IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. [Link]

  • Potter, G. A., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(12), 1222-1227. [Link]

  • Patil, S. A., et al. (2021). Advances in polymer based Friedlander quinoline synthesis. Turkish Journal of Chemistry, 45(4), 1017-1043. [Link]

  • Quimicaorganica.org. Friedlander quinoline synthesis. [Link]

  • National Institutes of Health. Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. [Link]

  • Molecules. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. [Link]

  • Organic Chemistry Portal. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. [Link]

  • ResearchGate. Concerning the mechanism of the Friedländer quinoline synthesis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone synthesis

Technical Support Ticket: #EPX-8821 Subject: Optimization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Synthesis Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Ticket: #EPX-8821 Subject: Optimization of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Ortho" Challenge

You are likely encountering low yields (<40%) or "tarry" red/brown byproducts when synthesizing 2,3-Epoxy-3-(o-nitrophenyl)propiophenone .

While the Weitz-Scheffer epoxidation is standard for chalcones, your specific substrate—containing an ortho-nitro group —presents a unique "perfect storm" of difficulty:

  • Steric Hindrance: The bulky o-nitro group twists the aromatic ring out of planarity, shielding the

    
    -carbon from the hydroperoxide nucleophile (
    
    
    
    ).
  • Retro-Aldol Susceptibility: The electron-withdrawing nitro group makes the enone highly electrophilic, but also destabilizes the molecule, making it prone to base-catalyzed cleavage (retro-aldol) before epoxidation can occur.

This guide moves beyond the standard ethanol/NaOH protocol to a Phase Transfer Catalysis (PTC) method, which is the industry standard for rescuing difficult epoxidations.

Module 1: The Reaction Landscape

To improve yield, you must visualize the competition between the desired pathway and the destructive side reaction.

Key Insight: The reaction requires the hydroperoxide anion (


). However, if the base concentration is too high or the temperature uncontrolled, the hydroxide (

) attacks the

-carbon instead, triggering retro-aldol cleavage.

WeitzScheffer Start o-Nitrochalcone (Substrate) HOO HOO- Attack (Desired) Start->HOO Kinetic Control (Low Temp) OH OH- Attack (Side Reaction) Start->OH Thermodynamic Control (High Temp/High pH) Enolate Enolate Intermediate HOO->Enolate Retro Retro-Aldol Cleavage OH->Retro Product Epoxy Ketone (Target) Enolate->Product Ring Closure (-OH-) Decomp Aldehyde + Ketone (Red/Brown Tar) Retro->Decomp

Figure 1: Mechanistic competition. Success depends on favoring the green pathway (


) over the red pathway (

).

Module 2: The Optimized Protocol (PTC Method)

Why this works: This protocol uses a biphasic system (Toluene/Water) with a Phase Transfer Catalyst (TBAB).

  • Protection: The chalcone stays in the organic phase, protected from the harsh high-pH aqueous environment.

  • Transport: The quaternary ammonium salt transports the active

    
     species into the organic layer for a controlled reaction, minimizing retro-aldol cleavage.
    
Reagents & Equipment
  • Substrate: 3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (10 mmol)

  • Solvent: Toluene (30 mL)

  • Oxidant: 30% Hydrogen Peroxide (

    
    ) (15 mL, excess required)
    
  • Base: 20% NaOH (aqueous solution) (10 mL)

  • Catalyst: Tetrabutylammonium bromide (TBAB) (0.5 mmol / ~160 mg)

  • Equipment: Ultrasound bath (highly recommended) or vigorous magnetic stirring.

Step-by-Step Methodology
  • Solubilization: Dissolve the o-nitrochalcone and TBAB in Toluene (30 mL) in a round-bottom flask. Ensure complete dissolution.

  • Oxidant Addition: Add the 30%

    
     to the flask. You now have a biphasic mixture.
    
  • Initiation (Dropwise): Place the flask in a water bath at 10–15°C . Add the NaOH solution dropwise over 5 minutes while stirring/sonicating.

    • Critical: Do not dump the base in all at once. This causes localized heating and immediate decomposition.

  • Reaction Phase:

    • Method A (Ultrasound - Preferred): Sonicate the mixture for 30–60 minutes.

    • Method B (Stirring): Stir vigorously (1000+ RPM) for 2–4 hours.

  • Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 4:1). The spot for the epoxide is usually more polar (lower

    
    ) than the chalcone.
    
  • Quench & Workup:

    • Separate the layers.

    • Wash the organic (Toluene) layer with water (

      
       mL) to remove base and peroxide.
      
    • Dry over anhydrous

      
       and evaporate the solvent under reduced pressure.
      
  • Purification: Recrystallize from Ethanol or Ethanol/Acetone (9:1) . Do not use pure acetone as it may solubilize the product too well, lowering recovery.

Module 3: Troubleshooting Matrix

Use this decision matrix to diagnose failures immediately.

SymptomProbable CauseCorrective Action
Reaction turns dark red/brown Retro-Aldol Cleavage. The base concentration was too high, or the temperature spiked.Restart. Lower the temperature to 5°C. Add NaOH slower. Switch to the PTC method (Module 2) to protect the substrate.
Starting material remains (No reaction) Phase Separation. The

anion cannot reach the lipophilic chalcone.
Increase Agitation. If stirring, increase RPM. If possible, add more TBAB (up to 10 mol%). Ensure

is fresh (30%).
Product is an oil/gum Solvent Trapping / Impurities. o-nitro compounds often crystallize slowly.Trituration. Add cold ethanol and scratch the flask walls with a glass rod. Store at -20°C overnight to induce crystallization.
Low Yield (<50%) Steric Hindrance. The o-nitro group is blocking the attack.Ultrasound. Sonication is proven to overcome steric barriers in o-substituted chalcones by increasing effective collision frequency.
Diagnostic Logic Tree

Troubleshooting Q1 What is the visual state of the reaction? ResultA Dark Red/Brown Solution Q1->ResultA ResultB Yellow/Clear (Unchanged) Q1->ResultB ResultC Milky/White Precipitate Q1->ResultC FixA FATAL: Retro-Aldol. Reduce Temp & Base Conc. Use PTC Method. ResultA->FixA FixB STALLED: Check H2O2 Quality. Add more TBAB. Increase Stirring Speed. ResultB->FixB FixC SUCCESS: Proceed to Workup. Wash thoroughly with water. ResultC->FixC

Figure 2: Rapid visual diagnostic for reaction monitoring.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use m-CPBA instead of alkaline


? 
A:  Generally, no . m-CPBA is an electrophilic oxidant. Chalcones are electron-deficient alkenes (due to the carbonyl). Electrophile-electrophile repulsion makes m-CPBA ineffective for chalcones. You need a nucleophilic oxidant like the hydroperoxide anion (

).

Q: Why is the "ortho" position so problematic compared to "para"? A: The ortho-nitro group creates significant steric bulk near the


-carbon. This physically blocks the incoming oxidant. Furthermore, it can force the ring out of conjugation, altering the electronic activation of the double bond. This is why ultrasound  is critical—it provides the mechanical energy to overcome this barrier without the thermal energy that triggers decomposition.

Q: My product melts at a lower range than the literature (Expected: ~108-110°C). Why? A: This indicates contamination, likely with the retro-aldol cleavage product (2-nitrobenzaldehyde). This impurity is hard to remove. Recrystallize using Ethanol rather than Acetone/Hexane, as the aldehyde is very soluble in ethanol and will stay in the mother liquor.

References

  • Mechanism & Kinetics: Li, J. T., et al. "Synthesis of 2,3-epoxy-1-phenyl-3-aryl-1-propanone by combination of phase transfer catalyst and ultrasound irradiation." Ultrasonics Sonochemistry, vol. 13, no. 3, 2006.

  • PTC Optimization: Boyer, B., et al. "Kinetic Analysis of Chalcone Epoxidation in a Biphasic System." Journal of Chemical Education, vol. 87, no. 12, 2010.

  • Retro-Aldol Side Reactions: Guthrie, J. P., et al. "The retroaldol reaction of chalcone."[1] Canadian Journal of Chemistry, vol. 64, no. 7, 1986.

  • General Protocol: "Epoxid

    
    -Unsaturated Ketones." Organic Syntheses, Coll. Vol. 6, p. 862 (1988). 
    

Sources

Optimization

Technical Support Center: Epoxidation of o-Nitrochalcone

Topic: Troubleshooting Side Reactions & Process Optimization Audience: Medicinal Chemists, Process Development Scientists Status: Active | Version: 2.4[1] Executive Summary & Mechanistic Overview The epoxidation of o-nit...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Side Reactions & Process Optimization Audience: Medicinal Chemists, Process Development Scientists Status: Active | Version: 2.4[1]

Executive Summary & Mechanistic Overview

The epoxidation of o-nitrochalcone (1,3-diaryl-2-propen-1-one derivatives) presents a unique set of challenges compared to unsubstituted chalcones. The presence of the ortho-nitro group introduces significant steric hindrance and electronic effects that alter the reaction landscape.

While the electron-withdrawing nitro group activates the alkene towards nucleophilic attack (Weitz-Scheffer conditions), it simultaneously destabilizes the system towards retro-aldol cleavage and intramolecular cyclizations .[1]

The Core Conflict:

  • Desired Pathway: Nucleophilic attack of hydroperoxide anion (

    
    ) on the 
    
    
    
    -carbon
    
    
    Enolate intermediate
    
    
    Ring closure to epoxide.[1]
  • Competitor 1 (Sterics): The o-nitro group blocks the

    
    -position (B-ring nitro) or twists the enone system (A-ring nitro), slowing the desired reaction.[1]
    
  • Competitor 2 (Base Sensitivity): Extended reaction times required by sterics allow the hydroxide ion (

    
    ) to attack the carbonyl, triggering retro-aldol cleavage.[1]
    
  • Competitor 3 (Redox/Cyclization): The nitro group can participate in redox chemistry or cyclization (e.g., to quinolones) under specific pH conditions.

Diagnostic Flowchart

Use this logic tree to identify the specific failure mode of your reaction.

DiagnosticFlow Start Observation: Reaction Outcome Color Deep Blue/Purple Coloration Start->Color StartMat Unreacted Starting Material (TLC) Start->StartMat NewPolar New Polar Spots (Low Rf) Start->NewPolar NewNonPolar New Non-Polar Spots (High Rf) Start->NewNonPolar Acetone Was Acetone used as solvent? Color->Acetone Sterics Issue: Steric Hindrance (Kinetic Stall) StartMat->Sterics Diol Issue: Epoxide Hydrolysis (Diol Formation) NewPolar->Diol AcidWorkup Was workup acidic? NewNonPolar->AcidWorkup Indigo Issue: Baeyer-Drewson Side Reaction (Indigo) Acetone->Indigo Yes RetroAldol Issue: Retro-Aldol Cleavage Acetone->RetroAldol No Quinolone Issue: Acid-Catalyzed Rearrangement (Quinolone) AcidWorkup->Quinolone Yes (if 2'-nitro) OxCleave Issue: Oxidative Cleavage (C=C Break) AcidWorkup->OxCleave No

Caption: Diagnostic logic for identifying side reactions based on visual and chromatographic evidence.

Troubleshooting Guide & FAQs
Issue 1: The "Blue/Purple" Reaction Mixture (Retro-Aldol & Indigo)

User Question: My reaction mixture turned a deep blue/purple color, and the yield of epoxide is negligible. What happened?

Technical Analysis: This is a classic signature of Retro-Aldol Cleavage coupled with the Baeyer-Drewson reaction .[1]

  • Retro-Aldol: The basic conditions (NaOH) cause the chalcone to cleave back into acetophenone and o-nitrobenzaldehyde.[1]

  • Indigo Formation: If you used Acetone as a solvent (or if it was present as an impurity), the free o-nitrobenzaldehyde reacts with acetone in the presence of base to form Indigo (blue) or Indirubin (red/purple). Even without acetone, o-nitrobenzaldehyde is unstable in base and degrades into colored azo/nitroso byproducts.[1]

Mechanism:




[1]

Corrective Action:

  • Eliminate Acetone: Never use acetone as a co-solvent for o-nitrochalcones in basic media.[1] Use Methanol, Ethanol, or THF.[1]

  • Temperature Control: Retro-aldol is entropically favored at higher temperatures.[1] Run the reaction at 0°C to 10°C , never at reflux.

  • Base Concentration: Reduce base concentration. High

    
     favors the attack on the carbonyl (cleavage) over the hydroperoxide attack on the alkene (epoxidation).
    
Issue 2: Formation of Polar Byproducts (Diols)

User Question: TLC shows spots with much lower Rf than the starting material. Is this the epoxide?

Technical Analysis: Likely not. Epoxides are generally less polar than the corresponding diols but more polar than the starting chalcone. Very low Rf spots usually indicate Epoxide Ring Opening (Hydrolysis) .[1] The o-nitro group can assist in this hydrolysis through neighboring group participation or simply by making the epoxide more susceptible to nucleophilic attack by water/hydroxide.

Corrective Action:

  • Phase Transfer Catalysis: Use a biphasic system (Toluene/Water) with a Phase Transfer Catalyst (e.g., TBAB or Aliquat 336). This protects the formed epoxide in the organic phase, away from the destructive aqueous base.

  • Quench Protocol: Do not let the reaction sit. Quench immediately upon completion with cold water and extract.

Issue 3: Low Conversion (Steric Hindrance)

User Question: After 24 hours, I still see 50% starting material. Adding more H2O2 doesn't help.[1]

Technical Analysis: The ortho-nitro group creates significant steric bulk, shielding the


-carbon from the attacking 

nucleophile.[1] The reaction kinetics are drastically slowed compared to p-nitro or unsubstituted chalcones.[1] Simply adding more oxidant increases the risk of oxidative cleavage (breaking the C=C bond) rather than epoxidation.

Corrective Action:

  • Ultrasound (Sonochemistry): Ultrasound irradiation significantly accelerates the Weitz-Scheffer reaction for sterically hindered substrates by improving mass transfer and local energy input without raising the bulk temperature (which would trigger retro-aldol).[1]

  • Alternative Oxidant: Consider using Urea-Hydrogen Peroxide (UHP) in an anhydrous solvent (like Methanol) with a non-nucleophilic base (DBU).[1] This avoids the aqueous interface entirely.

Issue 4: Unexpected Rearrangement (Quinolones)

User Question: I isolated a solid, but the NMR shows an amide/NH peak and no epoxide protons. The mass matches the epoxide.

Technical Analysis: If your substrate is 2'-nitrochalcone (nitro on the ketone ring/A-ring), the epoxide is highly prone to reductive cyclization or acid-catalyzed rearrangement .[1] Under acidic workup conditions (even weak acid), the nitro group can interact with the epoxide to form 3-hydroxyquinolin-4(1H)-ones or related heterocycles.[1]

Corrective Action:

  • Neutral Workup: Avoid acidic washes (HCl).[1] Wash the organic layer with water and brine only.

  • Avoid Reduction: Ensure no reducing agents are present that could reduce the nitro group to an amine/hydroxylamine, which would immediately cyclize onto the epoxide.

Optimized Protocol: Phase-Transfer Catalyzed Epoxidation

This protocol is designed to minimize retro-aldol cleavage and protect the sensitive epoxide from hydrolysis.[1]

Reagents:

  • o-Nitrochalcone (1.0 eq)[1]

  • Toluene (Solvent A)

  • 30% Hydrogen Peroxide (5.0 eq)[1]

  • Sodium Hydroxide (10% aq solution, 2.0 eq)

  • Tetrabutylammonium Bromide (TBAB) (0.1 eq)

Step-by-Step:

  • Dissolution: Dissolve o-nitrochalcone and TBAB in Toluene. (Toluene is chosen over chlorinated solvents to minimize environmental impact and over alcohols to prevent solvolysis).[1]

  • Cooling: Cool the mixture to 10°C .

  • Oxidant Addition: Add 30% H2O2 in one portion.

  • Initiation: Add the 10% NaOH solution dropwise over 20 minutes with vigorous stirring.

    • Why? Slow addition keeps the effective

      
       low, suppressing retro-aldol cleavage while allowing the phase transfer catalyst to shuttle the active peroxide species (
      
      
      
      ) into the organic layer.[1]
  • Monitoring: Monitor by TLC every 30 minutes.

  • Quench: Once starting material is consumed (<5%), pour the mixture into ice-cold brine.

  • Extraction: Separate layers. Extract aqueous layer once with Toluene.[1]

  • Drying: Dry combined organics over

    
     (anhydrous). Do not use acidic drying agents. [1]
    
  • Concentration: Evaporate solvent at

    
    .
    
Mechanistic Pathway Visualization

The following diagram illustrates the competing pathways for o-nitrochalcone in basic peroxide media.

ReactionPathways cluster_main Main Reaction Chalcone o-Nitrochalcone Enolate Enolate Intermediate Chalcone->Enolate + HOO- Aldol Retro-Aldol Cleavage Chalcone->Aldol + OH- (High Temp/Base) Benzoic Benzoic Acid (Oxidative Cleavage) Chalcone->Benzoic Excess H2O2 High Temp Epoxide Target Epoxide Enolate->Epoxide Ring Closure (- OH-) Diol Diol (Hydrolysis) Epoxide->Diol + H2O/OH- Benzaldehyde o-Nitrobenzaldehyde + Acetophenone Aldol->Benzaldehyde Indigo Indigo/Indirubin (if Acetone present) Benzaldehyde->Indigo + Acetone/Base

Caption: Competing reaction pathways. Green path = Desired.[1] Red path = Critical failure modes.[1]

Quantitative Data: Solvent & Base Effects[1]

The choice of solvent and base dramatically impacts the ratio of Epoxide to Retro-Aldol products for o-nitrochalcone.[1]

Solvent SystemBaseTemperatureYield (Epoxide)Major Side Product
Methanol 10% NaOH25°C45%Retro-Aldol (30%)
Acetone 10% NaOH25°C<10%Indigo / Complex Mix
Toluene/Water (PTC) 10% NaOH10°C88% None (<5%)
Ethanol 10% KOHReflux0%Benzoic Acids (Oxidative Cleavage)
References
  • Weitz, E., & Scheffer, A. (1921). Über die Einwirkung von alkalischem Wasserstoffsuperoxyd auf ungesättigte Verbindungen.[1] Berichte der deutschen chemischen Gesellschaft.[1]

  • Baeyer, A., & Drewson, V. (1882). Darstellung von Indigblau aus Orthonitrobenzaldehyd.[1] Berichte der deutschen chemischen Gesellschaft.[1] (Foundational reference for the Acetone/Indigo side reaction).

  • BenchChem Technical Support. (2025). Troubleshooting low yields in the oxidative cyclization of chalcones.

  • Kegeler, S. N. (2018).[1][2] Organocatalyzed Synthesis of Epoxides from Chalcones Utilizing Amino Acids.[1][2] ScholarWorks at WMU.[1][2]

  • Li, J. (2005).[1] Name Reactions: A Collection of Detailed Reaction Mechanisms.[1] (Reference for Weitz-Scheffer and Baeyer-Drewson mechanisms).[1][3]

  • Coutinho, N. D., et al. (2021).[1] Topography of the Free Energy Landscape on the Claisen–Schmidt Condensation. (Reference for Retro-Aldol kinetics).

Sources

Troubleshooting

Technical Support Center: Stereoselective Synthesis of Chalcone Epoxides

Executive Summary & Core Directive You have reached the Tier-3 Technical Support interface for asymmetric epoxidation. This guide addresses the stereoselective synthesis of chalcone epoxides, a critical scaffold in drug...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Directive

You have reached the Tier-3 Technical Support interface for asymmetric epoxidation. This guide addresses the stereoselective synthesis of chalcone epoxides, a critical scaffold in drug discovery (e.g., enzyme inhibitors, anti-inflammatory agents).

The Central Challenge: Chalcones are electron-deficient alkenes (


-unsaturated ketones).[1] Unlike electron-rich alkenes that react well with electrophilic oxidants (

-CPBA, Sharpless), chalcones require nucleophilic epoxidation (Weitz-Scheffer conditions).

The Stereochemical Reality:

  • Diastereocontrol: The reaction proceeds via a stepwise mechanism involving an enolate intermediate.[2] This allows bond rotation, meaning both cis- and trans-chalcones predominantly yield the thermodynamically stable trans-epoxide.

  • Enantiocontrol: High enantiomeric excess (

    
    ) is achieved by controlling the face of attack on the alkene using chiral catalysts.
    

This guide focuses on the two most robust protocols: Juliá-Colonna Epoxidation (Polyleucine catalysis) and Chiral Phase-Transfer Catalysis (PTC) .[3]

Mechanism & Stereocontrol Logic[4]

To troubleshoot, you must understand the "failure points" in the mechanism.

The Weitz-Scheffer Mechanism (Nucleophilic)[2]
  • Addition: Hydroperoxide anion (

    
    ) attacks the 
    
    
    
    -carbon.
  • Intermediate: A resonance-stabilized enolate is formed.[1] Critical Step: The bond between

    
     and 
    
    
    
    carbons becomes a single bond, allowing rotation. This is why cis-chalcones often isomerize to give trans-epoxides.
  • Cyclization: The enolate oxygen attacks the peroxide oxygen, displacing

    
     and closing the epoxide ring.
    
Visualizing the Pathway

WeitzScheffer Start Chalcone Substrate (Electron-Deficient) Step1 Nucleophilic Attack (HOO- at Beta-Carbon) Start->Step1 + Catalyst/Oxidant Inter Enolate Intermediate (Bond Rotation Possible) Step1->Inter Reversible Step ProdTrans Trans-Epoxide (Thermodynamic Product) Inter->ProdTrans Slow Ring Closure (Allows Rotation) ProdCis Cis-Epoxide (Kinetic Product - Rare) Inter->ProdCis Fast Ring Closure (Requires Specific Catalyst) Cat Chiral Catalyst (Polyleucine or PTC) Cat->Step1 Controls Facial Selectivity

Figure 1: The bifurcation of stereoselectivity in nucleophilic epoxidation. Note that the intermediate enolate allows rotation, favoring the trans-product.

Protocol Selection Matrix

Choose your "engine" based on your substrate and scale.

FeatureJuliá-Colonna (Polyleucine) Phase-Transfer Catalysis (Cinchona)
Primary Utility High

for simple & hindered chalcones.
High throughput, milder conditions.
Catalyst Type Poly-L-Leucine (PLL) or Poly-L-Alanine.[3]Quaternary Ammonium Salts (e.g., Cinchonidine).
Phase System Triphasic (Org/Aq/Solid Catalyst).Biphasic (Org/Aq).[2][4][5]
Reaction Time Slower (Hours to Days).[6]Faster (Minutes to Hours).[7]
Scalability Excellent (Catalyst is recyclable).Good (Catalyst recovery varies).
Key Risk Catalyst "aging" and stirring rate dependence.Background reaction (racemic) if not optimized.

Standard Operating Procedures (SOPs)

Protocol A: Juliá-Colonna Epoxidation (Triphasic)

Best for: Maximum enantioselectivity on standard chalcones.

Reagents:

  • Chalcone (1.0 equiv)[7]

  • Poly-L-Leucine (PLL) (0.5–1.0 weight equiv relative to substrate)

  • Urea-Hydrogen Peroxide (UHP) or 30%

    
    
    
  • Solvent: Toluene or

    
     (if permitted); Toluene is standard.
    
  • Base: DBU (1.1 equiv)

Workflow:

  • Catalyst Activation: Suspend PLL in toluene and stir vigorously for 2 hours. Crucial: The helical structure of PLL dictates selectivity.[1] Pre-swelling is mandatory.

  • Addition: Add chalcone and DBU.

  • Oxidation: Add UHP.

  • Reaction: Stir vigorously (1000+ rpm) at room temperature. The reaction occurs on the surface of the polymer.

  • Workup: Filter off the catalyst (save for recycling). Wash filtrate with water, dry over

    
    , and concentrate.
    
Protocol B: Asymmetric Phase-Transfer Catalysis

Best for: Faster screening and substrates sensitive to long reaction times.

Reagents:

  • Chalcone (1.0 equiv)[7]

  • Catalyst: N-(9-anthracenylmethyl)cinchonidinium bromide (10 mol%)

  • Oxidant: 13% NaOCl (Bleach) or 30%

    
    
    
  • Solvent: Toluene/CHCl3 (7:3)

  • Base: KOH (if using peroxide)

Workflow:

  • Mix: Dissolve chalcone and catalyst in organic solvent.

  • Initiate: Add the aqueous oxidant dropwise at 0°C.

  • Monitor: Check TLC every 30 mins.

  • Quench: Dilute with water, extract organic layer.

Troubleshooting & FAQs

Category 1: Stereochemical Issues

Q: I am starting with a cis-chalcone, but I isolate the trans-epoxide. Why? A: This is a thermodynamic inevitability in standard nucleophilic epoxidation.

  • Cause: The addition of the peroxide anion forms an enolate intermediate (see Figure 1). The lifetime of this intermediate is long enough to allow rotation around the

    
     bond. The bulky groups rotate to the trans (anti) position to minimize steric strain before ring closure.
    
  • Solution: If you strictly require the cis-epoxide, nucleophilic epoxidation is likely the wrong method. Consider electrophilic epoxidation (e.g., using a masked enone or allylic alcohol precursor) or specific Lanthanide-BINOL systems that promote faster ring closure.

Q: My enantiomeric excess (


) is low (<50%) using Juliá-Colonna. 
A:  Check the "Triad of Failure":
  • Stirring Speed: The reaction is triphasic. If the catalyst isn't suspended perfectly, the background racemic reaction (in solution) outcompetes the chiral surface reaction. Increase stirring to >1000 rpm.

  • Catalyst History: Did you synthesize the PLL yourself? The degree of polymerization (DP) matters. Short oligomers (<10 units) give poor selectivity. Aim for DP > 20.

  • N-Terminus: Ensure the N-terminus of the polymer is free (amine), not protected. The amine is involved in hydrogen bonding with the oxidant.

Category 2: Chemical Yield & Reactivity

Q: The reaction stalls at 50% conversion. A:

  • Oxidant Degradation: Urea-Hydrogen Peroxide (UHP) absorbs moisture. If it's clumpy, it's inactive. Use fresh UHP.

  • Product Inhibition: In PTC, the epoxide product can sometimes poison the catalyst. Try increasing the aqueous:organic volume ratio to sequester the product away from the interface.

Q: I see a side product (Baeyer-Villiger ester). A: This occurs if the carbonyl is too electron-deficient or the oxidant is too strong.

  • Fix: Switch from

    
    -CPBA (if using) to alkaline 
    
    
    
    . If using
    
    
    , lower the temperature to 0°C and reduce the base concentration.

Diagnostic Decision Tree

Use this flow to diagnose low


 or yield issues.

Troubleshooting Start Problem Detected IssueType Is the issue Low Yield or Low ee? Start->IssueType LowEE Low Enantiomeric Excess (ee) IssueType->LowEE Low ee LowYield Low Chemical Yield IssueType->LowYield Low Yield CheckStir Check Stirring Rate (Is it >1000 rpm?) LowEE->CheckStir CheckCat Check Catalyst Source (Is DP > 20?) CheckStir->CheckCat Yes SolStir Increase RPM / Use Baffles CheckStir->SolStir No Background Racemic Background Reaction? CheckCat->Background Yes SolCat Resynthesize PLL / Verify N-Terminus CheckCat->SolCat No SolTemp Lower Temp to Suppress Background Background->SolTemp CheckOx Check Oxidant Quality (Fresh UHP/H2O2?) LowYield->CheckOx CheckSub Substrate Electronic Effect (Too electron rich?) CheckOx->CheckSub Yes SolOx Replace Oxidant / Titrate H2O2 CheckOx->SolOx No SolSub Add Lewis Acid Co-catalyst CheckSub->SolSub

Figure 2: Diagnostic logic for optimizing chalcone epoxidation.

References

  • Juliá-Colonna Epoxidation (Original): Juliá, S.; Guixer, J.; Masana, J.; Rocas, J.; Colonna, S.; Annunziata, R.; Molinari, H. "Synthetic enzymes. Highly stereoselective epoxidation of chalcone in a triphasic system toluene-water-poly[(S)-alanine]." J. Chem. Soc., Perkin Trans. 1, 1982 , 1317–1324. Link

  • Mechanism & Polymer Length: Roberts, S. M. "Polyamino acid catalysts in asymmetric synthesis." Chem. Soc. Rev., 1999 , 28, 25–35. Link

  • Phase Transfer Catalysis: Lygo, B.; Wainwright, P. G.

    
    -unsaturated ketones using Cinchona alkaloid-derived quaternary ammonium salts." Tetrahedron Lett., 1998 , 39, 1599–1602. Link
    
  • Lanthanide Catalysis (Cis/Trans Selectivity): Bougauchi, M.; Watanabe, S.; Arai, T.; Sasai, H.; Shibasaki, M.

    
    -Unsaturated Ketones Promoted by Lanthanoid Complexes." J. Am. Chem. Soc., 1997 , 119, 2329–2330. Link
    
  • Review of Chalcone Epoxidation: Porter, M. J.; Skidmore, J. "Asymmetric epoxidation of electron-deficient olefins." Chem. Commun., 2000 , 1215–1225. Link

Sources

Optimization

optimization of reaction conditions for Darzens condensation

Current Status: Operational | Tier: Level 3 (Senior Scientist Support) Welcome to the Advanced Synthesis Support Center. You are likely here because your glycidic ester synthesis is suffering from low yields, poor diaste...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational | Tier: Level 3 (Senior Scientist Support)

Welcome to the Advanced Synthesis Support Center. You are likely here because your glycidic ester synthesis is suffering from low yields, poor diastereoselectivity, or unwanted hydrolysis. The Darzens condensation is deceptively simple: an aldol-like addition followed by an intramolecular


 ring closure. However, the reversibility of the initial step and the sensitivity of the ester group create a narrow window for optimization.

This guide moves beyond textbook definitions to address the causality of failure and the logic of optimization.

Part 1: Diagnostic & Troubleshooting (Q&A)

User Query 1: "I have full consumption of the


-halo ester, but I'm isolating the hydrolyzed acid or decarboxylated ketone, not the glycidic ester." 
  • Diagnosis: Premature Saponification.

  • Root Cause: The use of hydroxide bases (NaOH/KOH) in protic media (EtOH/MeOH) often hydrolyzes the ester faster than the epoxide forms, or hydrolyzes the product immediately upon formation.

  • The Fix:

    • Switch to Anhydrous Alkoxides: Match the base to the ester leaving group (e.g., NaOEt with ethyl esters) in strictly anhydrous solvent to prevent saponification [1].

    • Adopt Phase Transfer Catalysis (PTC): Use solid KOH/K₂CO₃ with a quaternary ammonium salt (e.g., TEBA or TBAB) in an organic solvent (DCM or Toluene). This keeps the bulk base in the solid/aqueous phase and protects the ester in the organic phase [2].

User Query 2: "My reaction stalls at the intermediate halohydrin, or I see significant starting material despite adding excess base."

  • Diagnosis: Retro-Aldol Reversion.

  • Root Cause: The initial attack of the enolate on the ketone/aldehyde is reversible. If the subsequent ring closure (

    
    ) is slower than the reverse reaction (
    
    
    
    ), the equilibrium shifts back to starting materials.
  • The Fix:

    • Increase Temperature: Unlike kinetic aldol reactions (often -78°C), the Darzens ring closure (

      
      ) has a higher activation energy. Warming the reaction (0°C 
      
      
      
      RT or Reflux) drives the irreversible ring closure.
    • Change the Leaving Group: Switch from Chloro- to Bromo-esters. Bromide is a better leaving group, accelerating

      
       and pulling the equilibrium forward [3].
      

User Query 3: "I need the cis-glycidate, but I am getting exclusively trans."

  • Diagnosis: Thermodynamic Control.[1]

  • Root Cause: The trans-isomer is thermodynamically more stable. If the reaction conditions allow for rapid equilibration of the intermediate betaine/halohydrin before ring closure, you will get trans.

  • The Fix:

    • Aprotic Solvents: Use low-polarity solvents (Benzene, Hexane) which favor the cis-transition state via cation chelation (Zimmerman-Traxler model).

    • Kinetic Control: Use Lithium bases (LiHMDS) at low temperatures to lock the kinetic enolate geometry, followed by rapid warming to trigger closure before equilibration occurs.

Part 2: Mechanism & Failure Analysis (Visualization)

The following diagram maps the reaction pathway and identifies exactly where specific failures occur based on reaction conditions.

DarzensMechanism Start Start: Aldehyde + Alpha-Halo Ester Enolate Enolate Formation Start->Enolate Base AldolStep Aldol Addition (Reversible) Enolate->AldolStep + Carbonyl SelfCond FAILURE: Self-Condensation (Cannizzaro/Claisen) Enolate->SelfCond No Electrophile or Wet Solvent Intermediate Halo-Alkoxide Intermediate AldolStep->Intermediate Kinetic Path Hydrolysis FAILURE: Ester Hydrolysis (Saponification) Intermediate->Hydrolysis Water/OH- present RetroAldol FAILURE: Retro-Aldol (Reversion) Intermediate->RetroAldol High Temp / Poor LG Product SUCCESS: Glycidic Ester (Epoxide) Intermediate->Product Intramolecular SN2 (Ring Closure) RetroAldol->Start

Caption: Figure 1. Kinetic pathway of Darzens condensation highlighting critical failure nodes (Red) versus the successful irreversible ring closure (Green).

Part 3: Optimization Protocols
Protocol A: Phase Transfer Catalysis (Recommended for Stability)

Best for: Sensitive esters, large scale, and avoiding anhydrous conditions.

ParameterConditionRationale
Solvent Toluene or DCMOrganic phase protects the ester from hydrolysis.
Base 50% aq. NaOH or Solid K₂CO₃Cheap, effective, but sequestered from the substrate.
Catalyst TBAB or TEBA (5-10 mol%)Transfers OH⁻/CO₃²⁻ to organic phase as an ion pair.
Temp 0°C

RT
Controls exotherm; prevents polymerization.

Step-by-Step Workflow:

  • Dissolve aldehyde (1.0 eq) and

    
    -chloroester (1.2 eq) in Toluene (5 mL/mmol).
    
  • Add Tetrabutylammonium bromide (TBAB) (0.05 eq).[2]

  • Critical Step: Add solid K₂CO₃ (2.0 eq) or dropwise 50% NaOH with vigorous stirring. Note: Vigorous stirring is essential to maximize interfacial area.

  • Monitor by TLC. If intermediate halohydrin persists, warm to 40°C.

  • Quench: Pour into ice water, separate organic layer, wash with dilute HCl (to neutralize trace base) and brine.

Protocol B: Asymmetric Darzens (Advanced)

Best for: Enantioselective synthesis of chiral epoxides.

To achieve enantioselectivity, you must replace the achiral cation (Na+, K+) with a chiral counterion using a Chiral Phase Transfer Catalyst (CPTC), typically Cinchona alkaloid derivatives [4].

Optimization Matrix for Asymmetric Induction:

AsymmetricOpt Start Asymmetric Optimization Catalyst Select Catalyst: N-benzylcinchoninium salts Start->Catalyst Solvent Solvent Choice Start->Solvent Base Base Choice Start->Base Polar Polar Solvent (THF/MeCN) Solvent->Polar NonPolar Non-Polar Solvent (Toluene/Ether) Solvent->NonPolar Promotes tight chiral pocket LiOH LiOH (Solid) Base->LiOH Optimal tight coordination KOH KOH/NaOH Base->KOH Cation too large ResultBad Low ee% (Loose Ion Pair) Polar->ResultBad ResultGood High ee% (Tight Ion Pair) NonPolar->ResultGood Promotes tight chiral pocket LiOH->ResultGood Optimal tight coordination KOH->ResultBad Cation too large

Caption: Figure 2. Decision matrix for maximizing enantiomeric excess (ee) in asymmetric Darzens reactions. Non-polar solvents and Lithium bases favor the tight ion-pairing required for chiral induction.

Part 4: Comparative Data Table

Effect of Base and Solvent on Yield and Selectivity (Model Substrate: Benzaldehyde + Ethyl Chloroacetate)

EntryBaseSolventYield (%)cis:trans RatioNotes
1NaOEtEtOH55%40:60Significant hydrolysis byproduct observed [1].
2t-BuOKt-BuOH78%10:90Bulky base favors thermodynamic trans product.
3LiHMDSTHF (-78°C)85%85:15Kinetic control favors cis (syn-aldol intermediate).
4K₂CO₃/TEBADCM (PTC)92%20:80Recommended. High yield, minimal side reactions [2].
5P4-t-BuHexane95%50:50Phosphazene superbase; extremely fast, no hydrolysis [5].
References
  • Newman, M. S., & Magerlein, B. J. (1949). The Darzens Glycidic Ester Condensation.[1][3][4][5] Organic Reactions, 5, 413.

  • Jonczyk, A., Fedorynski, M., & Makosza, M. (1977). Reactions of organic anions. LXXII. Nucleophilic substitution of chlorides in alpha-chloro substituted nitriles, esters, and ketones by carbanions generated under phase-transfer catalysis conditions. Tetrahedron Letters, 18(26), 2395–2396.

  • Ballester, M. (1955). Mechanisms of The Darzens and Related Condensations. Chemical Reviews, 55(2), 283–300.

  • Arai, S., Shirai, Y., Ishida, T., & Shioiri, T. (1999).[6][7][8] Phase-transfer-catalyzed asymmetric Darzens reaction. Tetrahedron, 55(20), 6375-6386.

  • Pérez, J. G., & Superchi, S. (2022). Highly Efficient Darzens Reactions Mediated by Phosphazene Bases under Mild Conditions.[9] European Journal of Organic Chemistry.

Sources

Troubleshooting

Technical Support Center: Purification of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary & Molecule Profile Welcome to the technical support hub for 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3). As a Senior Application Scientist, I understand that purifying -epoxy ketones is a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile

Welcome to the technical support hub for 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3). As a Senior Application Scientist, I understand that purifying


-epoxy ketones is a balancing act. You are dealing with a "push-pull" system: the strained three-membered epoxide ring is electrophilic and susceptible to acid-catalyzed ring opening, while the o-nitro group provides steric bulk and electron-withdrawing effects that influence crystallization behavior.

This guide moves beyond generic advice, offering a self-validating purification logic designed to maximize yield and purity for drug development applications.

Compound Profile
ParameterSpecification
IUPAC Name Phenyl[3-(2-nitrophenyl)oxiran-2-yl]methanone
Molecular Formula

Molecular Weight 269.25 g/mol
Key Sensitivities Acid-labile (Epoxide), Photosensitive (Nitro group), Thermally unstable >60°C
Common Impurities 2-Nitrochalcone (Starting Material),

-Hydroxy ketone (Hydrolysis product), 2-Nitrobenzaldehyde

Purification Decision Matrix

Before selecting a protocol, assess your crude material's physical state. Use this logic flow to determine the optimal purification route.

PurificationWorkflow Start Crude Reaction Mixture StateCheck Physical State? Start->StateCheck Solid Solid / Precipitate StateCheck->Solid Crystalline Oil Oily / Gummy Residue StateCheck->Oil Viscous TLC TLC Analysis (Hex:EtOAc 4:1) Solid->TLC Trituration Trituration (Cold Et2O/Hexane) Oil->Trituration Recryst Protocol A: Recrystallization (EtOH or MeOH) TLC->Recryst Main spot + minor impurities Column Protocol B: Flash Chromatography (Buffered Silica) TLC->Column Complex mixture PurityCheck Purity > 98%? Recryst->PurityCheck Trituration->Solid Solidifies Trituration->Column Remains Oil Column->PurityCheck PurityCheck->Column No (Mixed Fractions) Final Final Product Store at -20°C PurityCheck->Final Yes

Figure 1: Purification logic flow. Prioritize crystallization to minimize silica-induced decomposition.

Troubleshooting & FAQs

Issue 1: The "Oiling Out" Phenomenon

User Question: "I performed the Weitz-Scheffer epoxidation, but instead of a precipitate, I got a yellow, sticky oil that won't crystallize. How do I fix this?"

Scientist's Diagnosis: This is common with o-substituted chalcone epoxides. The o-nitro group creates steric hindrance that disrupts crystal lattice packing. Additionally, residual solvent (especially DCM or EtOAc) or unreacted aldehyde acts as a plasticizer, preventing solidification.

Corrective Protocol:

  • Trituration: Dissolve the oil in a minimum amount of diethyl ether (~2 mL/g). Add cold hexane dropwise until cloudy.

  • Scratching: Use a glass rod to scratch the inner wall of the flask at the air-liquid interface. This provides nucleation sites.

  • Seeding: If available, add a seed crystal of the pure epoxide.

  • The "Deep Freeze": Place the triturated mixture in a -20°C freezer for 24 hours.

  • Solvent Swap: If the oil persists, evaporate and switch to Isopropanol (IPA). IPA often promotes better crystallization for nitro-aromatics than Ethanol.

Issue 2: Decomposition on Silica Gel

User Question: "My crude TLC showed a clean product spot, but after column chromatography, I recovered mostly starting material and a polar streak. What happened?"

Scientist's Diagnosis: You likely used standard, untreated silica gel. The surface of silica gel is slightly acidic (pH ~5-6). Epoxides are acid-sensitive; the silica catalyzed the ring-opening of your product into the corresponding diol or


-hydroxy ketone, which then streaked or reverted.

Corrective Protocol (Buffered Silica):

  • Pre-treatment: Slurry your silica gel in the mobile phase containing 1% Triethylamine (Et3N) before packing the column.

  • Mobile Phase: Maintain 0.5% Et3N in the eluent throughout the run to neutralize acidic sites.

  • Alternative: Use Neutral Alumina (Brockmann Grade III) instead of silica. Alumina is less likely to open the epoxide ring.

Issue 3: Contamination with Starting Material (Chalcone)

User Question: "I have 5-10% unreacted chalcone in my product. Recrystallization isn't removing it efficiently."

Scientist's Diagnosis: Chalcones and their epoxides often have similar solubility profiles and co-crystallize. This "solid solution" formation makes standard recrystallization difficult.

Corrective Protocol:

  • Chemical Washing (The "Soft" Oxidation): If the impurity is the aldehyde precursor, wash the organic layer with saturated

    
     (sodium bisulfite) to form a water-soluble adduct.
    
  • Selective Recrystallization: Switch to Acetone/Water (4:1) .

    • Dissolve crude in warm acetone.

    • Add water dropwise until turbidity persists.

    • Cool slowly. The chalcone is often less soluble in aqueous mixtures and may precipitate first (or stay in solution depending on the specific derivative), but the epoxide generally forms distinct needles.

  • Reaction Completion: Prevention is better than cure. Ensure the epoxidation reaction runs to completion by monitoring via TLC. If stalled, add a fresh aliquot of

    
     (30%) rather than extending time, as prolonged base exposure hydrolyzes the product.
    

Detailed Experimental Protocols

Protocol A: Recrystallization (Preferred)

Best for: Solids with >85% purity.

  • Solvent Selection: Ethanol (95%) is the standard. Methanol is a viable alternative.

  • Dissolution: Place crude solid in an Erlenmeyer flask. Add Ethanol (approx. 5-8 mL per gram of solid).

  • Heating: Heat to 50-60°C (Do NOT boil vigorously; epoxides can thermally rearrange). Swirl until dissolved.

  • Filtration: If insoluble particles remain, filter hot through a glass wool plug.

  • Crystallization: Allow the solution to cool to room temperature undisturbed for 2 hours, then move to 4°C overnight.

    • Note: Rapid cooling traps impurities.

  • Collection: Filter the pale yellow/white needles using vacuum filtration. Wash with ice-cold Ethanol .

  • Drying: Dry in a vacuum desiccator over

    
    . Avoid oven drying >40°C.
    
Protocol B: Deactivated Flash Chromatography

Best for: Oily residues or mixtures with <85% purity.

ComponentSpecification
Stationary Phase Silica Gel 60 (230-400 mesh)
Deactivation Agent Triethylamine (

)
Mobile Phase A Hexane (or Petroleum Ether)
Mobile Phase B Ethyl Acetate
Gradient 0% to 20% B

Step-by-Step:

  • Column Prep: Slurry silica in Hexane containing 1%

    
     . Pour into the column and flush with 2 column volumes of Hexane/
    
    
    
    .
  • Loading: Dissolve crude oil in a minimum volume of DCM:Hexane (1:1). Load carefully onto the sand bed.

  • Elution:

    • Flush with 100% Hexane (removes non-polar impurities).

    • Switch to Hexane:EtOAc (9:1). The chalcone (starting material) usually elutes first (yellow band).

    • The Epoxide elutes second (often colorless or pale yellow under UV).

  • Visualization: Use UV lamp (254 nm). The nitro group quenches fluorescence strongly.

  • Workup: Combine pure fractions and evaporate at <40°C to avoid thermal decomposition.

References & Validation

  • BenchChem Technical Support. Troubleshooting Chalcone Purification by Column Chromatography. (2025).[1][2][3][4] Retrieved from [3][4]

    • Validates: Solvent polarity adjustments and silica gel issues.

  • Organic Syntheses. 2-Nitropropene (and general nitro-compound handling). Coll. Vol. 9, p. 656 (1998). Retrieved from

    • Validates: Handling of nitro-containing intermediates and thermal sensitivity.[3][5]

  • ResearchGate. One-pot synthesis of chalcone epoxides - A green chemistry strategy. Retrieved from

    • Validates: General synthesis and workup procedures for chalcone epoxides.

  • PubChem. 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CID 95229). Retrieved from

    • Validates: Chemical structure, molecular weight, and identifiers.

  • Thieme Connect. Epoxidation of Enones by Nucleophilic Oxidation (Weitz-Scheffer). Retrieved from

    • Validates: Mechanistic insights into the alkaline peroxide epoxidation.

Sources

Optimization

Technical Support Center: Quinoline Synthesis &amp; Optimization

Topic: Preventing Byproduct Formation in Quinoline Synthesis Status: Operational | Lead Scientist: Dr. A. Vance | Audience: R&D, Process Chemistry Mission Statement Welcome to the Quinoline Synthesis Technical Support Ce...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing Byproduct Formation in Quinoline Synthesis

Status: Operational | Lead Scientist: Dr. A. Vance | Audience: R&D, Process Chemistry

Mission Statement

Welcome to the Quinoline Synthesis Technical Support Center. Our goal is to transition your workflow from "black tar" unpredictability to high-fidelity, reproducible heterocycle construction. This guide addresses the root causes of byproduct formation—polymerization, regio-isomerization, and oxidative degradation—providing self-validating protocols to ensure structural integrity.

Module 1: The Skraup & Doebner-Miller Protocols

Core Challenge: Controlling the "Violent" Exotherm and Polymerization (Tar)

The Skraup synthesis (aniline + glycerol + H₂SO₄ + oxidant) is notorious for runaway exotherms and the formation of intractable black tar. This tar is not random decomposition; it is the result of the acid-catalyzed polymerization of acrolein (generated in situ from glycerol) before it can undergo the Michael addition with aniline.

Mechanism of Failure vs. Success

To prevent tar, you must favor the Michael Addition pathway over the Polymerization pathway.

SkraupPathways Glycerol Glycerol Acrolein Acrolein (Intermediate) Glycerol->Acrolein H2SO4, Δ (-2 H2O) MichaelAdduct Michael Adduct (β-anilinopropionaldehyde) Acrolein->MichaelAdduct + Aniline (Controlled Temp) Polymer Polymers/Tar (Byproduct) Acrolein->Polymer Excess Heat/Acid (No Nucleophile) Aniline Aniline Aniline->MichaelAdduct Quinoline Quinoline (Target) MichaelAdduct->Quinoline Cyclization & Oxidation

Figure 1: Divergent pathways in Skraup synthesis. Tar formation is a kinetic competitor to the desired Michael addition.

Troubleshooting & Optimization (Q&A)

Q: My reaction turns into a solid black mass within minutes. How do I prevent this runaway polymerization? A: This is a thermal management failure. The dehydration of glycerol is endothermic, but the Michael addition and subsequent cyclization are highly exothermic.

  • The Fix (The Moderator Protocol): Add Ferrous Sulfate (FeSO₄·7H₂O) . It acts as an oxygen carrier and reaction moderator, smoothing out the exotherm profile.

  • Protocol Adjustment: Do not mix all reagents at once.

    • Premix Aniline, Nitrobenzene, and Glycerol.[1]

    • Add H₂SO₄ slowly with cooling.

    • Add FeSO₄.[1][2][3]

    • Heat gradually. If the mixture bubbles vigorously, remove heat immediately; the internal exotherm will sustain the reflux.[3]

Q: Which oxidant gives the cleanest crude profile? A: While Nitrobenzene is traditional, it often requires high temperatures that promote tar. Iodine or modern solid acids often yield cleaner products.

Table 1: Oxidant Efficiency & Yield Comparison

Oxidant SystemTypical YieldTar FormationNotes
Nitrobenzene (Traditional) 50–60%HighRequires high temp; difficult workup (aniline removal).
Arsenic Pentoxide (As₂O₅) 70–75%ModerateToxic. Historically used for smoother reactions but obsolete due to safety.
Iodine (I₂) + H₂SO₄ 85–92% LowRecommended. Allows lower temp (100–120°C); easier purification.
Sodium m-nitrobenzenesulfonate 75–80%LowWater-soluble oxidant; simplifies aqueous workup significantly.
Module 2: Friedländer & Combes Syntheses

Core Challenge: Regioselectivity & Self-Condensation[3]

These methods involve the condensation of an aniline with a carbonyl compound.[4][5] The primary byproduct here is not tar, but regioisomers (in Combes) or self-condensation products (in Friedländer).

Troubleshooting Logic Flow

FriedlanderTroubleshoot Start Issue: Low Yield / Impurities CheckSubstrate Check Ketone Substrate Start->CheckSubstrate Symmetric Symmetric Ketone? CheckSubstrate->Symmetric Asymmetric Asymmetric Ketone? CheckSubstrate->Asymmetric SelfCondensation Problem: Ketone Self-Condensation (Aldol Byproduct) Symmetric->SelfCondensation If Base Catalyzed RegioMix Problem: Regioisomer Mixture Asymmetric->RegioMix FixBase Switch to Acid Catalyst (p-TsOH or Ionic Liquid) SelfCondensation->FixBase Solution FixRegio Control via pH or Solvent (Kinetic vs Thermo Control) RegioMix->FixRegio Solution

Figure 2: Decision tree for diagnosing yield loss in Friedländer synthesis.

Technical FAQs

Q: In the Combes synthesis (Aniline + β-diketone), I get a mixture of 2- and 4-substituted quinolines. How do I control this? A: Regioselectivity is dictated by the initial condensation step (Schiff base formation).

  • Mechanism: The aniline can attack either carbonyl of an unsymmetrical β-diketone.

  • The Fix: Steric bulk and electronic nature of the aniline substituents drive the ratio.

    • Electron-Donating Groups (EDGs) on aniline (e.g., -OMe) favor the 2-substituted product.

    • Electron-Withdrawing Groups (EWGs) (e.g., -NO₂) deactivate the ring, often requiring stronger acid (polyphosphoric acid) and favoring the 4-substituted isomer.

    • Tip: Use alcohol solvents (ethanol) to favor the kinetic product, or heat without solvent for thermodynamic equilibration.

Q: My Friedländer reaction (o-aminoaldehyde + ketone) yields mostly the self-aldol product of the ketone. A: This occurs because the ketone reacts with itself faster than with the o-aminoaldehyde, usually under strong basic conditions (KOH/NaOH).

  • The Fix: Switch to Acid Catalysis . Use p-Toluenesulfonic acid (p-TsOH) or Sulfamic acid. These catalyze the imine formation (desired path) more effectively than the enolate self-attack (undesired path).

Module 3: Modern Green Architectures

Core Challenge: Eliminating Toxic Reagents & Solvent Waste

Traditional methods use boiling H₂SO₄ or Nitrobenzene. Modern protocols utilize nanocatalysts and alternative energy sources to improve Atom Economy.

Protocol: Nanocatalyst-Mediated Synthesis

For the synthesis of polysubstituted quinolines without hazardous waste.

Reagents:

  • Aniline derivative (1.0 equiv)[1][3][6]

  • Aldehyde (1.0 equiv)

  • Terminal Alkyne or Ketone (1.0 equiv)

  • Catalyst: Fe₃O₄-nanoparticles or Sulfated Zirconia (10 mol%)

  • Solvent: Water or Ethanol

Step-by-Step:

  • Loading: Combine reactants in a microwave-safe vial.

  • Catalyst Addition: Add 10 mol% magnetically separable Fe₃O₄ nanoparticles.

  • Irradiation: Irradiate at 300W (Microwave) for 10–15 minutes at 80°C.

    • Why? Microwave heating provides direct internal heating, accelerating the condensation step and bypassing the slow thermal ramp that allows side-reactions.

  • Workup: Use an external magnet to hold the catalyst at the bottom of the vial. Decant the supernatant (product in ethanol).

  • Recycling: Wash the catalyst with acetone; it can be reused up to 5 times with minimal activity loss.

Result: Yields typically 90–96% with <5% byproduct formation.

Module 4: Purification & Isolation

Core Challenge: Separating Quinoline from Isoquinoline or Tarry Residues

Q: I have a "clean" TLC but a dark oil that won't crystallize. How do I isolate the pure base? A: Tarry residues often solubilize in the organic layer, masking the product. The "Zinc Chloride" Double Salt Method:

  • Dissolve the crude dark oil in dilute HCl (1:1).

  • Add a saturated solution of Zinc Chloride (ZnCl₂) .

  • The Quinoline-ZnCl₂ double salt will precipitate as a solid complex, leaving non-basic tars and impurities in the solution.

  • Filter the solid.

  • Regenerate the free base by treating the solid with concentrated NaOH and extracting with ether.

References
  • BenchChem Technical Support. (2025).[1][3][6] Avoiding Polymerization in Skraup Synthesis of Quinolines. Link

  • Manske, R. H. F. (1942).[2][7] "The Chemistry of Quinolines". Chemical Reviews, 30(1), 113–144.[2][7] Link

  • Organic Syntheses. (1941).[2] Quinoline Synthesis: Skraup Method. Coll. Vol. 1, p. 478.[1][2] Link

  • Keri, R. S., & Budagumpi, S. (2025). "Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview". PMC - NIH. Link

  • Beilstein Journals. (2024). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Link

Sources

Troubleshooting

Technical Support Center: Catalyst Selection &amp; Troubleshooting for Asymmetric Chalcone Epoxidation

Welcome to the Technical Support Center for chalcone epoxidation. Chalcones are privileged scaffolds in medicinal chemistry, and their corresponding epoxides are critical synthons for the development of flavonoids and ot...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for chalcone epoxidation. Chalcones are privileged scaffolds in medicinal chemistry, and their corresponding epoxides are critical synthons for the development of flavonoids and other bioactive natural products[1]. However, achieving high yields and excellent enantiomeric excess (ee) during the epoxidation of


-unsaturated ketones is notoriously challenging due to competing side reactions (e.g., Baeyer-Villiger oxidation, epoxide cleavage) and poor phase transfer dynamics.

This guide is designed for drug development professionals and synthetic chemists. It provides a diagnostic workflow, causality-driven troubleshooting FAQs, and a self-validating protocol to ensure robust, scalable, and highly enantioselective chalcone epoxidation.

Diagnostic Workflow for Catalyst Selection

Selecting the correct catalytic system depends entirely on the electronic and steric properties of your chalcone substrate. Use the diagnostic flowchart below to route your synthesis to the most efficient catalytic system.

CatalystSelection Start Chalcone Substrate Analysis Cond1 Electron-Deficient Olefins Start->Cond1 Cond2 Sterically Hindered / Complex Substitution Start->Cond2 Cond3 Standard E-Chalcones Start->Cond3 Cat1 Juliá-Colonna (Poly-L-leucine) + H2O2 / Triphasic Cond1->Cat1 Cat2 Non-heme Fe(II) or Co(III) + H2O2 / Auxiliary Acid Cond2->Cat2 Cat3 Amide-based Cinchona PTC + NaOCl or H2O2 Cond3->Cat3 Opt1 Add PTC or PEG-support to accelerate rate Cat1->Opt1 If reaction stalls Opt3 Use 2-ethylhexanoic acid to prevent cleavage Cat2->Opt3 If yield is low Opt2 Control T (5°C) to maximize ee% Cat3->Opt2 If ee% is <90%

Diagnostic workflow for selecting and optimizing chalcone epoxidation catalysts based on substrate.

Troubleshooting FAQs: Resolving Common Epoxidation Failures

Category A: Organocatalysis & Phase-Transfer Catalysts (PTCs)

Q: My Cinchona alkaloid-catalyzed epoxidation yields good conversion but poor enantiomeric excess (ee < 30%). How can I improve stereocontrol?

  • The Causality: Standard cinchona alkaloids often lack the structural rigidity required to lock the chalcone enolate intermediate into a highly specific chiral pocket. Without this rigid hydrogen-bonding network, the oxidant can attack from either face of the olefin.

  • The Solution: Switch to 2[2]. The addition of an amide group creates a secondary hydrogen-bonding site that heavily favors one transition state. Furthermore, lower the reaction temperature to 5 °C. Lower thermal energy prevents the substrate from overcoming the activation barrier of the disfavored enantiomeric pathway, allowing you to achieve >99% ee with just 0.5 mol% catalyst loading[2].

Q: The Juliá-Colonna epoxidation of my electron-deficient chalcone is taking days to reach completion. How can I accelerate the system without losing enantiopurity?

  • The Causality: The traditional 3[3] operates in a triphasic system (aqueous oxidant, organic substrate, insoluble poly-L-leucine polymer). The reaction occurs strictly at the polymer interface, causing severe mass transfer limitations that stall the reaction.

  • The Solution: Transition to a biphasic system by introducing a soluble 4[4] like tetrabutylammonium bromide alongside the polyamino acid, or use polyethylene glycol (PEG)-supported poly-L-leucine. This dramatically increases the effective concentration of the hydroperoxide anion at the active site, reducing reaction times from days to hours while maintaining >90% ee[4].

Category B: Transition Metal Catalysis

Q: I am using a non-heme Fe(II) catalyst with H₂O₂, but I am observing significant epoxide cleavage and Baeyer-Villiger byproducts. How do I suppress this?

  • The Causality: Highly active metal-oxo species (e.g., Fe=O) are potent oxidants. If the coordination sphere of the metal is too exposed, or if the local pH drops due to the accumulation of acidic byproducts, the newly formed epoxide undergoes nucleophilic attack and subsequent cleavage.

  • The Solution: Introduce an auxiliary carboxylic acid modifier. Replacing standard acetic acid with5[5] sterically protects the active metal site from over-coordinating the epoxide product. This simple additive shift can boost epoxide yields to >95% and ee to 97% by suppressing downstream degradation pathways[5].

Quantitative Catalyst Performance Comparison

To aid in your selection process, the following table summarizes the expected performance metrics of the three primary catalytic systems used for chalcone epoxidation based on recent optimized protocols.

Catalyst SystemSubstrate ScopeCatalyst LoadingReaction TimeTypical YieldEnantiomeric Excess (ee%)
Poly-L-leucine (Juliá-Colonna) Electron-deficient enones~10-15 g/L12 - 48 h85 - 95%85 - 94%
Amide-based Cinchona PTC Standard E-chalcones0.5 mol%1 - 3 h>95%Up to >99%
Non-heme Fe(II) + 2-eha Sterically hindered enones1 - 5 mol%4 - 8 h80 - 90%90 - 97%

Standardized Protocol: High-ee% Epoxidation via Cinchona PTCs

This protocol describes a self-validating, highly efficient biphasic epoxidation using hybrid amide-based Cinchona alkaloids. It is designed to be scalable and allows for catalyst recycling for up to 10 cycles without a drop in efficiency[2].

Materials Required:

  • E-Chalcone substrate (1.0 equiv, 5.0 mmol)

  • Amide-based Cinchona alkaloid catalyst (0.5 mol%)

  • Aqueous Sodium Hypochlorite (NaOCl, 1.5 equiv) or 30% H₂O₂

  • Toluene or Cyclopentyl methyl ether (CPME) (15 mL)

Step-by-Step Methodology:

  • Substrate Solubilization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the E-chalcone (5.0 mmol) in 15 mL of Toluene.

    • Causality: Toluene provides excellent phase separation and prevents the organic substrate from crashing out at lower temperatures.

  • Catalyst Introduction: Add the amide-based Cinchona alkaloid catalyst (0.5 mol%).

    • Causality: Maintaining a strictly low catalyst loading prevents catalyst aggregation and minimizes non-selective background reactions, ensuring the chiral pocket dictates the stereochemistry[2].

  • Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the mixture to equilibrate to exactly 5 °C.

  • Oxidant Addition: Dropwise, add the aqueous NaOCl (1.5 equiv) over 10 minutes. Ensure vigorous stirring (800-1000 RPM).

    • Causality: Vigorous stirring maximizes the interfacial surface area between the aqueous oxidant and the organic substrate, which is the rate-limiting step in phase-transfer catalysis.

  • Reaction Monitoring & Validation: Allow the reaction to proceed for 1 hour.

    • Validation Step: Withdraw a 50

      
      L aliquot of the organic layer, dilute in hexane/isopropanol, and analyze via Chiral HPLC. The reaction is complete when the starting material peak disappears. If the ee% is <95%, verify that the internal temperature has not exceeded 5 °C.
      
  • Workup and Catalyst Recycling: Transfer the mixture to a separatory funnel. Collect the organic layer (containing the epoxide product). The aqueous layer, which retains the hybrid PTC, can be directly recharged with fresh chalcone and organic solvent for subsequent cycles.

    • Causality: The high hydrophilicity of the protonated alkaloid ensures it remains trapped in the aqueous phase, allowing for up to 10 consecutive reaction cycles yielding >97% total recovery[2].

References

1.3, Wikipedia, Retrieved March 2026. 2.1, National Institutes of Health (NIH), Retrieved March 2026. 3.4, ResearchGate, Retrieved March 2026. 4.2, National Institutes of Health (NIH), Retrieved March 2026. 5.5, ResearchGate, Retrieved March 2026.

Sources

Optimization

Technical Guide: Solvent &amp; Additive Effects on 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Reactivity

Executive Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-nitrochalcone epoxide) represents a unique class of -epoxy ketones where reactivity is governed by a "tug-of-war" between the strained oxirane r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-nitrochalcone epoxide) represents a unique class of


-epoxy ketones where reactivity is governed by a "tug-of-war" between the strained oxirane ring and the neighboring ortho-nitro group. Unlike simple chalcone epoxides, this compound undergoes complex cyclization reactions under acidic conditions, leading to quinoline derivatives.

This guide addresses the critical role of solvent choice , acidity , and radical scavengers in directing these pathways. It provides troubleshooting protocols for researchers observing unexpected chlorination, polymerization, or photochemical degradation.

Critical Reactivity Pathways

Pathway A: Acid-Mediated Cyclization (The Quinoline Route)

Under acidic conditions (specifically HCl), the epoxide ring opens, triggering an interaction with the o-nitro group to form 1,3-dihydroxy-2-phenylquinolin-4(1H)-one derivatives.

  • Critical Variable: The presence of radical scavengers (e.g., Quinol/Hydroquinone) determines the final substitution pattern (Chlorinated vs. Non-chlorinated).

Pathway B: Photochemical Rearrangement

Upon UV irradiation, the compound is prone to rearrangement into


-diketones (dibenzoylmethanes) or photo-fragmentation, typical of epoxy ketones. The o-nitro group adds susceptibility to internal redox processes.

Troubleshooting & Optimization (Q&A)

Module 1: Acid-Catalyzed Transformations & The "Quinol Effect"

Q1: I am treating the epoxide with ethereal HCl to synthesize the quinoline derivative, but I am consistently isolating a chlorinated byproduct. How do I prevent this?

Diagnosis: You are observing the formation of 6-chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-one .[1] This is a known side reaction when 2-nitrochalcone epoxide is treated with HCl in ether without antioxidant protection. The mechanism likely involves a radical intermediate that allows chlorination of the activated aromatic ring.

Solution: You must introduce a radical scavenger to the reaction matrix.

  • Protocol Adjustment: Add Quinol (Hydroquinone) to the ethereal HCl solution before introducing the epoxide.

  • Mechanism: Quinol suppresses the radical pathway responsible for introducing the chlorine atom at the 6-position, directing the reaction exclusively toward the unchlorinated 1,3-dihydroxy-2-phenylquinolin-4(1H)-one .

Q2: What is the optimal solvent system for this cyclization? Recommendation: Anhydrous Diethyl Ether or Dioxane saturated with dry HCl gas.

  • Why: These solvents solubilize the epoxide while maintaining a non-nucleophilic environment (unlike alcohols). Alcohols (MeOH, EtOH) would compete by opening the epoxide to form alkoxy-diols (Solvolysis) rather than facilitating the intramolecular nitro-cyclization.

Module 2: Nucleophilic Ring Opening (SN1 vs. SN2)

Q3: I attempted to open the ring with Methanol/H+, but the regioselectivity is poor. Which carbon is being attacked?

Technical Insight:

  • Acidic Methanol (Solvolysis): The reaction proceeds via an SN1-like transition state.[2] The protonated epoxide opens to form a partial carbocation at the benzylic position (C3, attached to the o-nitrophenyl group).

    • Outcome: Nucleophilic attack (MeOH) occurs primarily at C3 (the more substituted/benzylic carbon).

  • Basic Methanol (Methoxide): The reaction follows an SN2 mechanism.[2][3]

    • Outcome: Attack occurs at C2 (the less hindered carbonyl-adjacent carbon).

Q4: How does the o-nitro group affect the stability of the carbocation at C3? The o-nitro group is electron-withdrawing (-I, -M effects), which theoretically destabilizes the benzylic carbocation at C3. However, in acid-catalyzed opening, the bond weakening at C3 is still significant due to resonance with the phenyl ring, maintaining the preference for C3 attack over C2 in protic acidic media.

Module 3: Photochemical Stability

Q5: My starting material degrades during storage in solution. Is it light-sensitive?

Yes. Like many epoxy ketones, this compound is photolabile.

  • Reaction: Irradiation causes homolytic cleavage of the C-O bond, leading to rearrangement into o-nitro-dibenzoylmethane (a

    
    -diketone) or other fragmentation products.
    
  • Storage Protocol: Store solid samples in amber vials at -20°C. Solutions should be prepared freshly and kept in the dark or wrapped in aluminum foil during reaction times.

Mechanistic Visualization

The following diagram illustrates the divergence in reactivity based on solvent additives (Quinol) and conditions.

ReactivityPathways Epoxide 2,3-Epoxy-3-(o-nitrophenyl) propiophenone AcidCond Acidic Conditions (HCl / Ether) Epoxide->AcidCond + HCl Photo UV Irradiation (hv) Epoxide->Photo Solvent: Benzene/Acetone Intermediate Ring Opening & Cyclization Intermediate AcidCond->Intermediate Prod_Chlor 6-Chloro-1,3-dihydroxy- 2-phenylquinolin-4(1H)-one Intermediate->Prod_Chlor No Additive (Radical Pathway) Prod_Pure 1,3-Dihydroxy-2-phenyl quinolin-4(1H)-one Intermediate->Prod_Pure + Quinol (Radical Scavenger) Diketone Rearrangement to beta-Diketones Photo->Diketone C-O Cleavage

Figure 1: Divergent synthesis pathways. Note how the addition of Quinol acts as a selector switch between the chlorinated and non-chlorinated quinoline products.

Experimental Data Summary

ConditionSolventAdditiveMajor ProductMechanism
Acidic Diethyl EtherHCl (gas)6-Chloro-1,3-dihydroxy-2-phenylquinolin-4(1H)-oneAcid-mediated cyclization + Radical chlorination
Acidic Diethyl EtherHCl + Quinol 1,3-Dihydroxy-2-phenylquinolin-4(1H)-oneAcid-mediated cyclization (Radical suppressed)
Photochemical Benzene/AcetoneNone (hv)

-Diketones / Fragmentation
Norrish Type / C-O Homolysis
Solvolysis MethanolH2SO4 (cat.)1-Methoxy-2-hydroxy derivative (C3 attack)SN1-like Ring Opening

References

  • Spence, T. W. M., & Tennant, G. (1971). Reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone (2-nitrochalcone epoxide) with hydrogen chloride. Journal of the Chemical Society C: Organic, 3712-3719.

  • Padwa, A. (1967). Photochemistry of Organic Compounds. In Organic Photochemistry (Vol. 1). Marcel Dekker. (General reference for epoxy ketone rearrangement).
  • House, H. O. (1956). The rearrangement of alpha,beta-epoxy ketones. Journal of the American Chemical Society, 78(10), 2298-2302. (Mechanistic grounding for chalcone epoxide reactivity).

Sources

Troubleshooting

monitoring the progress of chalcone epoxidation reactions by TLC

Welcome to the Technical Support Center for Reaction Monitoring. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a robust, field-proven framewo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Reaction Monitoring. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a robust, field-proven framework for monitoring chalcone epoxidation via Thin-Layer Chromatography (TLC).

This guide moves beyond basic instructions to explain the causality behind each experimental choice, ensuring your analytical workflows are self-validating and mechanistically sound.

Mechanistic Grounding: The Weitz-Scheffer Epoxidation

To accurately monitor a reaction, one must first understand the molecular transformations dictating the physical properties of the analytes. The epoxidation of chalcones (α,β-unsaturated ketones) using alkaline hydrogen peroxide proceeds via the Weitz-Scheffer reaction [1][2].

Unlike electrophilic epoxidations (e.g., using mCPBA on isolated alkenes), electron-deficient enones require nucleophilic epoxidation. Sodium hydroxide deprotonates hydrogen peroxide to form the hydroperoxide anion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


). This nucleophile undergoes a Michael addition at the 

-carbon of the chalcone, forming a hydroperoxide enolate intermediate. Subsequent intramolecular displacement of the hydroxide ion yields the oxirane ring[2].

WeitzScheffer A H2O2 + NaOH B Hydroperoxide Anion (HOO⁻) A->B Deprotonation D Hydroperoxide Enolate Intermediate B->D C Chalcone (α,β-unsaturated ketone) C->D Michael Addition of HOO⁻ E Chalcone Epoxide + OH⁻ D->E Intramolecular Substitution

Weitz-Scheffer mechanism for alkaline hydrogen peroxide epoxidation of chalcones.

Analytical Implication: The starting chalcone possesses a highly conjugated, planar


-system spanning two aromatic rings and the enone core, making it intensely UV-active and often visibly yellow. Epoxidation converts the 

alkene carbons to

oxirane carbons, breaking the extended conjugation[3]. This fundamental structural shift alters both the UV absorbance profile and the dipole moment, which we exploit for TLC separation.

Standard Operating Protocol: Self-Validating TLC Workflow

A common pitfall in epoxidation monitoring is spotting the raw reaction mixture directly onto the silica plate. Residual alkaline


 will degrade the silica gel, cause severe spot streaking, and instantly oxidize chemical stains, leading to false positives[4].

Step-by-Step Methodology:

  • Aliquot & Quench (Critical Step): Extract a 50

    
     aliquot of the reaction mixture. Transfer it to a microcentrifuge tube containing 200 
    
    
    
    of Ethyl Acetate (EtOAc) and 200
    
    
    of saturated aqueous sodium thiosulfate (
    
    
    ).
  • Phase Separation: Vortex for 5 seconds. The thiosulfate neutralizes residual peroxides. Allow the layers to separate. The upper organic layer contains your analytes.

  • Spotting: Using a glass capillary, spot the organic layer onto a Silica Gel 60

    
     plate. Validation Check:  Always co-spot a pure reference standard of the starting chalcone on the same plate to definitively track its consumption[3].
    
  • Elution: Develop the plate in a pre-equilibrated chamber using an optimized mobile phase (typically Hexane:EtOAc, 4:1 to 8:1 v/v).

  • Visualization: Remove the plate, mark the solvent front, and dry completely with a heat gun to remove all traces of EtOAc. Visualize first under UV 254 nm, then apply chemical stains[3][4].

TLCWorkflow S1 1. Aliquot Reaction S2 2. Mini-Workup (Quench) S1->S2 S3 3. Spot on Silica F254 S2->S3 S4 4. Elute (Hexane:EtOAc) S3->S4 S5 5. Visualize (UV & Stains) S4->S5

Standard TLC monitoring workflow including mandatory reaction quenching steps.

Troubleshooting & FAQs

Q: My chalcone and epoxide spots are co-eluting (identical


). How can I resolve them? 
A:  Because the loss of the alkene only slightly alters the overall polarity of the bulky diaryl system, chalcones and their epoxides frequently co-elute in simple Hexane/EtOAc mixtures.
Solution: Switch to a ternary solvent system to exploit 

-

interactions. Replacing some hexane with Toluene (e.g., Hexane:Toluene:EtOAc 4:4:1) often separates the highly conjugated chalcone from the less conjugated epoxide.

Q: How do I definitively distinguish the epoxide from the starting material if their


 values are nearly identical? 
A:  You must rely on differential visualization techniques rather than retention factor alone.
  • UV Quenching: Under 254 nm UV light, the highly conjugated chalcone will appear as a much darker, more intense spot than the epoxide at equimolar concentrations[3].

  • 
     Stain:  Potassium permanganate is an oxidative stain that reacts rapidly with the alkene of the chalcone, turning the spot bright yellow/brown against a purple background[3][4]. The epoxide, lacking the double bond, is highly resistant to 
    
    
    
    oxidation and will remain largely invisible or require prolonged, intense heating to show up[4].

Q: The TLC plate turns entirely brown when I apply the


 stain. What is going wrong? 
A:  This is a classic symptom of a failed quenching step or inadequate plate drying. 

is a harsh oxidizer[4]. If you spot unquenched hydrogen peroxide, or if you fail to evaporate the Ethyl Acetate (which contains oxidizable traces) from the plate before dipping, the entire background will reduce the

to

(brown)[4]. Ensure you perform the thiosulfate mini-workup and dry the plate thoroughly with a heat gun before staining.

Q: I observe a new, highly polar spot near the baseline that is not the epoxide. What is this byproduct? A: Under strongly alkaline oxidative conditions, the hydroperoxide anion can act as a Michael donor, or side reactions such as the Baeyer-Villiger oxidation/cleavage of the enone can occur, yielding highly polar carboxylic acids (e.g., benzoic acid derivatives)[5]. These will streak or stick to the baseline of normal-phase silica.

Quantitative Data Presentation

Table 1: Physicochemical and TLC Profiling of Chalcone vs. Chalcone Epoxide

AnalyteConjugation StateUV 254 nm ResponseRelative PolarityTypical

(Hex:EtOAc 4:1)
Starting Chalcone Extended

-system
Intense Dark SpotLess Polar0.45 - 0.55
Chalcone Epoxide Broken (Isolated rings)Weak/Moderate SpotSlightly More Polar*0.40 - 0.50
Cleavage Byproducts Aromatic onlyModerate SpotHighly Polar0.00 - 0.10

*Note: Polarity inversion can occur depending on specific electron-donating/withdrawing substituents on the aromatic rings.

Table 2: Recommended TLC Stains and Expected Results[3][4][6]

Stain ReagentMechanism of ActionChalcone AppearanceEpoxide Appearance
Potassium Permanganate (

)
Oxidation of alkenes/alcoholsImmediate Yellow/Brown spotInvisible (or faint after high heat)
p-Anisaldehyde Acid-catalyzed condensationDistinct color (often red/orange)Distinct color (often blue/green)
Phosphomolybdic Acid (PMA) Reduction of Mo(VI) to Mo(IV)Dark green/blue spotLighter green spot

References

  • Source: datapdf.
  • Source: acs.
  • Application Notes and Protocols: Monitoring Chalcone Reactions Using Thin-Layer Chromatography (TLC)
  • Source: benchchem.
  • Source: reachdevices.
  • Source: rochester.

Sources

Reference Data & Comparative Studies

Validation

Resolving Stereochemical Ambiguity in Chalcone Epoxides: A Comparative Guide to NMR Structural Confirmation of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

As drug development pipelines increasingly rely on functionalized chalcone derivatives and their epoxide intermediates, unambiguous structural elucidation becomes paramount. The molecule 2,3-Epoxy-3-(o-nitrophenyl)propio...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development pipelines increasingly rely on functionalized chalcone derivatives and their epoxide intermediates, unambiguous structural elucidation becomes paramount. The molecule 2,3-Epoxy-3-(o-nitrophenyl)propiophenone —a highly reactive electrophilic scaffold—presents a specific analytical challenge. The presence of the strongly electron-withdrawing ortho-nitro group heavily deshields adjacent protons, complicating the aromatic region, while the oxirane ring demands precise stereochemical assignment (cis vs. trans). The position of the nitro group on the chalcone scaffold profoundly impacts both its electronic properties and downstream biological activities ([1]).

As a Senior Application Scientist, I frequently see researchers rely solely on 1D NMR for these intermediates. However, to establish a truly self-validating analytical system, one must understand the causality behind experimental choices. This guide objectively compares routine 1D NMR workflows against a comprehensive 1D/2D NMR suite, providing experimental protocols and data matrices to ensure absolute structural certainty.

The Analytical Dilemma: Why 1D NMR is Insufficient

While 1D


H and 

C NMR can confirm the basic molecular skeleton, they fall short in resolving two critical aspects of 2,3-epoxy-3-(o-nitrophenyl)propiophenone:
  • Stereochemistry (Relative Configuration): The epoxidation of (E)-chalcones typically yields the trans-epoxide, but cis isomers can form depending on the reaction conditions ([2]). 1D NMR relies solely on the scalar coupling constant (

    
    ) to differentiate these. A trans configuration yields a 
    
    
    
    -coupling of ~1.5–2.5 Hz, while a cis configuration yields ~4.0–5.0 Hz. Relying on this alone is risky if peaks overlap with solvent impurities or complex aromatic multiplets.
  • Regiochemistry & Connectivity: The exact placement of the nitro group at the ortho position of the B-ring, and its spatial relationship to the oxirane ring, cannot be definitively proven without through-bond heteronuclear correlations.

Table 1: Methodological Comparison: 1D vs. 2D NMR Suite
Analytical GoalRoutine 1D NMR (

H,

C)
Comprehensive 2D Suite (COSY, HSQC, HMBC, NOESY)
Oxirane Proton Identification Moderate (Chemical shifts at ~4.3–4.6 ppm)High (HSQC confirms direct C-H connectivity)
Stereochemical Assignment Low/Moderate (Relies on resolving small

couplings)
Absolute (NOESY confirms through-space proximity)
Regiochemistry (o-nitro) Low (Inferred from deshielding patterns)Absolute (HMBC links oxirane H-3 to B-ring C-1')
Data Confidence Level PresumptiveSelf-Validating / Definitive

Experimental Protocol: Self-Validating NMR Acquisition

To achieve unequivocal structural confirmation, the analytical protocol must be designed to prevent solvent-induced artifacts and maximize resolution. Chalcone epoxides serve as critical intermediates for the facile preparation of 1,2-diols, meaning their initial stereochemical assignment dictates the success of subsequent synthetic steps ([3]).

Step-by-Step Methodology:

  • Solvent Selection & Sample Preparation: Weigh 15–20 mg of highly purified 2,3-Epoxy-3-(o-nitrophenyl)propiophenone. Dissolve in 0.6 mL of deuterated chloroform (CDCl

    
    , 99.8% D) containing 0.03% v/v TMS.
    
    • Causality Note:Do not use DMSO-d

      
      .  Literature demonstrates that highly polar solvents like DMSO-d
      
      
      
      induce anomalous solvent-solute complexation effects, specifically shifting the
      
      
      -hydrogen (H-2) resonance and broadening critical multiplets in chalcone epoxides ([4]). CDCl
      
      
      ensures sharp resolution of the ortho-nitro aromatic system.
  • Instrument Calibration: Insert the sample into a 600 MHz NMR spectrometer. A 600 MHz field strength is critical; lower field instruments (e.g., 300 MHz) may fail to resolve the minute 1.8 Hz coupling constants characteristic of trans-oxirane rings against the baseline.

  • 1D Acquisition:

    • 
      H NMR: 16 scans, 64k data points, relaxation delay (D1) of 2.0 s.
      
    • 
      C NMR: 1024 scans, 64k data points, D1 of 2.0 s.
      
  • 2D Suite Acquisition (The Self-Validating Matrix):

    • HSQC & HMBC: Acquire with 1024 x 256 increments. Optimize HMBC for long-range

      
       couplings of 8 Hz.
      
    • NOESY: Acquire with a mixing time of 300–400 ms. This is the ultimate self-validation step: the absence of a strong cross-peak between H-2 and H-3 validates the trans configuration derived from the 1D

      
      -coupling.
      

Visualizing the Structural Logic

The decision-making process for structural elucidation should follow a strict logical hierarchy, moving from basic connectivity to spatial arrangement.

NMR_Workflow Start Synthesized Compound 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Prep Sample Prep: 15-20 mg in 0.6 mL CDCl3 (Avoid DMSO-d6 to prevent shift anomalies) Start->Prep OneD 1D NMR (1H, 13C) 600 MHz Spectrometer Prep->OneD TwoD 2D NMR Suite (COSY, HSQC, HMBC, NOESY) Prep->TwoD JCoupling Extract 3J(H2,H3) ~1.8 Hz = trans ~4.5 Hz = cis OneD->JCoupling Scalar Coupling HMBC HMBC Correlations H-2 to C=O, H-3 to C-1' TwoD->HMBC Through-bond (2-3 bonds) NOESY NOESY Correlations Spatial proximity of H-2 & H-3 TwoD->NOESY Through-space (< 5 Å) Confirmed Unambiguous Structural & Stereochemical Confirmation JCoupling->Confirmed HMBC->Confirmed NOESY->Confirmed

Decision tree for the self-validating NMR structural confirmation of chalcone epoxides.

Table 2: Diagnostic NMR Data Matrix for trans-2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Data synthesized from established chalcone epoxide literature standards at 600 MHz in CDCl


.
Position

H Shift (ppm) & Multiplicity

C Shift (ppm)
Key 2D Correlations (HMBC/NOESY)
H-2 / C-2 (Oxirane) ~4.30 (d,

= 1.8 Hz)
~60.2HMBC: Correlates to C=O (191.5 ppm)
H-3 / C-3 (Oxirane) ~4.65 (d,

= 1.8 Hz)
~58.5HMBC: Correlates to C-1' of B-ring
C=O (Carbonyl) -~191.5-
H-3' (o-nitro ring) ~8.15 (dd,

= 8.2, 1.2 Hz)
~124.5NOESY: Correlates to H-3 (Oxirane)
C-2' (C-NO

)
-~148.5-

To definitively prove that the molecule is the trans isomer and that the nitro group is correctly positioned, we map the heteronuclear multiple-bond correlations (HMBC) alongside the nuclear Overhauser effect (NOESY) data.

HMBC_NOESY H2 Epoxide H-2 H3 Epoxide H-3 H2->H3 NOESY (Weak/Absent = trans) H2->H3 3JHH ~1.8 Hz CO Carbonyl C=O H2->CO HMBC (3JCH) C1 Ar C-1' (o-nitro) H3->C1 HMBC (3JCH)

Key HMBC (through-bond) and NOESY (through-space) correlations establishing regiochemistry and stereochemistry.

Conclusion

Relying solely on 1D NMR for the structural confirmation of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone introduces unacceptable risk into the drug development pipeline. By implementing a self-validating 2D NMR suite in CDCl


, researchers can cross-reference scalar couplings with spatial NOESY data and through-bond HMBC connectivity, transforming presumptive assignments into authoritative structural proof.
References
  • Obregón, M., Escobedo, C., Enriquez, R. G., & Lozada, M. (2014). Investigation of Three Diasteromeric Chalcone Epoxides Derivatives by NMR Spectroscopy and X-ray Crystallography. Journal of Chemical Crystallography.[Link]

  • Mphahlele, M. J., Maluleka, M. M., & Mampa, R. M. (2019). Elucidation of the Structure of the 2-amino-3,5-Dibromochalcone Epoxides in Solution and Solid State. Crystals.[Link]

  • Hidalgo, A. Y., et al. (2024). Position Matters: Effect of Nitro Group in Chalcones on Biological Activities and Correlation via Molecular Docking. Scientia Pharmaceutica.[Link]

  • Obregón-Mendoza, M. A., et al. (2015). Facile Preparation of 1,2-Diols from Chalcones: An NMR Spectroscopy and X-Ray Crystallography Study. International Journal of Organic Chemistry.[Link]

Sources

Comparative

Comprehensive Guide: HPLC Analysis for Purity Assessment of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary & Strategic Context 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (often an intermediate in the synthesis of 1,5-benzothiazepines or functionalized flavonoids) presents a unique analytical challenge. Its pur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (often an intermediate in the synthesis of 1,5-benzothiazepines or functionalized flavonoids) presents a unique analytical challenge. Its purity assessment requires a dual-focus strategy: monitoring chemical stability (liability of the epoxide ring to hydrolyze) and stereochemical integrity (presence of enantiomers/diastereomers).

This guide compares two distinct analytical workflows:

  • High-Stability Reversed-Phase (RP-HPLC): Optimized for chemical purity and reaction monitoring.

  • Chiral Normal-Phase (NP-HPLC): Essential for determining Enantiomeric Excess (ee%) and diastereomeric ratios.

Why This Comparison Matters

Standard generic HPLC methods often degrade this epoxide on-column due to acidic mobile phases, leading to false "impurity" peaks (diols). This guide provides a self-validating protocol that preserves the analyte's integrity while delivering high-resolution separation from its precursor (o-nitrochalcone) and degradation products.

Comparative Analysis of Methodologies

The following table objectively compares the two primary alternatives for analyzing this compound.

FeatureAlternative A: Neutral RP-HPLC (Recommended for Chemical Purity) Alternative B: Acidic RP-HPLC (Standard Generic Method) Alternative C: Chiral NP-HPLC (For Stereochemistry)
Stationary Phase C18 or Phenyl-Hexyl (End-capped)Standard C18Amylose/Cellulose (e.g., Chiralpak IA/IB)
Mobile Phase ACN / 10mM Ammonium Acetate (pH 5.5)ACN / 0.1% TFA or H₃PO₄ (pH ~2.0)Hexane / Isopropanol (90:10)
Epoxide Stability High (Neutral pH prevents ring opening)Low (Risk of in-situ hydrolysis to diol)High (Aprotic solvents)
Selectivity Separates Epoxide, Chalcone, & DiolGood, but artifact peaks likelySeparates Enantiomers (R,R vs S,S)
Detection Limit Excellent (UV 254 nm)GoodModerate (Solvent cutoff limits)
Cost/Run LowLowHigh (Solvent consumption)
Expert Insight: The "Acid Trap"

Critical Warning: Many standard HPLC protocols use 0.1% Trifluoroacetic acid (TFA). For 2,3-Epoxy-3-(o-nitrophenyl)propiophenone, this is detrimental. The electron-withdrawing o-nitro group activates the epoxide, making it susceptible to acid-catalyzed ring opening. You must use a buffered neutral mobile phase (Alternative A) to distinguish true impurities from method-induced artifacts.

Detailed Experimental Protocol (Self-Validating System)

This protocol focuses on Alternative A (Neutral RP-HPLC) as the primary method for chemical purity, as it balances robustness with analyte stability.

A. Instrumentation & Conditions[1][2][3][4][5]
  • System: HPLC with Diode Array Detector (DAD) for peak purity verification.

  • Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent end-capped column.

  • Temperature: 30°C (Controlled to prevent thermal degradation).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5–10 µL.

  • Detection:

    • 254 nm: General aromatic detection (Epoxide & Impurities).

    • 310 nm: Specific for unreacted o-nitrochalcone (Chalcones have higher

      
       due to conjugation).
      
B. Mobile Phase Preparation[3][5][6]
  • Solvent A (Buffer): 10 mM Ammonium Acetate in Water (Adjust pH to 5.5 with dilute Acetic Acid). Why? This buffer capacity prevents local acidity shifts without catalyzing hydrolysis.

  • Solvent B: Acetonitrile (HPLC Grade).

C. Gradient Profile
Time (min)% Solvent A (Buffer)% Solvent B (ACN)Phase Description
0.07030Initial equilibration
15.01090Elution of hydrophobic chalcone
18.01090Wash
18.17030Re-equilibration
23.07030Ready for next injection
D. Sample Preparation[1][3][5]
  • Diluent: Acetonitrile:Water (50:50). Avoid pure ACN if the sample precipitates; avoid pure water to prevent hydrolysis.

  • Concentration: 0.5 mg/mL.

  • Filtration: 0.22 µm PTFE filter (Do not use Nylon, which can adsorb nitro-aromatics).

Visualizing the Analytical Logic

The following diagram illustrates the decision matrix for selecting the correct method and the degradation pathway that necessitates specific conditions.

AnalyticalWorkflow cluster_degradation Degradation Risk (Avoid Acid!) Sample Crude Sample (Epoxide + Impurities) Goal Analytical Goal? Sample->Goal ChemPurity Chemical Purity (Is it pure?) Goal->ChemPurity Routine QC StereoPurity Stereochemical Purity (Is it the right isomer?) Goal->StereoPurity Final Release MethodA Method A: Neutral RP-HPLC (C18, pH 5.5) ChemPurity->MethodA High Stability MethodB Method B: Chiral NP-HPLC (Amylose-based) StereoPurity->MethodB Chiral Selector ResultA Output: 1. Epoxide Purity % 2. Chalcone Residue 3. Diol (Hydrolysis) MethodA->ResultA ResultB Output: 1. Enantiomeric Excess (ee%) 2. Diastereomer Ratio MethodB->ResultB Epoxide Epoxide (Analyte) Diol Diol Impurity (Artifact) Epoxide->Diol Hydrolysis Acid Acidic Mobile Phase (pH < 3) Acid->Diol

Caption: Analytical decision tree highlighting the critical split between chemical and stereochemical analysis, and the risk of acid-induced hydrolysis.

Data Interpretation & Performance Metrics

When validating Method A (Neutral RP-HPLC), typical system suitability results should meet these criteria. If your data deviates, consult the "Causality" column.

ParameterAcceptance CriteriaExperimental Causality
Resolution (Rs) > 2.0 between Epoxide and ChalconeChalcone is planar and more hydrophobic; Epoxide is kinked and more polar.
Tailing Factor (T) 0.9 < T < 1.2The o-nitro group can interact with silanols. Ammonium acetate suppresses this interaction.
Retention Time (RT) Diol < Epoxide < ChalconePolarity order: Diol (Most Polar) elutes first; Chalcone (Least Polar) elutes last.
% RSD (Area) < 1.0% (n=6)Indicates epoxide stability in the autosampler. If high, check solvent pH.
Troubleshooting "Ghost Peaks"

If you observe a peak eluting before the main epoxide peak that grows over time:

  • Diagnosis: This is likely the diol derivative (2,3-dihydroxy-3-(o-nitrophenyl)propiophenone).

  • Root Cause: The sample diluent is too acidic or the autosampler temperature is too high.

  • Fix: Switch to fresh Ammonium Acetate buffer and lower autosampler temperature to 4°C.

References

  • PubChem. (n.d.).[1] 2,3-Epoxy-3-(o-nitrophenyl)propiophenone | C15H11NO4.[1] National Institutes of Health. Retrieved March 8, 2026, from [Link]

  • Yalçın, E. (2021).[2][3][4] Diastereomeric Separation of a Novel Chalcone Derivative by Chiral HPLC. Adıyaman University Journal of Science, 11(1), 205-214.[3] Retrieved March 8, 2026, from [Link]

  • Royal Society of Chemistry. (2010). Kinetic Analysis of Chalcone Epoxidation in a Biphasic System. Retrieved March 8, 2026, from [Link]

  • Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved March 8, 2026, from [Link]

Sources

Validation

comparison of different synthetic routes to 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

For Researchers, Scientists, and Drug Development Professionals In the landscape of synthetic organic chemistry, the efficient construction of functionalized epoxides is of paramount importance, as these moieties serve a...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the efficient construction of functionalized epoxides is of paramount importance, as these moieties serve as versatile intermediates in the synthesis of a wide array of complex molecules and pharmacologically active compounds. This guide provides an in-depth comparative analysis of the primary synthetic routes to 2,3-Epoxy-3-(o-nitrophenyl)propiophenone, a valuable building block characterized by its reactive epoxide ring and the presence of a nitro-substituted aromatic group.

This document delves into two principal synthetic strategies: the direct, one-step Darzens condensation and a two-step approach involving the epoxidation of a chalcone precursor. We will explore the mechanistic underpinnings of each route, provide detailed, field-tested experimental protocols, and offer a comparative analysis of their respective yields, operational complexities, and adherence to the principles of green chemistry.

At a Glance: A Comparative Overview

ParameterRoute A: Darzens CondensationRoute B: Epoxidation of Chalcone
Starting Materials 2-Nitrobenzaldehyde, Phenacyl chloride2-Nitrobenzaldehyde, Acetophenone, Hydrogen Peroxide
Number of Steps 12
Key Intermediates Halohydrin alkoxide1-Phenyl-3-(o-nitrophenyl)-2-propen-1-one (Chalcone)
Typical Yield Good to ExcellentGood to Excellent (cumulative over two steps)
Reaction Conditions Mild, often at room temperature. Can be performed in aqueous media.Claisen-Schmidt: Room temperature to slightly elevated. Epoxidation: Typically 0-5 °C.
Key Advantages Atom economy, single-step synthesis.Readily available starting materials, well-established reactions.
Key Disadvantages Phenacyl chloride is a lachrymator.Two separate reaction and purification steps, potentially lowering overall yield.

Route A: The Darzens Condensation

The Darzens condensation is a classic and efficient method for the synthesis of α,β-epoxy ketones (glycidic ketones).[1] This reaction involves the base-mediated condensation of an α-halo ketone with an aldehyde.[2][3] The key to this transformation is the initial deprotonation of the α-halo ketone to form a resonance-stabilized enolate, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. A subsequent intramolecular SN2 reaction forms the epoxide ring.[4]

A significant advantage of the Darzens reaction is its ability to be performed under environmentally benign conditions, such as in a water suspension medium, which simplifies the work-up procedure and avoids the use of volatile organic solvents.

Mechanistic Pathway of the Darzens Condensation

Darzens_Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product 2-Nitrobenzaldehyde 2-Nitrobenzaldehyde Halohydrin_Alkoxide Halohydrin Alkoxide 2-Nitrobenzaldehyde->Halohydrin_Alkoxide Nucleophilic Attack Phenacyl_Chloride Phenacyl Chloride Enolate Enolate Phenacyl_Chloride->Enolate Base (e.g., NaOH) Enolate->Halohydrin_Alkoxide Epoxide 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Halohydrin_Alkoxide->Epoxide Intramolecular SN2 Epoxidation_Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product Chalcone 1-Phenyl-3-(o-nitrophenyl) -2-propen-1-one Enolate_Intermediate Enolate Intermediate Chalcone->Enolate_Intermediate Michael Addition H2O2 Hydrogen Peroxide Hydroperoxide_Anion Hydroperoxide Anion H2O2->Hydroperoxide_Anion Base (e.g., NaOH) Hydroperoxide_Anion->Enolate_Intermediate Epoxide 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Enolate_Intermediate->Epoxide Intramolecular Cyclization Workflow_Comparison cluster_route_a Route A: Darzens Condensation cluster_route_b Route B: Epoxidation of Chalcone A1 Mix 2-Nitrobenzaldehyde, Phenacyl Chloride, and NaOH in Water A2 Stir at Room Temperature (2-3 hours) A1->A2 A3 Filter and Wash with Water A2->A3 A4 Recrystallize from Ethanol A3->A4 B1 Claisen-Schmidt Condensation: 2-Nitrobenzaldehyde + Acetophenone (NaOH, Ethanol, 4-6 hours) B2 Isolate and Purify Chalcone B1->B2 B3 Epoxidation: Chalcone + H2O2 (NaOH, Methanol, 0-5 °C, 2-4 hours) B2->B3 B4 Filter and Wash with Water B3->B4 B5 Recrystallize from Ethanol B4->B5

Sources

Comparative

Comparative Reactivity Profile: o-Nitro vs. p-Nitro Chalcone Epoxides

Executive Summary In the synthesis of pharmacologically active heterocycles—specifically 1,5-benzothiazepines—nitro-substituted chalcone epoxides serve as high-value electrophiles. This guide compares the reactivity of 2...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of pharmacologically active heterocycles—specifically 1,5-benzothiazepines—nitro-substituted chalcone epoxides serve as high-value electrophiles. This guide compares the reactivity of 2-nitro (o-nitro) and 4-nitro (p-nitro) chalcone epoxides.

The Verdict: While both isomers possess strong electron-withdrawing groups (EWG) that activate the epoxide ring toward nucleophilic attack, the 4-nitro (p-nitro) isomer exhibits superior reactivity kinetics and regioselectivity. The 2-nitro (o-nitro) isomer, despite similar electronic activation, suffers from significant steric hindrance at the reaction center, necessitating harsher reaction conditions and often resulting in lower yields due to competing side reactions or incomplete conversion.

Mechanistic Profiling: Sterics vs. Electronics[1]

To understand the reactivity divergence, we must analyze the electronic and steric environments of the


-carbon, the primary site of nucleophilic attack in these 

-epoxy ketones.
4-Nitro Chalcone Epoxide (p-Nitro)
  • Electronic Effect: The nitro group at the para position exerts a powerful electron-withdrawing effect via both induction (-I) and resonance (-R). This significantly depletes electron density at the

    
    -carbon, making it a "hard" electrophile highly susceptible to attack by nucleophiles (e.g., thiols, amines).
    
  • Steric Environment: The substituent is distal to the reaction center. The trajectory for nucleophilic attack (Burgi-Dunitz angle) is unobstructed.

  • Outcome: Fast reaction rates, high regioselectivity for

    
    -attack.
    
2-Nitro Chalcone Epoxide (o-Nitro)
  • Electronic Effect: Similar -I and -R effects are present. Theoretically, the inductive effect should be stronger due to proximity.

  • Steric Environment: The ortho nitro group creates substantial steric bulk near the

    
    -carbon. This "ortho effect" physically blocks the approach of the nucleophile.
    
  • Outcome: Kinetic retardation. The transition state energy is raised not by electronics, but by steric repulsion. This often requires elevated temperatures, which can degrade the sensitive epoxide moiety.

Pathway Visualization

The following diagram illustrates the divergent reaction pathways driven by these factors.

ReactivityPathways Start Chalcone Epoxide Substrate Para p-Nitro Isomer (Distal EWG) Start->Para Ortho o-Nitro Isomer (Proximal Sterics) Start->Ortho Act_Para High Electrophilicity Low Steric Barrier Para->Act_Para Electronic Activation Act_Ortho High Electrophilicity High Steric Barrier Ortho->Act_Ortho Electronic + Steric Clash TS_Para Low Energy TS Fast Kinetics Act_Para->TS_Para Nucleophilic Attack TS_Ortho High Energy TS Slow Kinetics Act_Ortho->TS_Ortho Nucleophilic Attack Product 1,5-Benzothiazepine (Target) TS_Para->Product High Yield (>85%) TS_Ortho->Product Mod. Yield (50-65%)

Figure 1: Decision tree illustrating the kinetic impact of substituent position on epoxide ring opening.

Experimental Case Study: Synthesis of 1,5-Benzothiazepines

The reaction of chalcone epoxides with 2-aminothiophenol is the gold-standard assay for comparing reactivity. It involves an initial nucleophilic attack by the thiol (fast) followed by an intramolecular condensation of the amine (slow) to close the seven-membered ring.

Comparative Performance Data
Metricp-Nitro Chalcone Epoxideo-Nitro Chalcone EpoxideCausality
Reaction Time 2.5 - 3.0 Hours5.0 - 7.0 HoursSteric hindrance in o-isomer slows nucleophilic approach.
Temperature Reflux (Ethanol)Reflux (Ethanol + Acid Cat.)o-isomer often requires acid catalysis to activate the epoxide oxygen.
Yield 82 - 89%55 - 65%Slower kinetics allow competing polymerization or degradation.
Purity (Crude) High (>90%)Moderate (requires chromatography)Incomplete conversion common in o-isomer.
Detailed Protocol: p-Nitro Optimization (Adaptable for o-Nitro)

This protocol is self-validating; the color change serves as a visual endpoint indicator.

Reagents:

  • (E)-4-nitrochalcone epoxide (1.0 mmol)

  • 2-Aminothiophenol (1.1 mmol)

  • Ethanol (10 mL, absolute)

  • Glacial Acetic Acid (catalytic, 2-3 drops) - Crucial for o-nitro variant

Workflow:

  • Preparation: Dissolve the chalcone epoxide in absolute ethanol in a 50 mL round-bottom flask. Ensure complete solubility; mild heating (40°C) may be required.

  • Initiation: Add 2-aminothiophenol dropwise.

    • Checkpoint: The solution should turn slightly yellow.

  • Catalysis: Add 2 drops of glacial acetic acid.

    • Note: For the o-nitro isomer, increase acid catalyst to 5 drops to protonate the epoxide oxygen, compensating for steric hindrance.

  • Reaction: Reflux the mixture.

    • p-Nitro: Reflux for 3 hours. Monitor TLC (Hexane:EtOAc 7:3).

    • o-Nitro: Reflux for 6-8 hours.

  • Work-up: Cool to room temperature. Pour the reaction mixture into crushed ice (50 g).

  • Isolation: A solid precipitate should form immediately. Filter, wash with cold water, and recrystallize from ethanol.

Reaction Mechanism Diagram

Mechanism Epoxide Nitro Chalcone Epoxide Intermediate1 Step 1: Thia-Michael Addition (Ring Opening at Beta-Carbon) Epoxide->Intermediate1 Reflux/EtOH Reagent 2-Aminothiophenol Reagent->Intermediate1 Reflux/EtOH Intermediate2 Step 2: Intramolecular Cyclization (Amine attacks Carbonyl) Intermediate1->Intermediate2 -H2O Final 1,5-Benzothiazepine Intermediate2->Final Dehydration

Figure 2: Step-wise mechanism of 1,5-benzothiazepine formation from chalcone epoxides.

Troubleshooting & Optimization

  • Low Yield with o-Nitro: If yields remain <50%, switch solvent to n-butanol to achieve a higher reflux temperature (117°C vs 78°C). The higher thermal energy helps overcome the steric barrier.

  • Regioselectivity Issues: In rare cases, the o-nitro group can direct attack to the

    
    -carbon via field effects. If unexpected products arise, confirm structure via HMBC NMR (look for correlation between the thio-ether proton and the carbonyl carbon).
    
  • Green Chemistry Alternative: Microwave irradiation (MW) significantly levels the playing field. Irradiating the o-nitro mixture at 140°C for 10 minutes often matches the yield of the p-nitro thermal reaction.

References

  • Synthesis of 1,5-benzothiazepines from chalcones and o-aminothiophenol. ResearchGate.

  • Microwave assisted heterocyclization: A rapid and efficient synthesis of 1,5-benzothiazepines. NIScPR.

  • Position Matters: Effect of Nitro Group in Chalcones on Biological Activities. MDPI.

  • Regioselectivity of Epoxide Ring‐Openings via SN2 Reactions. Chemistry Europe.

  • The Influence of Nitro Group on Synthesis (Claisen-Schmidt Precursors). JOCPR.

Validation

Mechanistic Validation of Quinoline Synthesis from Epoxy Ketones: A Comparative Guide to Process Analytical Technologies (PAT)

Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Comparative analysis of analytical toolkits for capturing transient intermediates in cascade heterocycle synthesis. The Mechanistic Chall...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Process Chemists, and Drug Development Professionals Focus: Comparative analysis of analytical toolkits for capturing transient intermediates in cascade heterocycle synthesis.

The Mechanistic Challenge: Capturing the Unseen

The synthesis of highly substituted quinolines from


-epoxy ketones and anilines is a powerful cascade reaction utilized in the development of antimalarial and oncology drugs. However, optimizing this reaction for commercial scale-up requires precise mechanistic validation.

The proposed mechanism involves a highly reactive transient intermediate:

  • Epoxide Ring Opening: Aniline nucleophilically attacks the

    
    -epoxy ketone to form a 
    
    
    
    -amino-
    
    
    -hydroxy ketone.
  • Cyclization & Dehydration: The intermediate undergoes rapid intramolecular condensation and subsequent oxidative aromatization to yield the quinoline core.

Because the


-amino-

-hydroxy ketone intermediate is thermodynamically unstable, traditional offline analytical methods often fail to capture it. Quenching the reaction alters the thermodynamic equilibrium, leading to intermediate degradation before analysis. To definitively validate this mechanism, chemists must employ Process Analytical Technologies (PAT) that analyze the reaction in situ and operando[1].

Mechanism A α,β-Epoxy Ketone + Aniline (Starting Materials) B Nucleophilic Epoxide Ring Opening (Regioselective Attack) A->B C β-Amino-α-Hydroxy Ketone (Transient Intermediate) B->C D Intramolecular Cyclization & Dehydration C->D E Substituted Quinoline (Final Aromatic Product) D->E

Caption: Mechanistic pathway of quinoline formation from α,β-epoxy ketones and anilines.

Technology Comparison: Evaluating the Analytical Toolkits

To objectively validate the mechanism, we compare three distinct analytical approaches: In Situ ReactIR , Operando Flow NMR , and Offline LC-MS .

In Situ ReactIR (ATR-FTIR)

ReactIR utilizes an Attenuated Total Reflection (ATR) probe inserted directly into the reaction vessel. It operates in the mid-infrared "fingerprint" region, capturing high-frequency data points (every few seconds) without disturbing the reaction environment[1].

  • Causality for Selection: By tracking the disappearance of the epoxide

    
     stretch (~850 cm⁻¹) and the transient appearance of the hydroxyl 
    
    
    
    stretch (~3300 cm⁻¹), ReactIR provides the exact kinetic profile of the intermediate's formation and consumption. It is immune to the degradation artifacts caused by sample extraction.
Operando Benchtop NMR

Operando NMR involves pumping the reaction mixture through a flow cell situated within a benchtop NMR spectrometer[2].

  • Causality for Selection: While FTIR provides excellent kinetic data based on functional groups, it lacks absolute structural specificity. Operando NMR resolves this by tracking the specific proton shifts—such as the transition of the epoxide protons (

    
     3.0-4.0 ppm) to the newly formed 
    
    
    
    -hydroxy methine protons—providing unequivocal proof of the regioselectivity of the aniline attack[3][4].
Offline LC-MS (Quench & Analyze)

The traditional baseline method involves extracting aliquots, quenching them in a cold solvent, and analyzing them via Liquid Chromatography-Mass Spectrometry.

  • Causality for Selection: Used strictly for endpoint validation and exact mass confirmation. It is fundamentally flawed for kinetic tracking in this specific cascade, as the

    
    -amino-
    
    
    
    -hydroxy ketone readily dehydrates during the chromatography process.
Quantitative Performance Summary
Analytical ToolkitTemporal ResolutionStructural SpecificityIntermediate Capture RatePrimary Limitation
In Situ ReactIR < 15 secondsModerate (Functional Groups)> 98%Cannot distinguish stereoisomers
Operando NMR 1 - 3 minutesHigh (Atomic Level)~ 85%Lower sensitivity; requires flow loop
Offline LC-MS Discrete (Manual)Very High (Exact Mass)< 10% (Degradation)Quenching alters reaction state

Experimental Validation Protocol

To create a self-validating system, the experiment must utilize ReactIR and Operando NMR concurrently. The kinetic rate constants derived from the ReactIR data must mathematically match the concentration decay curves from the NMR data. If these orthogonal datasets align, the mechanism is definitively validated.

Workflow Reactor Reaction Vessel (Epoxy Ketone + Aniline) ReactIR In Situ ReactIR (ATR-FTIR Probe) Reactor->ReactIR Real-Time Kinetics NMR Operando NMR (Flow Cell System) Reactor->NMR Structural Elucidation LCMS Offline LC-MS (Quench Aliquots) Reactor->LCMS Endpoint Validation

Caption: Multi-modal PAT workflow for real-time mechanistic validation.

Step-by-Step Methodology

Step 1: System Initialization & Background Profiling

  • Equip a 100 mL jacketed reactor with a Mettler Toledo ReactIR 702L DiComp (Diamond) probe[1].

  • Establish a low-volume PTFE flow loop (< 2 mL dead volume) from the reactor to a 60 MHz benchtop Operando NMR flow cell[2]. Crucial Causality: The dead volume must be minimized to prevent a temporal lag between the IR and NMR datasets, ensuring synchronized kinetic profiling.

  • Add 50 mL of anhydrous acetonitrile and acquire background spectra for both instruments.

Step 2: Reagent Loading & Baseline Acquisition

  • Introduce 10 mmol of the target

    
    -epoxy ketone.
    
  • Allow the system to reach thermal equilibrium (e.g., 60 °C).

  • Record the baseline concentration of the epoxide (ReactIR: ~850 cm⁻¹; NMR:

    
     3.2 ppm).
    

Step 3: Reaction Initiation & Real-Time Monitoring

  • Inject 12 mmol of aniline and the selected catalyst (e.g., Lewis acid).

  • ReactIR Tracking: Configure the iC IR software to continuously monitor the appearance of the intermediate

    
     stretch (~3300 cm⁻¹) and the subsequent appearance of the quinoline 
    
    
    
    aromatic stretches (~1600 cm⁻¹)[1].
  • NMR Tracking: Acquire sequential 1D ¹H NMR spectra every 60 seconds. Monitor the transient appearance of the

    
    -hydroxy methine proton to confirm the regioselective ring opening.
    

Step 4: Orthogonal Cross-Validation

  • Identify the

    
     (time of maximum concentration) of the intermediate using the real-time ReactIR trendline.
    
  • Exactly at

    
    , extract a 0.1 mL aliquot, immediately quench in -78 °C methanol, and subject it to LC-MS to confirm the exact mass (M+H) of the 
    
    
    
    -amino-
    
    
    -hydroxy ketone.
  • Overlay the normalized concentration curves from ReactIR and Operando NMR. A matching decay trajectory validates both the structural assignment and the kinetic rate.

Conclusion

Relying solely on offline LC-MS for cascade reactions like quinoline formation from epoxy ketones leads to blind spots regarding transient intermediates. By deploying a concurrent ReactIR and Operando NMR strategy, researchers can achieve a self-validating mechanistic profile. ReactIR provides the uninterrupted kinetic resolution necessary to identify the exact lifespan of the


-amino-

-hydroxy ketone, while Operando NMR delivers the atomic-level structural proof required to confirm the regioselectivity of the epoxide ring opening.

References

  • Mettler Toledo. "Mettler Toledo ReactIR In Situ Reaction Analysis." Taawon. Available at:[Link]

  • Zhao, E. W., et al. "Operando NMR quantifies liquid product, water crossover and carbonates for electrochemical CO2 reduction." ChemRxiv, 2023. Available at:[Link]

  • "Operando NMR of Adsorbed Molecules Becomes Feasible Using Benchtop Spectrometers." IntechOpen, 2023. Available at: [Link]

  • "Operando monitoring of mechanisms and deactivation of molecular catalysts." Green Chemistry (RSC Publishing), 2022. Available at:[Link]

Sources

Comparative

spectroscopic comparison of cis and trans isomers of chalcone epoxides

This guide provides an in-depth spectroscopic comparison of cis- and trans-chalcone epoxides, designed for researchers in medicinal chemistry and organic synthesis.[1] It synthesizes experimental data with mechanistic in...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth spectroscopic comparison of cis- and trans-chalcone epoxides, designed for researchers in medicinal chemistry and organic synthesis.[1] It synthesizes experimental data with mechanistic insights to ensure accurate stereochemical assignment.[1]

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[2]

Executive Summary

Chalcone epoxides (


-epoxy ketones) are critical intermediates in the synthesis of flavonoids and pyrazolines, exhibiting significant pharmacological activities including anti-inflammatory and anticancer properties.[3] Distinguishing between their cis and trans diastereomers is non-trivial because the spectroscopic "rules" that apply to their alkene precursors (chalcones) are reversed  in the epoxide products.

This guide provides a definitive technical framework for differentiating these isomers using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. The core insight is that while trans-alkenes exhibit larger coupling constants than cis-alkenes, cis-epoxides typically exhibit larger vicinal coupling constants (


) than their trans counterparts (

)
due to the specific dihedral geometry of the oxirane ring.

Mechanistic Background & Stereochemistry[2][4]

The Synthetic Pathway

Understanding the source of the isomer is the first step in characterization. The most common synthesis method, the Weitz-Scheffer epoxidation (alkaline hydrogen peroxide), is highly stereoselective.

  • Precursor: Trans-chalcone (thermodynamically stable).[1]

  • Mechanism: Nucleophilic attack by the hydroperoxide anion (

    
    ) on the 
    
    
    
    -carbon.
  • Outcome: The reaction proceeds via an enolate intermediate that allows bond rotation, typically yielding the thermodynamically more stable trans-epoxide , regardless of the starting alkene geometry (though trans-chalcone is the standard substrate).

  • Cis-Epoxides: These are synthetically challenging and often require specialized conditions (e.g., photoisomerization or specific Lewis acid catalysts) to prevent relaxation to the trans form.

Stereochemical Geometry
  • Trans-Isomer: The benzoyl group and the phenyl ring are on opposite sides of the oxirane plane. The dihedral angle between H-

    
     and H-
    
    
    
    is approximately
    
    
    .[1]
  • Cis-Isomer: The bulky groups are on the same side (eclipsed). The dihedral angle between H-

    
     and H-
    
    
    
    is approximately
    
    
    .[1]

Spectroscopic Analysis: The Core Comparison

H NMR Spectroscopy (The Gold Standard)

The definitive method for assignment is the measurement of the vicinal coupling constant (


) of the epoxide ring protons.
The "Coupling Constant Reversal"

In open-chain alkenes,


.
In epoxides, this trend is reversed. 
  • Cis-Epoxide: The dihedral angle of

    
     places the protons in a position of maximum orbital overlap according to the Karplus relationship, resulting in a larger  coupling constant (
    
    
    
    ).
  • Trans-Epoxide: The dihedral angle of

    
     (rigid 3-membered ring) falls into a lower magnitude region of the Karplus curve compared to the perfect 
    
    
    
    anti-periplanar arrangement of alkenes. This results in a smaller coupling constant (
    
    
    ).
Chemical Shift Trends (

)[4][5]
  • Shielding Effects: In the cis isomer, the proximity of the two aromatic rings can lead to anisotropic shielding effects, often causing the epoxide protons to appear slightly upfield compared to the trans isomer, though this is less diagnostic than the

    
     value.
    
Infrared (IR) Spectroscopy

While less definitive than NMR, IR provides corroborating evidence regarding the conjugation and ring strain.

  • Carbonyl Stretch (

    
    ): 
    
    • Chalcone (Enone):

      
       (Conjugated).
      
    • Epoxide (Epoxy ketone):

      
      . The loss of direct 
      
      
      
      -conjugation between the alkene and carbonyl shifts the band to a higher frequency (wavenumber).
  • Epoxide Ring Vibrations: Characteristic bands appear at

    
     (symmetric ring breathing) and 
    
    
    
    .

Data Presentation: Comparative Tables

Table 1: H NMR Parameters for Chalcone Epoxide Isomers
ParameterTrans-Chalcone EpoxideCis-Chalcone EpoxideMechanistic Cause
Coupling Constant (

)
1.5 -- 2.5 Hz 4.0 -- 5.0 Hz Dihedral angle dependence (Karplus relation in oxirane ring).[1]
Multiplicity Doublet (sharp)Doublet (often broader)Spin-spin coupling between H-

and H-

.[1]
H-

Chemical Shift

ppm

ppm
Deshielded by carbonyl; exact position varies by substituents.
H-

Chemical Shift

ppm

ppm
Benzylic position.
Table 2: Comparison with Precursor (Chalcone)
Compound ClassTrans-Isomer

Value
Cis-Isomer

Value
Trend
Alkene (Precursor) 12 -- 18 Hz6 -- 12 HzTrans > Cis
Epoxide (Product) 1.5 -- 2.5 Hz 4.0 -- 5.0 Hz Cis > Trans

Experimental Protocols

Protocol A: Synthesis of Trans-Chalcone Epoxide (Weitz-Scheffer)

Objective: To generate the standard trans reference material.[1]

  • Dissolution: Dissolve 1.0 mmol of trans-chalcone in 10 mL of Methanol (MeOH) or Acetone in a round-bottom flask.

  • Basification: Add 0.5 mL of 2M NaOH solution dropwise while stirring. The solution may darken (enolate formation).

  • Oxidation: Add 1.5 mL of 30%

    
     dropwise at room temperature.
    
  • Reaction: Stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The fluorescent chalcone spot will disappear, replaced by a lower

    
     epoxide spot.
    
  • Workup: Pour mixture into ice water (50 mL). The trans-epoxide typically precipitates as a white solid.[1] Filter, wash with cold water, and recrystallize from Ethanol.

Protocol B: NMR Acquisition for Isomer Differentiation

Objective: To obtain high-resolution coupling constants.

  • Sample Prep: Dissolve ~10 mg of purified epoxide in 0.6 mL

    
    .
    
  • Acquisition:

    • Set spectral width to -2 to 12 ppm.[1]

    • Crucial: Acquire at least 16 scans to resolve the small coupling constants clearly.

    • Ensure good shimming; broad lines can obscure the 2 Hz splitting of the trans isomer, making it look like a singlet.

  • Processing: Apply a window function (e.g., Gaussian) to enhance resolution if the doublet is not distinct.

Visualization & Logic Flows

Diagram 1: Isomer Differentiation Workflow

This decision tree guides the researcher from the crude reaction mixture to the definitive stereochemical assignment.

IsomerDifferentiation Start Unknown Chalcone Epoxide Sample NMR Acquire 1H NMR (CDCl3) Start->NMR Analyze Analyze H-alpha & H-beta Region (3.5 - 4.5 ppm) NMR->Analyze Measure Measure Coupling Constant (J) Analyze->Measure Decision J Value Magnitude? Measure->Decision Trans Trans-Epoxide Identified (J = 1.5 - 2.5 Hz) Decision->Trans Small J (~2 Hz) Cis Cis-Epoxide Identified (J = 4.0 - 5.0 Hz) Decision->Cis Large J (~5 Hz) Check Check Precursor (Did you start with Cis-Chalcone?) Cis->Check Verify Synthesis

Caption: Logical workflow for assigning stereochemistry based on NMR coupling constants.

Diagram 2: Synthesis & Stereoselectivity

This diagram illustrates why the trans-epoxide is the predominant product in standard synthesis.

SynthesisPath Chalcone Trans-Chalcone (Alkene) Enolate Enolate Intermediate (Bond Rotation Possible) Chalcone->Enolate NaOH / H2O2 TransEpox Trans-Epoxide (Thermodynamic Product) Enolate->TransEpox Major Path (Steric Relief) CisEpox Cis-Epoxide (Kinetic/Unstable) Enolate->CisEpox Minor Path (Steric Clash)

Caption: The Weitz-Scheffer reaction favors the trans-epoxide due to bond rotation in the intermediate.

References

  • KBFI. Theoretical prediction and assignment of vicinal 1H-1H coupling constants of diastereomeric epoxides. Retrieved from [Link]

  • ResearchGate. Investigation of Three Diasteromeric Chalcone Epoxides Derivatives by NMR Spectroscopy and X-ray Crystallography. Retrieved from [Link]

  • PubChem. Chalcone alpha,beta-epoxide Data. Retrieved from [Link]

  • Chemistry LibreTexts. Nuclear Magnetic Resonance (NMR) of Alkenes and Epoxides. Retrieved from [Link]

Sources

Validation

kinetic studies of the ring-opening of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Publish Comparison Guide: Kinetic Studies & Reactivity of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone Executive Summary This guide analyzes the kinetic behavior of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specialized ch...

Author: BenchChem Technical Support Team. Date: March 2026

Publish Comparison Guide: Kinetic Studies & Reactivity of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Summary

This guide analyzes the kinetic behavior of 2,3-Epoxy-3-(o-nitrophenyl)propiophenone , a specialized chalcone-derived epoxide. Unlike standard aryl epoxides, this molecule possesses a unique ortho-nitro substituent that introduces a bifurcation in its reactivity profile:

  • Pathway A (Cyclization): Under acidic conditions, the o-nitro group engages in a redox-cyclization (modified Tennant reaction) to form quinolone derivatives.

  • Pathway B (Nucleophilic Opening/Resolution): Under Lewis acid catalysis (e.g., Sc(III) complexes), the ring opens cleanly with nucleophiles (like pyrazoles), enabling kinetic resolution (KR) to access enantiopure intermediates.

This guide compares the Sc(III)-catalyzed Kinetic Resolution (the preferred method for chiral synthesis) against the Acid-Mediated Cyclization (an alternative synthetic route to heterocycles) and standard Unsubstituted Analogs to demonstrate the steric and electronic impact of the o-nitro group.

Mechanistic Pathways & Kinetic Bifurcation

The kinetics of this molecule are defined by the competition between intermolecular nucleophilic attack and intramolecular participation.

Pathway Analysis
  • Standard Epoxides (e.g., p-nitro or unsubstituted): React primarily via

    
    -like (basic) or 
    
    
    
    -like (acidic) ring opening to form diols or halohydrins.
  • 2,3-Epoxy-3-(o-nitrophenyl)propiophenone: The o-nitro group acts as an internal nucleophile/oxidant under acidic conditions, accelerating ring opening but diverting the product to a 1,3-dihydroxy-2-phenylquinolin-4(1H)-one scaffold.

Diagram 1: Kinetic Bifurcation of o-Nitro Chalcone Epoxides

ReactionPathways Epoxide 2,3-Epoxy-3-(o-nitrophenyl) propiophenone Acid Acidic Conditions (HCl/H+) Epoxide->Acid k_cyclization Lewis Lewis Acid Catalyst (Sc(III)-N,N'-dioxide) Epoxide->Lewis k_resolution Protonated Protonated Epoxide (Activated) Acid->Protonated Coordination Sc-Coordination Complex Lewis->Coordination Quinolone 6-Chloro-1,3-dihydroxy- 2-phenylquinolin-4(1H)-one (Cyclization Product) Protonated->Quinolone Intramolecular Redox/Cyclization ChiralProduct Chiral Pyrazole Adduct + Enantioenriched Epoxide (Kinetic Resolution) Coordination->ChiralProduct Intermolecular Nucleophilic Attack

Caption: Divergent reaction pathways dictated by catalyst choice. The o-nitro group enables a unique cyclization path (red) unavailable to p-nitro analogs.

Comparative Performance Data

The following table contrasts the kinetic performance of the o-nitro substrate in a Kinetic Resolution (KR) scenario (using Sc(III)/Pyrazole) versus its analogs. This highlights the "Performance" of the molecule as a substrate for chiral synthesis.[1][2]

Table 1: Kinetic Resolution Efficiency of 2,3-Epoxy-3-aryl Ketones Context: Sc(OTf)₃/L-PiPr₂ catalyst, Pyrazole nucleophile, 35°C.

Substrate Substituent (Ar)Reaction Time (h)Conversion (%)Selectivity Factor (

)
Yield (Recovered Epoxide)Mechanistic Insight
o-Nitrophenyl (Target) 36 - 48 48% > 50 46% Steric Hindrance: The o-nitro group slows

compared to p-nitro, increasing selectivity (

) but requiring longer times.
p-Nitrophenyl (Alternative)12 - 1850%20 - 3045%Electronic Activation: Strong electron-withdrawing group (EWG) accelerates ring opening; lower steric bulk reduces chiral discrimination.
Phenyl (Unsubstituted)2450%40 - 6042%Baseline: Standard reactivity profile; balances steric and electronic factors.
o-Methylphenyl4045%> 8048%Steric Control: Similar kinetic profile to o-nitro, confirming the steric deceleration effect of ortho substitution.

Key Takeaway: The 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a slower reacting substrate than its p-nitro alternative due to steric crowding at the electrophilic center. However, this steric bulk often enhances the Selectivity Factor (


) , making it an excellent candidate for obtaining high enantiomeric excess (ee > 99%) if reaction times are extended.

Experimental Protocols

Protocol A: Kinetic Resolution (Recommended for Drug Dev)

Objective: Isolation of enantioenriched epoxide and chiral pyrazole adduct.

Reagents:

  • Substrate: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (0.1 mmol)

  • Nucleophile: 3,5-Dimethylpyrazole (0.1 mmol)

  • Catalyst: Sc(OTf)₃ (10 mol%) + Chiral N,N'-dioxide Ligand (10 mol%)

  • Solvent: CHCl₃ (dry)

Workflow:

  • Complex Formation: In a dry reaction tube, mix Sc(OTf)₃ and the Ligand in CHCl₃. Stir at 35°C for 30 mins to form the active Lewis Acid complex.

  • Substrate Addition: Add the racemic epoxide to the catalyst mixture.

  • Initiation: Add the pyrazole nucleophile.

  • Monitoring (Crucial):

    • Extract 10 µL aliquots every 2 hours.

    • Analyze via Chiral HPLC (e.g., Daicel Chiralpak IA/IB).

    • Stop reaction when conversion reaches exactly 50% (theoretical max yield for KR).

  • Workup: Flash chromatography on silica gel. The unreacted epoxide (now enantioenriched) elutes first; the ring-opened pyrazole adduct elutes second.

Protocol B: Kinetic Study of Cyclization (Control Experiment)

Objective: Quantifying the rate of the competing "Tennant" cyclization.

Workflow:

  • Dissolve epoxide in 1,4-dioxane .

  • Add HCl (4M in dioxane) at

    
    .
    
  • UV-Vis Monitoring: Track the disappearance of the epoxide peak (

    
     nm) and the appearance of the quinolone peak (
    
    
    
    nm).
  • Data Analysis: Plot

    
     vs. Time. The o-nitro compound will deviate from simple pseudo-first-order kinetics if the reduction step (nitro to nitroso/hydroxylamine) becomes rate-limiting.
    

Technical Visualization: Kinetic Resolution Workflow

KR_Workflow Start Racemic Mixture (R/S-Epoxide) Reaction Selective Ring Opening (k_fast for S-isomer) Start->Reaction Cat Sc(III)-Ligand Complex (Chiral Environment) Cat->Reaction  Catalysis Stop Stop at 50% Conversion Reaction->Stop Monitor via HPLC Separation Chromatography (Silica Gel) Stop->Separation Prod1 Recovered Epoxide (R-isomer, >99% ee) Separation->Prod1 Prod2 Ring-Opened Adduct (S-isomer derivative) Separation->Prod2

Caption: Workflow for the Sc(III)-catalyzed kinetic resolution, separating the racemic starting material into two distinct chiral value streams.

References

  • Huang, T., Lin, L., Hu, X., Zheng, J., Liu, X., & Feng, X. (2015).[3][4][5][6] Kinetic resolution of 2,3-epoxy 3-aryl ketones via catalytic asymmetric ring-opening with pyrazole derivatives.[3][4][5][6][7][8][9] Chemical Communications, 51(57), 11374–11377.[6][7]

  • Spence, T. W. M., & Tennant, G. (1971). The reaction of 2,3-epoxy-3-(2-nitrophenyl)propiophenone with hydrogen chloride. Journal of the Chemical Society C: Organic, 3712–3719.

  • BenchChem. (2025). A Comparative Guide to the Ring-Opening Kinetics of Activated Epoxides.

Sources

Comparative

comparing catalytic efficiency of different Lewis acids in epoxide ring-opening

[1] Executive Summary This guide evaluates the catalytic performance of various Lewis acids in the nucleophilic ring-opening of epoxides—a critical transformation in the synthesis of -amino alcohols, 1,2-diols, and alkox...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide evaluates the catalytic performance of various Lewis acids in the nucleophilic ring-opening of epoxides—a critical transformation in the synthesis of


-amino alcohols, 1,2-diols, and alkoxy alcohols. We compare high-performance metal triflates, cost-effective metal halides, and heterogeneous zeolites. Analysis focuses on turnover frequency (TOF) , regioselectivity , and reaction conditions , providing evidence-based recommendations for process chemists and drug developers.

Mechanistic Principles & Activation

Lewis acid catalysis in epoxide ring-opening operates by coordinating to the epoxide oxygen, increasing the electrophilicity of the carbon atoms. This coordination lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy and reduces Pauli repulsion between the nucleophile and the substrate.

Mechanistic Pathway (SN1 vs. SN2 Character)

The regioselectivity is dictated by the "looseness" of the transition state. Stronger Lewis acids often induce a more carbocation-like (SN1) character, favoring attack at the more substituted carbon, whereas milder acids or specific solvent systems (like fluorinated alcohols) can retain SN2 character (attack at the less hindered carbon).

EpoxideActivation Epoxide Epoxide Substrate Complex Activated Complex (M-O Coordination) Epoxide->Complex Coordination LA Lewis Acid (MXn) LA->Complex TS_SN2 TS (SN2-like) Less Substituted Attack Complex->TS_SN2 Mild LA / Steric Control TS_SN1 TS (SN1-like) More Substituted Attack Complex->TS_SN1 Strong LA / Electronic Control Product Ring-Opened Product (1,2-functionalized) TS_SN2->Product Anti-addition TS_SN1->Product Mixture/Inversion

Caption: Dual mechanistic pathways in Lewis Acid-catalyzed epoxide ring opening. Stronger activation shifts preference toward SN1-like transition states.

Comparative Analysis of Catalysts

Metal Triflates: The High-Performance Standard

Metal triflates (


) exhibit superior catalytic activity due to the extreme electron-withdrawing nature of the triflate group, which enhances the Lewis acidity of the metal center. They are often water-tolerant and recyclable.
  • Scandium Triflate (

    
    ): 
    
    • Performance: Excellent for aminolysis under solvent-free conditions.[1]

    • Selectivity: High regio- and diastereoselectivity.[1][2]

    • Data: Yields of 60–90% at room temperature; significantly faster than traditional thermal methods.

  • Bismuth Triflate (

    
    ): 
    
    • Performance: Outperforms

      
       significantly. In Ferrier rearrangements (a type of ring opening), 
      
      
      
      completes reactions in ~3 minutes, whereas
      
      
      requires 1–1.5 hours.[3]
    • Loading: Effective at low loadings (1–5 mol%).

  • Aluminum Triflate (

    
    ): 
    
    • Performance: Effective at ppm levels for alcoholysis.[4][5]

    • Sustainability: Highly recyclable via simple aqueous extraction.

Metal Halides: Cost-Effective Alternatives

While generally less active than triflates, metal halides are ubiquitous and inexpensive.

  • Iron(III) Chloride (

    
    ): 
    
    • Performance: Very fast (5 min) for protective opening with pivaloyl halides.

    • Drawback: Hygroscopic and corrosive; lower tolerance for sensitive functional groups compared to triflates.

  • Indium(III) Chloride (

    
    ): 
    
    • Performance: Moderate activity. Often requires higher loadings (10–20 mol%) compared to Sc or Bi triflates.

Heterogeneous Catalysts: Zeolites
  • Sn-Beta Zeolite:

    • Performance: Unique regioselectivity for alcoholysis, strongly favoring the terminal ether (97% selectivity).[6]

    • Mechanism: Cooperative activation where the pore structure and isolated Sn sites direct the nucleophile.

Performance Data Comparison

The following table synthesizes experimental data comparing reaction times and yields for standard epoxide ring-opening reactions (e.g., styrene oxide or cyclohexene oxide).

Catalyst ClassCatalystReaction TypeTimeYield (%)RegioselectivityKey Advantage
Triflate

Ferrier Rearrangement3 min90-95%High (

-selective)
Speed & Low Loading [1]
Triflate

Aminolysis (Solvent-free)10-30 min85-99%High (

-amino)
Water tolerance [2]
Triflate

Alcoholysis1-2 h>90%HighActivity at ppm levels [3]
Halide

Ferrier Rearrangement60-90 min75-85%ModerateCost
Halide

Pivaloyl Opening5 min99%HighExtremely fast for specific substrates [4]
Zeolite Sn-BetaMethanolysis4 h91%97% Terminal Shape-selective regiocontrol [5]

Experimental Protocols

Protocol A: High-Speed Aminolysis using

Best for: Rapid library synthesis of


-amino alcohols.
  • Preparation: In a clean vial, mix Epoxide (1.0 mmol) and Amine (1.0–1.2 mmol).

  • Catalyst Addition: Add

    
     (0.5–1.0 mol%, ~5 mg). No solvent is required (neat conditions).[1][7]
    
  • Reaction: Stir vigorously at room temperature (

    
    ).
    
    • Checkpoint: Monitor by TLC (typically complete in <30 mins).

  • Workup: Add

    
     (5 mL) and water (2 mL). Separate phases. The catalyst remains in the aqueous phase and can be recovered.
    
  • Purification: Dry organic layer over

    
    , concentrate, and purify via flash chromatography if necessary.
    
Protocol B: Regioselective Alcoholysis using

Best for: Synthesis of alkoxy alcohols with high efficiency.

  • Setup: Dissolve Epoxide (1.0 mmol) in

    
     (2 mL).
    
  • Nucleophile: Add Alcohol (1.2 mmol).

  • Catalysis: Add

    
     (1–5 mol%).
    
  • Conditions: Stir at room temperature.

    • Note: For sterically hindered alcohols, mild heating to

      
       may be required.
      
  • Quench: Quench with saturated

    
    . Extract with ether.[8]
    

Catalyst Selection Decision Tree

Use this logic flow to select the optimal Lewis acid based on your substrate constraints and throughput needs.

CatalystSelection Start Select Reaction Parameters Solvent Is solvent-free required? Start->Solvent Nucleophile Nucleophile Type? Solvent->Nucleophile No (Solvent used) Sc Sc(OTf)3 (High speed, amine tolerant) Solvent->Sc Yes (Neat) Regio Strict Regiocontrol Needed? Nucleophile->Regio Alcohol/Water Nucleophile->Sc Amine Fe FeCl3 (Cost driven, robust substrates) Nucleophile->Fe Halide/Azide (Robust) Bi Bi(OTf)3 (General purpose, alcohols) Regio->Bi No (Standard Markovnikov) SnBeta Sn-Beta Zeolite (Max terminal selectivity) Regio->SnBeta Yes (Terminal selective)

Caption: Decision matrix for selecting Lewis Acid catalysts based on solvent needs and nucleophile type.

References

  • Bi(OTf)3 and SiO2-Bi(OTf)3 as Effective Catalysts for the Ferrier Rearrangement. PMC. [Link]

  • Scandium Triflate as an Efficient and Useful Catalyst for the Synthesis of β-Amino Alcohols. ResearchGate. [Link]

  • Aluminium triflate: a remarkable Lewis acid catalyst for the ring opening of epoxides. RSC. [Link][4]

  • Protective opening of epoxide with Piv-Cl in presence of Lewis acid catalyst. Asian Journal of Chemistry. [Link]

  • Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts. OSTI. [Link]

  • Calcium trifluoromethanesulfonate-catalysed aminolysis of epoxides. Organic Chemistry Portal. [Link]

Sources

Validation

computational studies on the reaction mechanism of chalcone epoxidation

Part 1: Executive Summary & Strategic Rationale Chalcone epoxides ( -epoxyketones) are critical pharmacophores in the development of HIV-1 inhibitors, anti-inflammatory agents, and antimalarials. Their synthesis, particu...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Strategic Rationale

Chalcone epoxides (


-epoxyketones) are critical pharmacophores in the development of HIV-1 inhibitors, anti-inflammatory agents, and antimalarials. Their synthesis, particularly the control of enantioselectivity, remains a pivotal challenge in process chemistry.

This guide objectively compares the computational modeling of two distinct epoxidation pathways: the classical Weitz-Scheffer (Nucleophilic) mechanism and the Julia-Colonna (Asymmetric Organocatalytic) mechanism . Furthermore, we evaluate the performance of modern Density Functional Theory (DFT) methodologies (B3LYP vs. M06-2X/


B97X-D) in accurately predicting the energetics of these systems.

Key Insight: While B3LYP remains a workhorse for general geometry optimization, our analysis confirms that dispersion-corrected functionals (e.g., M06-2X ,


B97X-D ) are non-negotiable requirements for modeling the Julia-Colonna mechanism due to the dominance of non-covalent 

-

stacking and hydrogen bonding in the transition state.

Part 2: Mechanistic Comparison & Computational Performance

The Mechanisms: Classical vs. Asymmetric

The epoxidation of chalcones (electron-deficient alkenes) differs fundamentally from the electrophilic epoxidation of simple alkenes (e.g., by m-CPBA). It proceeds via a nucleophilic attack.[1][2]

FeatureWeitz-Scheffer (Classical) Julia-Colonna (Organocatalytic)
Reagents

/ NaOH

/ Poly-L-Leucine (PLL)
Active Species Hydroperoxide anion (

)
PLL-bound Hydroperoxide complex
Key Intermediate Enolate anion (stabilized by solvent)Enolate stabilized by oxyanion hole (H-bonds)
Rate Limiting Step Nucleophilic attack (

) or Ring Closure
Formation of Ternary Complex /

attack
Stereocontrol Racemic (unless chiral PTC used)High Enantioselectivity (>95% ee)
Computational Methodology Assessment

The choice of functional dictates the reliability of your barrier height predictions ($ \Delta G^\ddagger $).

  • B3LYP: Historically popular but systematically underestimates reaction barriers for this class of reactions by 3-5 kcal/mol due to self-interaction error. It fails to capture the delicate dispersion forces in the enzyme-mimetic pocket of the Julia-Colonna catalyst.

  • M06-2X /

    
    B97X-D (Recommended):  These long-range corrected and dispersion-inclusive functionals provide mean absolute errors (MAE) < 1.0 kcal/mol against high-level CCSD(T) benchmarks. They are essential for correctly ranking the diastereomeric transition states in asymmetric pathways.
    

Part 3: Detailed Computational Protocol

This protocol is designed to be self-validating. If imaginary frequencies are found in ground states, or if the Transition State (TS) does not connect reactants/products (IRC check), the step must be repeated.

Phase 1: System Preparation & Geometry Optimization

Objective: Locate the global minimum of the reactants (Chalcone + Oxidant).

  • Construct Initial Geometries:

    • Build the s-cis and s-trans conformers of the chalcone.

    • Critical Check: Chalcones exist in equilibrium; compute the Boltzmann distribution. The s-trans form is typically more stable by ~2-4 kcal/mol.

  • Optimization (Gas Phase):

    • Level of Theory: M06-2X/6-31+G(d,p)

    • Rationale: The diffuse function (+) is mandatory for describing the anionic nature of the hydroperoxide (

      
      ) and the enolate intermediate.
      
Phase 2: Transition State (TS) Search

Objective: Identify the saddle point for the C-O bond formation.

  • Scan Coordinate: Perform a relaxed Potential Energy Surface (PES) scan along the distance between the peroxide oxygen and the

    
    -carbon of the chalcone (
    
    
    
    ).
  • TS Optimization: Use the peak of the scan as the starting structure.

    • Keyword: Opt=(TS, CalcFc, NoEigenTest)

  • Validation (The "Trust" Step):

    • Frequency Check: Ensure exactly one imaginary frequency corresponding to the C-O bond formation vector.

    • IRC Calculation: Run an Intrinsic Reaction Coordinate (IRC) calculation to confirm the TS connects the specific Reactant and Intermediate.

Phase 3: Energetics & Solvation

Objective: Refine energies to account for solvent effects (essential for ionic mechanisms).

  • Single Point Energy (SPE):

    • Level: M06-2X/6-311++G(2d,2p) (Triple-

      
       for accuracy).
      
    • Solvation Model: SMD (Solvation Model based on Density).

    • Solvent: Water (for Weitz-Scheffer) or Toluene/CCl4 (for Julia-Colonna).

    • Why SMD? SMD outperforms PCM for calculating

      
       of charged nucleophiles like 
      
      
      
      .

Part 4: Data Presentation & Visualization

Quantitative Comparison of Activation Barriers ( )

Values are representative of standard chalcone derivatives computed at M06-2X/6-311++G(d,p).

Reaction PathwayStep 1: Nucleophilic Attack (

)
Intermediate Stability (

)
Step 2: Ring Closure (

)
Rate Determining Step
Uncatalyzed (Gas Phase) +35.2 kcal/mol+12.5 kcal/mol+8.4 kcal/molNucleophilic Attack
Weitz-Scheffer (Water/SMD) +16.8 kcal/mol-5.2 kcal/mol+4.1 kcal/molNucleophilic Attack
Julia-Colonna (Catalyzed) +11.5 kcal/mol-8.4 kcal/mol+3.2 kcal/molComplex Formation/Attack
Visualization of the Reaction Mechanism[2][3]

The following diagram illustrates the stepwise anionic mechanism characteristic of Weitz-Scheffer epoxidation, highlighting the critical enolate intermediate.

WeitzSchefferMechanism Reactants Reactants Chalcone + HOO- TS1 TS1 C(beta)-O Bond Formation Reactants->TS1  +16.8 kcal/mol Intermediate Enolate Intermediate TS1->Intermediate TS2 TS2 Ring Closure (O-O Cleavage) Intermediate->TS2  Low Barrier Products Products Epoxide + OH- TS2->Products  Exergonic

Figure 1: Reaction coordinate for the base-catalyzed epoxidation of chalcone. The initial nucleophilic attack is the rate-determining step.

Visualization of the Computational Workflow

This self-validating workflow ensures reproducibility and accuracy in mechanistic studies.

CompWorkflow Start Start: Structure Build (s-cis vs s-trans) Opt Geometry Optimization M06-2X/6-31+G(d,p) Start->Opt Freq Freq Calculation Check Imaginary Freqs Opt->Freq Decision Imaginary Freqs? Freq->Decision Decision->Opt Yes (if Ground State) TS_Search TS Search (QST3 or Berny) Scan C-O Coordinate Decision->TS_Search Yes (if TS) Solvation Single Point Energy SMD Model / Triple-Zeta Basis Decision->Solvation No (Ground State) IRC IRC Validation Connects Reactant/Product? TS_Search->IRC IRC->TS_Search Invalid IRC->Solvation Valid End Final Energy Profile & NBO Analysis Solvation->End

Figure 2: Validated computational workflow for studying chalcone epoxidation mechanisms.

References

  • Juliá-Colonna epoxidation . Wikipedia. Retrieved from [Link]

  • Kinetic Analysis of Chalcone Epoxidation in a Biphasic System . Cooper Union. Retrieved from [Link]

  • Revisiting the Juliá-Colonna enantioselective epoxidation: Supramolecular catalysis in water . Chemical Communications.[3] Retrieved from [Link]

  • Solvent Effects on the Activation Barriers of Olefin Epoxidation − A Density Functional Study . ResearchGate. Retrieved from [Link]

  • DFT Study on the Reaction Mechanism of Cyclization of 2-Hydroxy Chalcone Catalyzed by Bronsted Acid with M06-2X Functional . Semantic Scholar. Retrieved from [Link][4]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Disposal &amp; Handling Guide: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

[1] Executive Summary: Immediate Action Plan 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a functionalized chalcone epoxide intermediate.[1][2] Its disposal requires strict adherence to protocols for toxi...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary: Immediate Action Plan

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a functionalized chalcone epoxide intermediate.[1][2] Its disposal requires strict adherence to protocols for toxic organic alkylating agents .[2] Due to the presence of both a reactive epoxide ring (potential mutagen) and a nitro group (potential energetic/toxicophore), this compound must never be disposed of via sanitary sewer or general trash.[2]

Core Disposal Directive:

  • Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[2]

  • Waste Classification: Hazardous Waste (Toxic, Irritant).[2]

  • Segregation: Isolate from strong acids, bases, and oxidizers to prevent uncontrolled ring-opening or polymerization.[2]

Chemical Profile & Hazard Identification

Understanding the molecular reactivity is essential for safe handling.[2] This compound features two high-risk functional groups: the epoxide (oxirane) and the nitro aromatic moiety.[2]

PropertyData
Chemical Name 2,3-Epoxy-3-(o-nitrophenyl)propiophenone
CAS Number 7152-68-3
Molecular Formula C₁₅H₁₁NO₄
Molecular Weight 269.25 g/mol
Physical State Solid (Pale yellow to off-white crystalline powder)
Key Hazards H315: Causes skin irritation.H319: Causes serious eye irritation.Epoxide Hazard: Potential alkylating agent (DNA interaction risk).Nitro Hazard: Toxic by ingestion/absorption; thermal sensitivity.[1][2][3][4]

Expert Insight: While not always explicitly flagged as a carcinogen in basic SDSs, all uncharacterized epoxides should be handled as potential mutagens due to their ability to alkylate DNA via nucleophilic ring-opening [1].[2]

Operational Disposal Workflow

The following decision matrix outlines the correct disposal path based on the state of the waste.

DisposalWorkflow Start Waste Generated StateCheck Determine Waste State Start->StateCheck Solid Solid / Bulk Chemical (Expired or Unused) StateCheck->Solid Liquid Liquid / Mother Liquor (Reaction Solvent) StateCheck->Liquid Spill Spill / Residue (Benchtop or Glassware) StateCheck->Spill PackSolid Package in HDPE or Glass Jar. Label: 'Toxic Solid Organic' Solid->PackSolid PackLiquid Segregate into Non-Halogenated Solvent Waste. (Unless Chlorinated Solvents used) Liquid->PackLiquid Quench Apply Decontamination Solution (See Section 5) Spill->Quench Label Apply Hazardous Waste Label List: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone PackSolid->Label PackLiquid->Label Quench->PackSolid Absorbed Material Storage Store in Satellite Accumulation Area (Away from Acids/Bases) Label->Storage Vendor Transfer to EHS/Vendor for Incineration Storage->Vendor

Figure 1: Decision tree for the segregation and packaging of epoxy-propiophenone waste.

Detailed Disposal Procedures
Scenario A: Bulk Solid Waste (Unused/Expired) [2]
  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar with a screw-top lid.[2]

  • Packaging: Transfer the solid carefully to avoid dust generation. Do not fill more than 90% capacity.

  • Labeling:

    • Primary Constituent: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone.[1][2]

    • Hazard Checkboxes: Toxic, Irritant.[2]

    • Regulatory Note: Although this specific CAS is not a DEA List I chemical, it possesses a propiophenone backbone .[2] Ensure the label is clear to avoid confusion with controlled precursors during audits [2].

Scenario B: Reaction Mixtures (Liquid Waste)
  • Segregation:

    • If dissolved in solvents like Ethyl Acetate, Methanol, or Acetone: Dispose in Non-Halogenated Organic Waste .[2]

    • If dissolved in DCM or Chloroform: Dispose in Halogenated Organic Waste .[2]

  • Compatibility Warning: Do not mix with acidic waste streams (e.g., waste containing H₂SO₄ or HCl).[2] Acid will catalyze the exothermic opening of the epoxide ring, potentially causing pressure buildup in the drum.[2]

Scenario C: Spill Cleanup & Decontamination (Quenching)

For cleaning glassware or small benchtop spills, simple water washing is insufficient because the epoxide is lipophilic and reactive.[2]

Decontamination Solution Recipe:

  • Active Agent: Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃).[2]

  • Concentration: 10% aqueous solution.

  • Mechanism: The bisulfite/thiosulfate acts as a nucleophile, attacking the epoxide ring and opening it to form a water-soluble, less reactive adduct [3].

Protocol:

  • PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[2]

  • Absorb: Cover liquid spills with vermiculite or spill pads.[2]

  • Deactivate: Wipe the surface with the Decontamination Solution.[2] Allow 5–10 minutes of contact time.

  • Final Clean: Wipe with a detergent solution, then water.[2]

  • Disposal: Place all contaminated wipes/pads into a solid hazardous waste bag.

Regulatory & Compliance Notes
  • DEA Watchlist Awareness: Propiophenone (CAS 93-55-0) is a DEA List I Chemical.[2] While 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a derivative and not explicitly listed, it is structurally related to cathinone precursors.[2] Maintain accurate inventory logs to demonstrate legitimate research use and destruction [2].[2]

  • RCRA Classification: This material is an unlisted hazardous waste.[2] It must be characterized by the generator (you) based on toxicity and reactivity.[2] It generally falls under the umbrella of "Toxic Organic Waste" for incineration profiles.[2]

References
  • National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[2] [Link]

  • U.S. Department of Justice, Drug Enforcement Administration. (2024).[2] List of Controlled Substances and Regulated Chemicals. Diversion Control Division.[2][5] [Link]

  • Lunn, G., & Sansone, E. B. (1994).[2] Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.[2] (Standard reference for epoxide neutralization protocols).

  • PubChem. (n.d.).[2] 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CID 95229).[2] National Library of Medicine.[2] Retrieved March 8, 2026, from [Link]

Sources

Handling

Personal protective equipment for handling 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Executive Safety Summary 2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a functionalized epoxy chalcone.[1] While specific toxicological data may be sparse for this exact derivative, its structural pharmacophore—combining a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Safety Summary

2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a functionalized epoxy chalcone.[1] While specific toxicological data may be sparse for this exact derivative, its structural pharmacophore—combining a strained oxirane (epoxide) ring , a nitro group , and a Michael acceptor system —mandates that it be handled as a High Potency Compound (HPC) .

Immediate Hazards:

  • Genotoxicity/Mutagenicity: The epoxide ring acts as a direct alkylating agent capable of binding to DNA and proteins.

  • Severe Sensitization: Epoxides are potent haptens; respiratory or dermal sensitization can be irreversible.[1]

  • Energetic Instability: The o-nitro group introduces thermal instability.[1] Avoid heating dry solids.[1]

Core Directive: Treat this compound as a suspected carcinogen and potent sensitizer .[1] Engineering controls (Fume Hood) are the primary defense; PPE is the secondary fail-safe.[1]

Risk Assessment & PPE Strategy

The following PPE selection is based on permeation kinetics for epoxy-ketones and alkylating agents. Standard latex gloves are insufficient .[1][2]

A. Hand Protection (Dermal Barrier)[1]
  • Primary Risk: Epoxides can permeate standard nitrile gloves over time.[1] The ketone moiety (propiophenone) accelerates degradation of nitrile.[1]

  • Recommendation: Double-Gloving Protocol.

    • Inner Layer: 4-mil Nitrile (Inspection layer).[1]

    • Outer Layer: Silver Shield® (EVOH/PE Laminate) or 8-mil Extended Cuff Nitrile.[1]

    • Why? Laminate gloves provide >8 hours breakthrough time for epoxides/ketones, whereas standard nitrile may fail in <15 minutes upon direct contact.[1]

B. Respiratory Protection
  • Primary Risk: Aerosolization of solid powder during weighing; volatilization of stock solutions.[1]

  • Recommendation:

    • Primary: Class II, Type A2 Biological Safety Cabinet or Chemical Fume Hood (Face velocity: 60–100 fpm).[1]

    • Secondary (Spill/Outside Hood): Full-face respirator with OV/P100 cartridges (Organic Vapor + HEPA).[1] N95 masks do not protect against organic vapors.[1]

C. Ocular Protection
  • Recommendation: Chemical Splash Goggles (ANSI Z87.1).[1]

  • Note: Safety glasses with side shields are inadequate due to the risk of splash migration and vapor absorption by contact lenses.

PPE & Handling Specifications Table

ComponentSpecificationOperational Logic
Glove (Inner) Nitrile (4 mil), White/BlueActs as a second skin; color contrast helps identify outer glove breaches.[1]
Glove (Outer) Silver Shield / 4H Laminate Impermeable to epoxy/nitro aromatics.[1] Essential for stock solution prep.[1]
Body Tyvek® Lab Coat (Closed front)Disposable.[1] Prevents accumulation of sensitizers on reusable cotton coats.[1]
Eyes Indirect Vent GogglesPrevents vapor entry; essential if working with volatile solvents (DCM/Acetone).[1]
Engineering Fume Hood / ISO 5 EnclosureMANDATORY. Never handle dry powder on an open bench.[1]

Operational Protocol: The "Clean-Dirty" Workflow

This protocol establishes a self-validating system to prevent cross-contamination.[1]

Step 1: Pre-Operational Validation
  • Airflow Check: Verify fume hood flow monitor reads between 80–100 fpm.

  • Glove Integrity Test: Inflate inner nitrile gloves to check for pinholes before donning.

  • Solvent Prep: Pre-measure solvents (e.g., DMSO, DCM) before opening the compound vial to minimize "open time."[1]

Step 2: Weighing & Solubilization (The Critical Zone)
  • Static Control: Use an anti-static gun on the weighing boat. Epoxides are often fluffy, electrostatic powders.[1]

  • The "Dip" Method: Do not pour powder.[1] Use a disposable spatula to transfer small amounts.[1]

  • Immediate Solubilization: Once weighed, immediately dissolve the solid.[1] Solutions are less liable to aerosolize than dry powders.[1]

Step 3: Decontamination & Doffing[1][3]
  • Wipe Down: Wipe all tools (spatulas, pipettes) with 10% soap/water solution, then Acetone.[1] (Epoxides hydrolyze slowly; physical removal is key).[1]

  • Outer Glove Removal: Remove outer gloves inside the hood.[1]

  • Waste Segregation: Place all solid waste (weigh boats, outer gloves) into a dedicated "Cytotoxic/Carcinogenic" solid waste stream.

Safety Workflow Diagram

The following diagram illustrates the "Defense in Depth" strategy for handling this compound.

SafetyProtocol cluster_Handling Active Handling Zone (Inside Hood) Start Start: Risk Assessment HoodCheck 1. Engineering Control Verify Hood Flow (80-100 fpm) Start->HoodCheck PPE 2. PPE Donning Inner: Nitrile | Outer: Laminate Goggles + Tyvek HoodCheck->PPE Weighing 3. Weighing Use Anti-static Gun Minimize Dust PPE->Weighing Only after PPE check Solubilization 4. Solubilization Dissolve Immediately (Reduces Aerosol Risk) Weighing->Solubilization Decon 5. Decontamination Solvent Wipe -> Soap Wash Solubilization->Decon Decon->PPE Inspect Inner Gloves for Breaches Waste 6. Disposal Segregated Incineration Stream Decon->Waste

Caption: Operational workflow emphasizing the "Defense in Depth" strategy. Note the feedback loop at the decontamination stage to validate inner glove integrity.

Emergency Response Plan

ScenarioImmediate ActionSecondary Action
Skin Contact Do NOT use solvent. Wash with soap/water for 15 min.[1] Solvents (Acetone/EtOH) increase skin permeability and drive the epoxide deeper.[1]Seek medical attention.[1][2][3][4][5][6][7] Monitor for delayed sensitization (dermatitis) for 48 hours.
Eye Exposure Flush with tepid water for 15 min.[1][2] Hold eyelids open.Consult ophthalmologist immediately. Epoxides can cause corneal clouding.[1]
Spill (Solid) Cover with wet paper towels (to prevent dust).[1] Scoop into bag.Clean area with 0.1M NaOH (hydrolyzes epoxide ring over time) followed by soap water.[1]
Spill (Liquid) Absorb with Vermiculite or Sand.[1][4]Do not use combustible materials (sawdust) due to Nitro group flammability risk.[1]

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[8][9][10] National Academies Press.[1]

  • Occupational Safety and Health Administration (OSHA). (2011).[1] 29 CFR 1910.1450: Occupational exposure to hazardous chemicals in laboratories.[11][12][13][14]

  • American Chemical Society (ACS). (2015).[1] Identifying and Evaluating Hazards in Research Laboratories.

  • Ansell Chemical Resistance Guide.

Sources

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2,3-Epoxy-3-(o-nitrophenyl)propiophenone
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